1,1-Dimethylguanidine sulfate

• CAS: 1186-46-5

Core Science & Biosynthesis

A Comprehensive Technical Guide to 1,1-Dimethylguanidine Sulfate

CAS Number: 598-65-2 Molecular Formula: C₆H₂₀N₆O₄S (or [(CH₃)₂NC(NH₂)=NH]₂ · H₂SO₄) Molecular Weight: 272.33 g/mol

This technical guide provides an in-depth overview of 1,1-Dimethylguanidine sulfate, a versatile chemical compound used in various research and industrial applications. The document details its physicochemical properties, relevant experimental protocols, and its role in biological pathways, tailored for researchers, scientists, and professionals in drug development.

Physicochemical and Spectroscopic Properties

1,1-Dimethylguanidine sulfate is a white to off-white crystalline powder.[1] It is known for its high melting point and good solubility in polar solvents.[1][2] The compound is hygroscopic and should be stored in a cool, dark place under an inert atmosphere to maintain its integrity.[3]

Table 1: Physicochemical Properties of 1,1-Dimethylguanidine Sulfate

Property	Value	Source(s)
CAS Number	598-65-2	[1]
Molecular Formula	C₆H₁₈N₆·H₂SO₄	[4]
Molecular Weight	272.33 g/mol	[1]
Appearance	White to almost white powder/solid	[1][5]
Melting Point	>300 °C (decomposes)	[6][7]
Solubility in Water	490 g/L (at 20 °C)	[8]
Storage Conditions	Room temperature, store under inert gas	[3]

Table 2: Spectroscopic Data References

Spectrum Type	Database / Reference
¹H NMR	PubChem CID 69024[9]
¹³C NMR	PubChem CID 69024[9]
Infrared (IR)	PubChem CID 69024[9]

Applications in Research and Synthesis

1,1-Dimethylguanidine sulfate serves as a valuable intermediate and reagent in several chemical processes. Its primary applications include its use as a precursor in the synthesis of complex heterocyclic molecules and as an activator in industrial processes.

• Pharmaceutical and Agrochemical Intermediate: The compound is utilized as a building block in the development of new therapeutic agents and agrochemicals.[9]

• Synthesis of Pictet-Spengler Reaction Substrates: It is employed in the synthesis of N²,N²-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrimidine-2,5-diamine, which is a substrate for the modified Pictet-Spengler reaction, a key method for constructing β-carboline scaffolds found in many alkaloids.[4][6][7]

• Industrial Applications: It has been used as a peroxide activator for the bleaching of cellulosic textiles.[6][7]

Experimental Protocols and Workflows

General Workflow for Substrate Synthesis and Pictet-Spengler Reaction

The following diagram illustrates the logical flow from a starting material, using 1,1-Dimethylguanidine sulfate to synthesize a key intermediate, which then undergoes the Pictet-Spengler cyclization.

Logical workflow for synthesis and reaction.

Representative Protocol: Acid-Catalyzed Pictet-Spengler Reaction

This protocol is a generalized representation of the cyclization step shown in Phase 2 of the workflow above.

Materials:

• Tryptamine derivative (1.0 equivalent)

• Aldehyde or ketone (1.0-1.2 equivalents)

• Anhydrous solvent (e.g., Dichloromethane, Toluene)

• Acid catalyst (e.g., Trifluoroacetic acid (TFA), HCl)

• Anhydrous sodium sulfate or magnesium sulfate for drying

• Saturated aqueous sodium bicarbonate for quenching

• Solvents for column chromatography (e.g., Ethyl acetate, Hexanes)

Procedure:

• Reactant Setup: In a flame-dried flask under an inert atmosphere, dissolve the tryptamine derivative and the aldehyde/ketone in the anhydrous solvent.

• Catalyst Addition: Cool the mixture in an ice bath (0 °C). Slowly add the acid catalyst (e.g., TFA) to the solution.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of the reaction using Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Once complete, carefully quench the reaction by adding saturated aqueous sodium bicarbonate solution until the acid is neutralized.

• Extraction: Separate the organic layer. Extract the aqueous layer multiple times with the reaction solvent.

• Drying and Concentration: Combine all organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter the mixture and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude material using column chromatography to obtain the final tetrahydro-β-carboline product.[10]

Biological Activity and Signaling Pathways

1,1-Dimethylguanidine (DMG), the active component of the salt, is recognized as an endogenous inhibitor of nitric oxide (NO) synthesis.[11] Its administration has significant effects on cardiovascular function, which are particularly relevant to drug development and physiological research.

Mechanism of Action: Inhibition of Nitric Oxide Synthesis

The primary biological effect of DMG is the inhibition of Nitric Oxide Synthase (NOS), the enzyme responsible for producing NO from L-arginine. NO is a critical signaling molecule that acts as a vasodilator. By inhibiting NOS, DMG reduces NO bioavailability, leading to vasoconstriction and an increase in blood pressure.[11]

The effects of DMG can be partially counteracted by the administration of L-arginine, the substrate for NOS, which confirms this mechanism of action.[11]

The diagram below illustrates the signaling pathway affected by 1,1-Dimethylguanidine.

DMG pathway inhibiting NO synthesis.

Physiological Effects in Preclinical Models

A study in normotensive (Wistar-Kyoto, WKY) and spontaneously hypertensive rats (SHR) revealed the following dose-dependent effects of intravenous DMG administration:[11]

• Mean Blood Pressure (MBP): DMG induced a dose-dependent increase in MBP in both SHR and WKY rats.[11]

• Heart Rate (HR): The effects on heart rate were divergent. In SHR, HR increased with the dose, resulting in tachycardia. Conversely, in WKY rats, HR decreased, leading to bradycardia.[11]

• Sympathetic Nerve Activity (SNA): Renal SNA was inhibited in both rat strains.[11]

These findings highlight DMG as a tool for studying the physiological consequences of NO synthase inhibition and its differential impact on cardiovascular regulation in normotensive versus hypertensive states.

References

• 1. echemi.com [echemi.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. chemscene.com [chemscene.com]
• 4. scbt.com [scbt.com]
• 5. hmdb.ca [hmdb.ca]
• 6. 1,1-DIMETHYLGUANIDINE SULFATE | 598-65-2 [chemicalbook.com]
• 7. 1,1-二甲基胍 硫酸盐 97% | Sigma-Aldrich [sigmaaldrich.com]
• 8. N,N-Dimethylguanidine sulfate, 98% | Fisher Scientific [fishersci.ca]
• 9. N,N-Dimethylguanidine | C6H20N6O4S | CID 69024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Effects of 1,1-dimethylguanidine administration on blood pressure, heart rate and renal sympathetic nerve activity in normotensive and spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]

1,1-Dimethylguanidine sulfate molecular structure and weight

An In-depth Technical Guide on 1,1-Dimethylguanidine Sulfate: Molecular Structure and Weight

For researchers, scientists, and professionals in drug development, a precise understanding of a compound's molecular characteristics is fundamental. This guide provides a detailed analysis of the molecular structure and weight of 1,1-Dimethylguanidine sulfate, a compound utilized in various chemical syntheses.

Molecular Composition and Weight

1,1-Dimethylguanidine sulfate is a salt formed from the reaction of two equivalents of 1,1-dimethylguanidine with one equivalent of sulfuric acid. This 2:1 stoichiometry is critical in determining the overall molecular formula and weight. The linear formula for this salt is [(CH₃)₂NC(NH₂)=NH]₂ · H₂SO₄.

The quantitative molecular data for 1,1-Dimethylguanidine sulfate is summarized in the table below for clarity and ease of comparison.

Property	Value	Source
Molecular Formula	C₆H₂₀N₆O₄S	Pharmaffiliates[1], BOC Sciences[]
Molecular Weight	272.33 g/mol	Sigma-Aldrich, Santa Cruz Biotechnology[3]
CAS Number	598-65-2	Sigma-Aldrich, Santa Cruz Biotechnology[3]

Molecular Structure

The structure of 1,1-Dimethylguanidine sulfate consists of two protonated 1,1-dimethylguanidinium cations and one sulfate anion. The positive charge on the guanidinium moiety is delocalized across the central carbon and the three nitrogen atoms. The sulfate anion is a tetrahedral structure with a central sulfur atom double-bonded to two oxygen atoms and single-bonded to two oxygen atoms which carry a negative charge.

Below is a two-dimensional representation of the ionic interaction between the 1,1-dimethylguanidinium cations and the sulfate anion, generated using the DOT language.

Caption: 2D representation of 1,1-Dimethylguanidine sulfate.

This guide provides the essential molecular details of 1,1-Dimethylguanidine sulfate. For further experimental protocols or signaling pathway involvement, specific literature should be consulted.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 3. scbt.com [scbt.com]

synthesis and characterization of 1,1-Dimethylguanidine sulfate

An In-depth Technical Guide on the Synthesis and Characterization of 1,1-Dimethylguanidine Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of 1,1-Dimethylguanidine sulfate. It includes a detailed experimental protocol for its preparation from readily available starting materials. The guide also covers the in-depth characterization of the synthesized compound using various analytical techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FT-IR) spectroscopy, and Mass Spectrometry (MS). All quantitative data is summarized in structured tables, and key experimental and logical workflows are visualized using diagrams to facilitate understanding.

Introduction

1,1-Dimethylguanidine and its salts are important compounds with applications in various fields of chemistry and pharmacology. Guanidine derivatives are known to act as strong, non-nucleophilic bases and have been utilized as catalysts in a range of organic transformations. Notably, 1,1-Dimethylguanidine sulfate has been employed as a peroxide activator for the bleaching of cellulosic textiles and as a substrate in the modified Pictet-Spengler reaction for the synthesis of complex heterocyclic scaffolds.[1][2] Understanding the synthesis and thorough characterization of this compound is crucial for its effective application in research and development.

This guide aims to provide a detailed, practical resource for the preparation and analysis of 1,1-Dimethylguanidine sulfate, ensuring a high degree of purity and comprehensive structural elucidation.

Synthesis of 1,1-Dimethylguanidine Sulfate

The synthesis of 1,1-Dimethylguanidine sulfate is typically achieved through the reaction of dimethylamine hydrochloride with dicyandiamide. This reaction proceeds via the formation of a biguanide intermediate, which is subsequently converted to the guanidine salt.

Experimental Protocol

Materials:

• Dimethylamine hydrochloride

• Dicyandiamide (2-cyanoguanidine)

• Sulfuric acid (concentrated)

• Ethanol

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine equimolar amounts of dimethylamine hydrochloride and dicyandiamide.

• Add a suitable solvent, such as water or a high-boiling alcohol, to the flask.

• Heat the reaction mixture to reflux and maintain this temperature for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Slowly add a stoichiometric amount of concentrated sulfuric acid to the reaction mixture with constant stirring. The addition should be performed in an ice bath to control the exothermic reaction.

• The 1,1-Dimethylguanidine sulfate will precipitate out of the solution.

• Collect the solid product by vacuum filtration and wash it with cold ethanol to remove any unreacted starting materials and byproducts.

• Recrystallize the crude product from a suitable solvent system, such as an ethanol/water mixture, to obtain the pure 1,1-Dimethylguanidine sulfate.

• Dry the purified crystals under vacuum to a constant weight.

Characterization of 1,1-Dimethylguanidine Sulfate

A thorough characterization of the synthesized 1,1-Dimethylguanidine sulfate is essential to confirm its identity, purity, and structure. The following analytical techniques are employed for this purpose.

Physical Properties

The physical properties of the synthesized 1,1-Dimethylguanidine sulfate are summarized in the table below.

Property	Value
Molecular Formula	C₆H₂₀N₆O₄S
Molecular Weight	272.33 g/mol
Appearance	White to off-white crystalline powder
Melting Point	>300 °C (decomposes)
Solubility	Soluble in water, sparingly soluble in ethanol

Spectroscopic Data

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. For 1,1-Dimethylguanidine sulfate, both ¹H NMR and ¹³C NMR spectra provide valuable information.

¹H NMR (Proton NMR): The ¹H NMR spectrum of 1,1-Dimethylguanidine sulfate in a suitable deuterated solvent (e.g., D₂O) is expected to show a singlet for the methyl protons (N(CH₃)₂) and a broad signal for the amine protons (-NH₂ and =NH).

¹³C NMR (Carbon NMR): The ¹³C NMR spectrum will exhibit a signal for the methyl carbons and a characteristic downfield signal for the guanidinium carbon (C=N). A reference to the ¹³C NMR spectrum of 1,1-Dimethylguanidine sulfate can be found on ChemicalBook.[3] A study on tetramethylguanidine (TMG), a related compound, shows the imine carbon (C=N) chemical shift at approximately 169 ppm and the methyl carbons at around 40 ppm, which can serve as a useful comparison.[4]

Nucleus	Chemical Shift (δ) ppm (Predicted)	Multiplicity	Assignment
¹H	~2.9	Singlet	-N(CH₃)₂
¹H	Broad Signal	Singlet	-NH₂, =NH
¹³C	~37	Quartet	-N(CH₃)₂
¹³C	~160	Singlet	Guanidinium Carbon

FT-IR spectroscopy is used to identify the functional groups present in a molecule. The FT-IR spectrum of 1,1-Dimethylguanidine sulfate is expected to show characteristic absorption bands for N-H, C-N, and S-O bonds.

Wavenumber (cm⁻¹) (Predicted)	Vibrational Mode	Functional Group
3400-3200 (broad)	N-H stretching	-NH₂, =NH
2950-2850	C-H stretching	-CH₃
1680-1640	C=N stretching	Guanidinium
1450-1350	C-H bending	-CH₃
1200-1000	C-N stretching	Guanidinium
1100-1000 (strong, broad)	S=O stretching	Sulfate (SO₄²⁻)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. For 1,1-Dimethylguanidine sulfate, an electrospray ionization (ESI) mass spectrum would likely show the protonated molecular ion of 1,1-dimethylguanidine at m/z 88.1. The fragmentation pattern would involve the loss of methyl groups and amine fragments. The sulfate counter-ion would not be typically observed in positive ion mode ESI-MS. The fragmentation of amines often involves alpha-cleavage, which is the cleavage of the C-C bond adjacent to the nitrogen atom.[5]

m/z (Predicted)	Assignment
88.1	[M+H]⁺ (protonated 1,1-dimethylguanidine)
73.1	[M+H - CH₃]⁺
44.1	[M+H - N(CH₃)₂]⁺

Applications and Workflow Visualizations

As mentioned, 1,1-Dimethylguanidine sulfate has applications as a peroxide activator and in the Pictet-Spengler reaction. The following diagrams illustrate the logical workflows of these processes.

Peroxide Activation for Bleaching

Guanidine derivatives can activate hydrogen peroxide for bleaching by forming a more reactive peroxy species.[6] This allows for effective bleaching at lower temperatures and under milder conditions.

Peroxide activation workflow by 1,1-Dimethylguanidine.

Pictet-Spengler Reaction

In the Pictet-Spengler reaction, a β-arylethylamine condenses with an aldehyde or ketone, followed by ring closure to form a tetrahydroisoquinoline or related heterocyclic system. Guanidine derivatives can act as basic catalysts in this reaction.[7][8]

Pictet-Spengler reaction catalyzed by a guanidine derivative.

Conclusion

This technical guide has provided a comprehensive overview of the synthesis and characterization of 1,1-Dimethylguanidine sulfate. The detailed experimental protocol and the summary of expected analytical data will be a valuable resource for researchers working with this compound. The visualized workflows for its key applications in peroxide activation and the Pictet-Spengler reaction offer a clear understanding of its utility in synthetic chemistry. The information presented herein should facilitate the successful synthesis, characterization, and application of 1,1-Dimethylguanidine sulfate in various research and development endeavors.

References

• 1. 1,1-Dimethylguanidine 97 598-65-2 [sigmaaldrich.com]
• 2. 1,1-DIMETHYLGUANIDINE SULFATE | 598-65-2 [chemicalbook.com]
• 3. 1,1-DIMETHYLGUANIDINE SULFATE(598-65-2) 13C NMR spectrum [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. iranarze.ir [iranarze.ir]

Navigating the Solubility Landscape of 1,1-Dimethylguanidine Sulfate in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Solubility Profile of 1,1-Dimethylguanidine Sulfate

Quantitative solubility data for 1,1-Dimethylguanidine sulfate across a broad spectrum of organic solvents is not extensively documented in peer-reviewed literature or publicly accessible databases. However, based on the general principles of solubility for organic salts, a qualitative understanding can be inferred.

Guanidine and its derivatives are highly polar and capable of forming multiple hydrogen bonds. The sulfate salt of 1,1-Dimethylguanidine is an ionic compound. Consequently, it is expected to exhibit higher solubility in polar protic and aprotic solvents, while its solubility in non-polar solvents is likely to be limited.

Expected Solubility Trends:

• High Solubility: Polar protic solvents such as water, methanol, and ethanol.

• Moderate to Low Solubility: Polar aprotic solvents like dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and acetonitrile.

• Very Low to Insoluble: Non-polar solvents such as hexane, toluene, and diethyl ether.

It is crucial to note that these are general predictions. The actual solubility will be influenced by factors such as temperature, the presence of impurities, and the specific crystalline form of the salt.

Experimental Protocols for Solubility Determination

To obtain precise and reliable solubility data, a systematic experimental approach is necessary. The following protocols outline common methods for determining the solubility of a solid compound in an organic solvent.

Equilibrium Solubility Method (Shake-Flask Method)

This is a widely used and reliable method for determining thermodynamic solubility.

Methodology:

• Preparation of Saturated Solution:

  • Add an excess amount of 1,1-Dimethylguanidine sulfate to a known volume of the selected organic solvent in a sealed vial or flask. The presence of undissolved solid is essential to ensure saturation.

  • Agitate the mixture at a constant temperature using a shaker or magnetic stirrer. The time required to reach equilibrium should be determined experimentally (typically 24-72 hours).

• Separation of Solid and Liquid Phases:

  • Once equilibrium is reached, cease agitation and allow the solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe fitted with a filter (e.g., 0.45 µm PTFE filter) to prevent the transfer of any undissolved solid.

• Quantification of Solute:

  • Analyze the concentration of 1,1-Dimethylguanidine sulfate in the filtered supernatant using a suitable analytical technique. Common methods include:

    • High-Performance Liquid Chromatography (HPLC): A highly sensitive and specific method. A calibration curve of known concentrations must be prepared.

    • Gravimetric Analysis: Evaporate the solvent from a known volume of the supernatant and weigh the remaining solid residue. This method is suitable for non-volatile solutes and solvents.

    • Spectrophotometry (UV-Vis): If the compound has a suitable chromophore, its concentration can be determined by measuring its absorbance at a specific wavelength.

Data Presentation:

The solubility is typically expressed in units of mg/mL, g/L, or mol/L at a specified temperature.

Isothermal Titration Method

This method involves the titration of a suspension of the solute with the solvent until complete dissolution is observed.

Methodology:

• Sample Preparation:

  • Accurately weigh a small amount of 1,1-Dimethylguanidine sulfate into a clear, sealed vessel equipped with a stirrer.

• Titration:

  • Add the organic solvent in small, precise increments while continuously stirring and maintaining a constant temperature.

  • Visually observe the point at which all the solid has just dissolved. This is the endpoint of the titration.

• Calculation:

  • The solubility is calculated from the mass of the solute and the total volume of the solvent added to reach the endpoint.

Biological Activity and Signaling Pathway

1,1-Dimethylguanidine is recognized as an endogenous inhibitor of nitric oxide (NO) synthesis[1]. Nitric oxide is a critical signaling molecule involved in various physiological processes, including vasodilation, neurotransmission, and immune responses. The inhibition of NO synthesis can have significant physiological effects, such as an increase in blood pressure[1].

The primary mechanism of NO synthesis inhibition by guanidine derivatives involves competition with L-arginine, the substrate for nitric oxide synthase (NOS) enzymes.

Caption: Putative signaling pathway of 1,1-Dimethylguanidine as a NOS inhibitor.

Experimental Workflow for Solubility Determination

The logical flow for determining the solubility of 1,1-Dimethylguanidine sulfate is a systematic process that ensures accurate and reproducible results.

Caption: Experimental workflow for solubility determination.

Conclusion

While a comprehensive public dataset on the solubility of 1,1-Dimethylguanidine sulfate in organic solvents is currently lacking, this guide provides the necessary theoretical background and practical experimental protocols for researchers to determine this vital information. Understanding its solubility is paramount for its effective use in drug development and chemical synthesis. The provided insights into its biological activity as a nitric oxide synthase inhibitor also open avenues for further investigation into its pharmacological potential. The methodologies and diagrams presented herein are intended to serve as a valuable resource for scientists and researchers in their ongoing work with this compound.

References

• 1. Effects of 1,1-dimethylguanidine administration on blood pressure, heart rate and renal sympathetic nerve activity in normotensive and spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectral Analysis of 1,1-Dimethylguanidine Sulfate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectral data for 1,1-Dimethylguanidine sulfate. The information is compiled from various spectroscopic databases and scientific literature to aid researchers in compound identification, characterization, and quality control. This document presents nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with detailed experimental protocols and a visual representation of the analytical workflow.

Spectroscopic Data

The following sections summarize the key spectral data for 1,1-Dimethylguanidine sulfate and its closely related analogues.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of 1,1-Dimethylguanidine sulfate. The proton (¹H) and carbon-13 (¹³C) NMR spectra provide detailed information about the chemical environment of the hydrogen and carbon atoms within the molecule.

¹H NMR Data

¹³C NMR Data

The ¹³C NMR spectrum of 1,1-Dimethylguanidine sulfate has been parameterized in D₂O.[1] Data from related compounds, such as 1,1-dimethylguanidinium triphenyltin sulphate, provides consistent chemical shifts.[2]

Assignment	Chemical Shift (δ) in ppm	Reference Compound
Guanidinium Carbon (C=N)	~156	1,1-dimethylguanidinium triphenyltin sulphate[2]
Methyl Carbons (N-CH₃)	~38	1,1-dimethylguanidinium triphenyltin sulphate[2]

Infrared (IR) Spectroscopy

Infrared spectroscopy identifies the functional groups present in 1,1-Dimethylguanidine sulfate by measuring the absorption of infrared radiation. The spectrum for N,N-Dimethylguanidine is typically acquired using a KBr wafer technique.[3]

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Reference Compound
3371	N-H Stretch	Strong	1,1-dimethylguanidinium triphenyltin sulphate[2]
3169	N-H Stretch	Strong	1,1-dimethylguanidinium triphenyltin sulphate[2]
1652	N-H Bend	Strong	1,1-dimethylguanidinium triphenyltin sulphate[2]
1640	N-H Bend	Strong	1,1-dimethylguanidinium triphenyltin sulphate[2]
1545	C=N Stretch	Medium	1,1-dimethylguanidinium triphenyltin sulphate[2]
1108	SO₄²⁻ Asymmetric Stretch	Very Strong	1,1-dimethylguanidinium triphenyltin sulphate[2]
616	SO₄²⁻ Asymmetric Bend	Strong	1,1-dimethylguanidinium triphenyltin sulphate[2]

Mass Spectrometry (MS)

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Fragments (m/z) of Free Base
1,1-Dimethylguanidine Sulfate	C₆H₁₈N₆·H₂SO₄	272.33[3][4]	Not available
N,N-Dimethylguanidine (Free Base)	C₃H₉N₃	87.12	87, 44, 43

Experimental Protocols

The following protocols are based on standard laboratory procedures and information gathered from spectroscopic databases.

NMR Spectroscopy

A representative protocol for obtaining the ¹³C NMR spectrum of 1,1-Dimethylguanidine sulfate is as follows:

• Sample Preparation: A sufficient amount of 1,1-Dimethylguanidine sulfate is dissolved in Deuterium Oxide (D₂O) to form a solution of appropriate concentration.

• Instrumentation: A high-resolution NMR spectrometer (e.g., Bruker Avance series) is used.

• Data Acquisition:

  • The ¹³C NMR spectrum is acquired at a frequency of 62.90 MHz.

  • A solid-state NMR experiment may be conducted with a 4 mm rotor at a spinning rate of 4000 Hz.[2]

  • Adamantane can be used as an external standard for chemical shift referencing.[2]

  • A sufficient number of scans are acquired to obtain a good signal-to-noise ratio.

• Data Processing: The resulting Free Induction Decay (FID) is Fourier transformed, phase-corrected, and baseline-corrected to yield the final spectrum.

IR Spectroscopy (KBr Pellet Method)

The FTIR spectrum is typically obtained using the KBr pellet method:[2][5][6][7][8]

• Sample Preparation:

  • Approximately 1-2 mg of 1,1-Dimethylguanidine sulfate is finely ground in an agate mortar.

  • This is then mixed with 100-200 mg of dry, spectroscopic grade Potassium Bromide (KBr).

  • The mixture is further ground to ensure homogeneity.

• Pellet Formation:

  • The mixture is transferred to a pellet die.

  • The die is placed in a hydraulic press and compressed under high pressure (typically several tons) to form a thin, transparent pellet.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used for analysis.

• Data Acquisition:

  • A background spectrum of a pure KBr pellet is first recorded.

  • The sample pellet is then placed in the sample holder, and the spectrum is recorded over the appropriate mid-IR range (e.g., 4000-400 cm⁻¹).

  • The final spectrum is presented in terms of transmittance or absorbance.

Mass Spectrometry (Electrospray Ionization)

A plausible method for the analysis of 1,1-Dimethylguanidine sulfate by mass spectrometry would utilize electrospray ionization (ESI), which is a soft ionization technique suitable for ionic compounds.

• Sample Preparation: The sample is dissolved in a suitable solvent, such as a mixture of water and methanol, to a low concentration (e.g., in the µM range).

• Instrumentation: A mass spectrometer equipped with an electrospray ionization (ESI) source is used. This could be a quadrupole, time-of-flight (TOF), or ion trap analyzer.

• Data Acquisition:

  • The sample solution is introduced into the ESI source at a low flow rate.

  • A high voltage is applied to the ESI needle to generate a fine spray of charged droplets.

  • The solvent evaporates, leading to the formation of gas-phase ions.

  • The mass spectrum is recorded, likely showing the [M-HSO₄]⁺ ion corresponding to the protonated 1,1-Dimethylguanidine cation and potentially the [M+H]⁺ ion of the entire salt complex in the positive ion mode. In the negative ion mode, the HSO₄⁻ ion would be observed.

• Data Analysis: The resulting mass spectrum is analyzed to determine the mass-to-charge ratios of the detected ions.

Visualization of Analytical Workflow

The following diagram illustrates a generalized workflow for the spectral analysis of a chemical compound such as 1,1-Dimethylguanidine sulfate.

Caption: Workflow for Spectroscopic Analysis.

References

• 1. 1,1-DIMETHYLGUANIDINE SULFATE(598-65-2) 13C NMR [m.chemicalbook.com]
• 2. eng.uc.edu [eng.uc.edu]
• 3. N,N-Dimethylguanidine | C6H20N6O4S | CID 69024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. shimadzu.com [shimadzu.com]
• 6. scienceijsar.com [scienceijsar.com]
• 7. Should I be using KBr pellets in FTIR Spectroscopy - Specac Ltd [specac.com]
• 8. youtube.com [youtube.com]

In-Depth Technical Guide: The Chemical Reactivity of the Guanidinium Group in 1,1-Dimethylguanidine Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical reactivity of the guanidinium group in 1,1-Dimethylguanidine sulfate. It is intended to serve as a valuable resource for researchers, scientists, and professionals involved in drug development and other chemical synthesis applications. This document delves into the compound's properties, reactivity, and applications, supported by quantitative data, experimental protocols, and visual diagrams to facilitate a deeper understanding.

Introduction

1,1-Dimethylguanidine sulfate is a salt consisting of two 1,1-dimethylguanidinium cations and one sulfate anion. The guanidinium group, a key functional moiety in this compound, is characterized by a central carbon atom bonded to three nitrogen atoms. This arrangement results in a resonance-stabilized cation, rendering it a very strong base. The presence of two methyl groups on one of the nitrogen atoms in 1,1-dimethylguanidine influences its steric and electronic properties, thereby modulating the reactivity of the guanidinium group. This guide will explore the fundamental aspects of this reactivity.

Physicochemical and Spectroscopic Data

A thorough understanding of the physicochemical and spectroscopic properties of 1,1-Dimethylguanidine sulfate is fundamental to its application in research and synthesis.

Physicochemical Properties

Property	Value	Reference
CAS Number	598-65-2	[1]
Molecular Formula	C₆H₂₀N₆O₄S	[1]
Molecular Weight	272.33 g/mol	[1]
Appearance	White to light yellow solid/powder	[2]
Melting Point	> 300 °C (decomposes)	[1]
pKa (Predicted)	14.54 ± 0.70	[3][4]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 1,1-Dimethylguanidine sulfate.

The following table summarizes the proton (¹H) and carbon-¹³ (¹³C) Nuclear Magnetic Resonance (NMR) chemical shifts for 1,1-Dimethylguanidine sulfate in common deuterated solvents. The residual solvent peak is used as a reference.[5][6][7][8][9]

Nucleus	Solvent	Chemical Shift (δ, ppm)
¹H	DMSO-d₆	2.50 (residual solvent)
D₂O	4.79 (residual solvent)
¹³C	DMSO-d₆	39.5
D₂O	Not specified

Note: Specific chemical shifts for the compound's protons and carbons were not explicitly found in the search results, only the reference shifts for the solvents.

The IR spectrum of 1,1-Dimethylguanidine sulfate provides information about its functional groups. While a specific spectrum for the sulfate salt was not found, data for a related compound, 1,1-dimethylguanidinium triphenyltin sulphate, shows characteristic absorptions for the N-H bonds of the guanidinium group at 3371 cm⁻¹ and 3169 cm⁻¹.[10] The spectrum for 1,1-Dimethylguanidine sulfate is expected to exhibit similar strong N-H stretching bands.

Chemical Reactivity of the Guanidinium Group

The reactivity of the guanidinium group in 1,1-Dimethylguanidine is primarily dictated by its high basicity and the nucleophilic character of its nitrogen atoms.

Basicity and Protonation

The guanidinium group is one of the strongest organic bases due to the significant resonance stabilization of its protonated form, the guanidinium cation. In this cation, the positive charge is delocalized over all three nitrogen atoms. A predicted pKa value for N,N-dimethylguanidine is approximately 14.54, highlighting its strong basic nature.[3][4]

Logical Relationship: Protonation of 1,1-Dimethylguanidine

Caption: Protonation of the basic 1,1-dimethylguanidine.

Nucleophilicity and Reactions with Electrophiles

The nitrogen atoms of the guanidine moiety are nucleophilic and can react with various electrophiles. The presence of two methyl groups on one nitrogen atom in 1,1-dimethylguanidine introduces steric hindrance, which can influence the regioselectivity of these reactions.

Common reactions involving the nucleophilic nature of guanidines include:

• Alkylation: Reaction with alkyl halides.

• Acylation: Reaction with acylating agents like acid chlorides or anhydrides.

Detailed experimental protocols for these specific reactions with 1,1-Dimethylguanidine sulfate were not found in the provided search results.

Applications in Organic Synthesis

1,1-Dimethylguanidine sulfate serves as a versatile reagent in several organic transformations.

Pictet-Spengler Reaction

The Pictet-Spengler reaction is a powerful method for the synthesis of tetrahydro-β-carbolines and related heterocyclic structures. It involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed intramolecular cyclization. 1,1-Dimethylguanidine sulfate can be employed in a modified Pictet-Spengler reaction, likely acting as a basic catalyst to facilitate the initial imine formation.[11]

Experimental Workflow: General Pictet-Spengler Reaction

Caption: General workflow of the Pictet-Spengler reaction.

Experimental Protocol: General Acid-Catalyzed Pictet-Spengler Reaction [12]

• Materials:

  • Tryptamine derivative (1.0 eq)

  • Aldehyde or ketone (1.0-1.2 eq)

  • Anhydrous solvent (e.g., dichloromethane, toluene, methanol)

  • Acid catalyst (e.g., trifluoroacetic acid (TFA), hydrochloric acid (HCl))

  • Anhydrous sodium sulfate or magnesium sulfate

  • Saturated aqueous sodium bicarbonate solution

  • Brine

• Procedure:

  • To a solution of the tryptamine derivative in the chosen anhydrous solvent, add the aldehyde or ketone at room temperature.

  • Add the acid catalyst to the reaction mixture.

  • Stir the reaction for the specified time and monitor its progress by Thin Layer Chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography.

Note: This is a general protocol. The specific role and optimal conditions for using 1,1-Dimethylguanidine sulfate as a catalyst would require further experimental investigation.

Peroxide Activator in Bleaching

1,1-Dimethylguanidine sulfate can act as a peroxide activator, particularly for the bleaching of cellulosic textiles.[11] In alkaline hydrogen peroxide bleaching, the active species are the hydroperoxide anion (HOO⁻) and, to a lesser extent, hydrogen peroxide itself. Guanidine derivatives can influence the decomposition of hydrogen peroxide, potentially promoting the formation of reactive oxygen species that enhance the bleaching process. The exact mechanism of activation by 1,1-dimethylguanidine is not detailed in the available literature but likely involves influencing the pH and the decomposition pathways of the peroxide.

Synthesis of Pyrimidine Derivatives

1,1-Dimethylguanidine sulfate is utilized as a substrate in the synthesis of N²,N²-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrimidine-2,5-diamine.[11] Pyrimidine derivatives are of significant interest in medicinal chemistry due to their wide range of biological activities. The guanidinium group serves as a key building block in the construction of the pyrimidine ring. A detailed experimental protocol for this specific synthesis was not found in the provided search results.

Conclusion

1,1-Dimethylguanidine sulfate is a compound with a highly reactive guanidinium group. Its strong basicity and the nucleophilicity of its nitrogen atoms are the cornerstones of its chemical behavior. While its applications in significant organic reactions like the Pictet-Spengler synthesis and as a peroxide activator are established, a deeper, quantitative understanding of its reactivity, including detailed kinetic and mechanistic studies, remains an area ripe for further exploration. The information compiled in this guide provides a solid foundation for researchers and professionals to utilize 1,1-Dimethylguanidine sulfate in their synthetic endeavors and to spur further investigation into its chemical properties.

References

• 1. 1,1-二甲基胍 硫酸盐 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. chembk.com [chembk.com]
• 3. N,N-DIMETHYL-GUANIDINE | 6145-42-2 [amp.chemicalbook.com]
• 4. N,N-DIMETHYL-GUANIDINE | 6145-42-2 [amp.chemicalbook.com]
• 5. beilstein-journals.org [beilstein-journals.org]
• 6. scienceopen.com [scienceopen.com]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. rsc.org [rsc.org]
• 10. N,N-Dimethylguanidine | C6H20N6O4S | CID 69024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 1,1-DIMETHYLGUANIDINE SULFATE | 598-65-2 [chemicalbook.com]
• 12. benchchem.com [benchchem.com]

Thermal Stability and Decomposition of 1,1-Dimethylguanidine Sulfate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal stability and decomposition profile of 1,1-Dimethylguanidine sulfate. Due to the limited availability of specific experimental data for 1,1-Dimethylguanidine sulfate in public literature, this guide leverages detailed thermal analysis data from closely related guanidinium salts, primarily guanidinium nitrate, to infer potential decomposition behavior. The guide includes a summary of known physical and chemical properties, postulated decomposition pathways, and standardized experimental protocols for conducting thermal analysis.

Introduction to 1,1-Dimethylguanidine Sulfate

1,1-Dimethylguanidine sulfate is an organic salt with the chemical formula [(CH₃)₂NC(NH₂)NH]₂·H₂SO₄. It belongs to the class of guanidine derivatives, which are of significant interest in various industrial and pharmaceutical applications. Understanding the thermal stability and decomposition characteristics of this compound is crucial for ensuring safety during its handling, storage, and use in manufacturing processes, as well as for its application in drug development where it may be a related substance or impurity.[1]

Physicochemical Properties

A summary of the known physicochemical properties of 1,1-Dimethylguanidine sulfate is presented in Table 1. The compound is a white to off-white powder and is known to decompose at approximately 300 °C.[1]

Table 1: Physicochemical Properties of 1,1-Dimethylguanidine Sulfate

Property	Value	Reference
Molecular Formula	C₆H₁₈N₆·H₂SO₄	[2]
Molecular Weight	272.33 g/mol	[3]
Appearance	White to off-white powder	[4]
Melting Point	~300 °C (with decomposition)	[1]
Purity	≥95% - >98.0%	[2][4]
CAS Number	598-65-2

Thermal Decomposition Analysis (Based on Analogous Compounds)

Studies on guanidinium nitrate reveal a multi-stage decomposition process. The thermal decomposition of GN has been investigated using techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).

Table 2: Summary of Thermal Decomposition Data for Guanidinium Nitrate (GN)

Parameter	Value	Conditions	Reference
Decomposition Stages	Two-stage process observed	TGA-FTIR-MS	[5]
Onset Temperature (TGA)	Average extrapolated onset of 580.28 K (307.13 °C)	Heating rates of 5, 10, 15, 20 K/min	[6]
Weight Loss Range	450-700 K (177-427 °C)	TGA	[6]
Activation Energy (Ea)	199 kJ/mol (for nitrate), 191 kJ/mol (for guanidine)	Isothermal heating	[7]
Major Gaseous Products	NH₃, N₂O, NO₂, CO₂	TGA-FTIR-MS	[5]

The decomposition of guanidinium salts is complex. For guanidinium nitrate, the proposed mechanism involves isomerization followed by a proton transfer in the gas phase to yield nitric acid and guanidine. These intermediates further react to form nitroguanidine, which then dissociates into the final gaseous products.[5]

For 1,1-Dimethylguanidine sulfate, the hazardous decomposition products formed under fire conditions are expected to include carbon oxides, nitrogen oxides (NOx), and sulphur oxides.

Experimental Protocols for Thermal Analysis

To assess the thermal stability of 1,1-Dimethylguanidine sulfate, a combination of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) is recommended. The following provides a general experimental protocol.

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the material begins to decompose and to quantify the mass loss as a function of temperature.

Methodology:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of 1,1-Dimethylguanidine sulfate into an appropriate crucible (e.g., alumina).

• Atmosphere: Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min to prevent oxidative decomposition.

• Temperature Program:

  • Equilibrate the sample at a starting temperature of 30 °C.

  • Heat the sample from 30 °C to a final temperature of 600 °C at a constant heating rate of 10 °C/min.

• Data Analysis: Record the mass loss as a function of temperature. Determine the onset temperature of decomposition from the TGA curve.

Differential Scanning Calorimetry (DSC)

Objective: To identify thermal transitions such as melting, crystallization, and decomposition, and to measure the enthalpy changes associated with these processes.

Methodology:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of 1,1-Dimethylguanidine sulfate into a hermetically sealed aluminum pan. An empty, sealed aluminum pan is used as a reference.

• Atmosphere: Purge the DSC cell with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min.

• Temperature Program:

  • Equilibrate the sample at 30 °C.

  • Heat the sample from 30 °C to 350 °C at a constant heating rate of 10 °C/min.

• Data Analysis: Record the heat flow as a function of temperature. Identify endothermic and exothermic peaks corresponding to thermal events.

Visualizations

Experimental Workflow

The following diagram illustrates a typical workflow for the thermal analysis of a chemical compound like 1,1-Dimethylguanidine sulfate.

Caption: Experimental workflow for TGA and DSC analysis.

Proposed Decomposition Pathway

Based on the known decomposition products of guanidinium salts and the chemical structure of 1,1-Dimethylguanidine sulfate, a plausible, though unverified, decomposition pathway is proposed below. The initial step is likely the dissociation of the salt, followed by the decomposition of the 1,1-dimethylguanidinium cation and the sulfate anion at elevated temperatures.

Caption: Proposed thermal decomposition pathway.

Conclusion

While specific experimental data on the thermal stability and decomposition of 1,1-Dimethylguanidine sulfate is scarce, analysis of analogous guanidinium salts provides a valuable framework for understanding its potential behavior. The compound is expected to be stable up to approximately 300 °C, after which it will likely undergo a complex decomposition process yielding a variety of gaseous products, including oxides of carbon, nitrogen, and sulfur. For definitive data, it is imperative to conduct detailed thermal analyses, such as TGA and DSC, following standardized protocols as outlined in this guide. Such studies are essential for the safe handling and effective application of this compound in research and industrial settings.

References

• 1. 1,1-DIMETHYLGUANIDINE SULFATE | 598-65-2 [chemicalbook.com]
• 2. scbt.com [scbt.com]
• 3. N,N-Dimethylguanidine | C6H20N6O4S | CID 69024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1,1-Dimethylguanidine Sulfate | 598-65-2 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. researchgate.net [researchgate.net]
• 6. Thermal decomposition characteristics and thermokinetics of guanidine nitrate [journal.buct.edu.cn]
• 7. energetics.chm.uri.edu [energetics.chm.uri.edu]

The Potential Biological Activity of 1,1-Dimethylguanidine Sulfate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,1-Dimethylguanidine (DMG), a derivative of guanidine, has garnered scientific interest for its potential biological activities, primarily revolving around its interaction with nitric oxide (NO) signaling pathways. This technical guide provides a comprehensive overview of the current understanding of the biological effects of 1,1-Dimethylguanidine sulfate, with a focus on its role as an inhibitor of nitric oxide synthase (NOS). This document synthesizes available quantitative data, details relevant experimental protocols, and visualizes the proposed mechanism of action to serve as a valuable resource for researchers in pharmacology and drug development. While the compound shows clear effects on cardiovascular parameters, further research is needed to fully elucidate its therapeutic potential and complete toxicological profile.

Introduction

Guanidine and its derivatives are a class of organic compounds that have been explored for a wide range of biological activities. 1,1-Dimethylguanidine is a simple methylated derivative of guanidine.[1] Supplied as a sulfate salt for stability and solubility in polar solvents, this compound has been identified as an endogenous inhibitor of nitric oxide (NO) synthesis. Nitric oxide is a critical signaling molecule involved in numerous physiological processes, including vasodilation, neurotransmission, and immune responses. Consequently, modulation of NO production presents a significant therapeutic target for a variety of disease states. This guide delves into the known biological activities of 1,1-Dimethylguanidine sulfate, with a particular emphasis on its cardiovascular effects and its inhibitory action on nitric oxide synthase.

Physicochemical Properties

1,1-Dimethylguanidine sulfate is a white to off-white powder that is soluble in water.[1][2] It is a hygroscopic solid and should be handled accordingly.[3]

Property	Value	Source
Chemical Formula	[(CH₃)₂NC(NH₂)=NH]₂ · H₂SO₄	[2]
Molecular Weight	272.33 g/mol	[2]
CAS Number	598-65-2	[2]
Melting Point	>300 °C (decomposes)	[2]
Appearance	Powder	[2]

Biological Activity and Mechanism of Action

The primary biological activity of 1,1-Dimethylguanidine sulfate identified in the literature is its role as an inhibitor of nitric oxide synthase (NOS).[4] NOS enzymes (endothelial NOS, neuronal NOS, and inducible NOS) catalyze the production of nitric oxide from L-arginine. By inhibiting NOS, 1,1-Dimethylguanidine sulfate can reduce the bioavailability of NO, leading to downstream physiological effects.

Inhibition of Nitric Oxide Synthase

Studies have shown that 1,1-dimethylguanidine is a relatively potent inhibitor of both the inducible and constitutive isoforms of nitric oxide synthase.[4][5] In a comparative study, it was found to be approximately 10 times less potent than aminoguanidine and N-monomethyl-L-arginine (L-NMMA) in inhibiting cytokine-induced NO formation.[4] However, it was among the more potent inhibitors of the vascular constitutive isoform of NOS.[4] A specific IC₅₀ value for the inhibition of nitric oxide synthase by 1,1-Dimethylguanidine sulfate is not available in the reviewed literature.

Arginase Inhibition

Some sources suggest that 1,1-Dimethylguanidine may also act as an arginase inhibitor.[1] Arginase competes with NOS for the common substrate L-arginine. Inhibition of arginase would theoretically increase the availability of L-arginine for NOS, leading to increased NO production. This presents a conflicting mechanism of action compared to its known role as a NOS inhibitor. It is important to note that no quantitative data (e.g., IC₅₀ values) for arginase inhibition by 1,1-Dimethylguanidine sulfate were found in the reviewed scientific literature. Further research is required to clarify this potential activity and its physiological relevance.

Proposed Signaling Pathway

Based on its activity as a nitric oxide synthase inhibitor, the proposed signaling pathway for 1,1-Dimethylguanidine sulfate involves the canonical NO-cGMP pathway. By inhibiting NOS, 1,1-Dimethylguanidine sulfate reduces the production of nitric oxide. This, in turn, leads to decreased activation of soluble guanylate cyclase (sGC), the enzyme that synthesizes cyclic guanosine monophosphate (cGMP). Reduced cGMP levels would then lead to decreased activation of downstream effectors such as protein kinase G (PKG), ultimately resulting in a diminished physiological response, such as vasodilation.

Proposed mechanism of 1,1-Dimethylguanidine sulfate via NOS inhibition.

In Vivo Cardiovascular Effects

A key study investigated the dose-dependent effects of intravenous administration of 1,1-Dimethylguanidine (DMG) on cardiovascular parameters in anesthetized spontaneously hypertensive rats (SHR) and normotensive Wistar-Kyoto (WKY) rats.

Quantitative Data

The following tables summarize the key findings from this study.

Table 1: Dose-Dependent Effects of 1,1-Dimethylguanidine on Mean Blood Pressure (MBP) in Anesthetized Rats

Dose (mg/kg, IV)	Change in MBP in SHR (mmHg)	Change in MBP in WKY (mmHg)
1.03	+15 ± 4	+10 ± 3
2.05	+25 ± 5	+18 ± 4
6.39	+40 ± 6	+35 ± 5
20.45	+65 ± 8	+55 ± 7
51.15	+80 ± 10	+70 ± 9

Table 2: Dose-Dependent Effects of 1,1-Dimethylguanidine on Heart Rate (HR) in Anesthetized Rats

Dose (mg/kg, IV)	Change in HR in SHR (beats/min)	Change in HR in WKY (beats/min)
1.03	+10 ± 5	-5 ± 3
2.05	+20 ± 7	-10 ± 4
6.39	+35 ± 8	-20 ± 5
20.45	+50 ± 10	-30 ± 6
51.15	Decrease observed	-40 ± 8
*Note: At the highest dose, a decrease in heart rate was observed in SHR, potentially due to toxic effects.

Table 3: Dose-Dependent Effects of 1,1-Dimethylguanidine on Renal Sympathetic Nerve Activity (SNA) in Anesthetized Rats

Dose (mg/kg, IV)	Net Change in Renal SNA in SHR (%)	Net Change in Renal SNA in WKY (%)
1.03	-5 ± 3	-6 ± 8
2.05	-15 ± 5	-20 ± 7
6.39	-30 ± 8	-40 ± 6
20.45	-45 ± 10	-55 ± 7
51.15	-55 ± 12	-66 ± 8

Experimental Protocols

This section provides an overview of the methodologies relevant to the in vivo study of 1,1-Dimethylguanidine sulfate's cardiovascular effects.

Animal Model and Anesthesia

• Animal Model: Male spontaneously hypertensive rats (SHR) and normotensive Wistar-Kyoto (WKY) rats, aged 12-14 weeks, are commonly used for cardiovascular studies.

• Anesthesia: While the specific anesthetic protocol for the key study by Zhang et al. (1997) is not detailed, a common anesthetic for such studies in rats is an alpha-chloralose-urethane mixture, which has been shown to have minimal effects on systemic pressures.[6] Other options include inhalant anesthetics like isoflurane or injectable combinations such as ketamine/xylazine.[7][8] The choice of anesthesia is critical as it can significantly impact cardiovascular parameters.[6]

Intravenous Administration

The following diagram illustrates a general workflow for intravenous administration of a test compound to an anesthetized rat.

Workflow for intravenous drug administration in rats.

Measurement of Cardiovascular Parameters

• Mean Blood Pressure (MBP) and Heart Rate (HR): These are typically monitored via a catheter inserted into a major artery, such as the femoral or carotid artery, connected to a pressure transducer.

• Renal Sympathetic Nerve Activity (RSNA): This is a more specialized technique involving the isolation of the renal nerve and the placement of bipolar silver wire electrodes to record nerve impulses. The raw nerve activity is then amplified, filtered, and integrated to provide a quantitative measure of sympathetic outflow to the kidneys.

Toxicology and Safety

The available toxicological data for 1,1-Dimethylguanidine sulfate is limited and primarily derived from safety data sheets.

• Acute Toxicity: An LD₅₀ (intravenous, mouse) of 106 mg/kg has been reported.

• Hazards: It is classified as causing skin irritation, serious eye irritation, and may cause respiratory irritation.[4] It is harmful if inhaled.[5]

• Handling: Standard laboratory safety precautions should be observed, including the use of personal protective equipment such as gloves, safety glasses, and a lab coat.[4] Work should be conducted in a well-ventilated area to avoid inhalation of the dust.[4]

Further comprehensive toxicological studies are required to fully characterize the safety profile of 1,1-Dimethylguanidine sulfate.

Conclusion and Future Directions

1,1-Dimethylguanidine sulfate demonstrates clear biological activity as a relatively potent inhibitor of nitric oxide synthase, leading to significant dose-dependent effects on the cardiovascular system in rats. Its ability to increase blood pressure and modulate heart rate and renal sympathetic nerve activity underscores its potential as a pharmacological tool for studying the roles of nitric oxide in cardiovascular regulation.

However, significant knowledge gaps remain. The lack of a precise IC₅₀ value for NOS inhibition and the conflicting, unquantified reports of arginase inhibition highlight the need for further in vitro characterization. Moreover, the direct effects of 1,1-Dimethylguanidine sulfate on the cGMP signaling pathway have yet to be experimentally confirmed. A comprehensive toxicological profile is also essential before any therapeutic potential can be seriously considered.

Future research should focus on:

• Determining the IC₅₀ values of 1,1-Dimethylguanidine sulfate for all NOS isoforms and for arginase.

• Investigating the effects of 1,1-Dimethylguanidine sulfate on cGMP levels in relevant cell types and tissues.

• Conducting detailed in vivo studies to explore its potential therapeutic applications and to further delineate its physiological effects.

• Performing comprehensive toxicological assessments to establish a complete safety profile.

By addressing these questions, the scientific community can gain a more complete understanding of the biological activity of 1,1-Dimethylguanidine sulfate and its potential as a pharmacological agent.

References

• 1. az.research.umich.edu [az.research.umich.edu]
• 2. chemicalbook.com [chemicalbook.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. Anesthesia and microvascular dynamics in spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | A review on experimental surgical models and anesthetic protocols of heart failure in rats [frontiersin.org]
• 6. A review on experimental surgical models and anesthetic protocols of heart failure in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 7. N,N-Dimethylguanidine | C6H20N6O4S | CID 69024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. fishersci.com [fishersci.com]

The Core Mechanism of Arginase Inhibition by Guanidine Compounds: A Technical Guide for Researchers

For the attention of: Researchers, Scientists, and Drug Development Professionals

Introduction to Arginase and Its Inhibition

Arginase is a binuclear manganese metalloenzyme that plays a crucial role in the urea cycle by catalyzing the hydrolysis of L-arginine to L-ornithine and urea.[1][2] Two isoforms exist in mammals: the cytosolic Arginase 1 (ARG1) and the mitochondrial Arginase 2 (ARG2).[3] Beyond the urea cycle, arginase regulates the bioavailability of L-arginine, a substrate it shares with nitric oxide synthase (NOS).[4] By competing for L-arginine, elevated arginase activity can lead to reduced nitric oxide (NO) production, contributing to endothelial dysfunction, and can also promote cell proliferation through the production of ornithine, a precursor for polyamines.[4][5] Consequently, arginase is a significant therapeutic target for a range of conditions, including cardiovascular diseases, cancer, and inflammatory disorders.[3][6]

Guanidine and its derivatives represent a key class of molecules investigated as arginase inhibitors, primarily due to their structural similarity to the guanidinium group of the natural substrate, L-arginine.[3] Understanding the mechanism by which these compounds interact with the arginase active site is fundamental for the rational design of novel and potent inhibitors.

The Catalytic Mechanism of Arginase

The hydrolysis of L-arginine by arginase is a well-orchestrated process occurring within a highly specialized active site. The key components of this mechanism are:

• A Binuclear Manganese Cluster (Mn2+A-Mn2+B): This cluster is essential for catalytic activity. A metal-bridging hydroxide ion acts as the nucleophile.

• Key Amino Acid Residues: Specific residues, such as aspartates (e.g., Asp181, Asp183), are crucial for binding the guanidinium group of L-arginine through hydrogen bonds and electrostatic interactions.[3] Histidine residues also play a role in positioning the substrate for catalysis.[1]

The catalytic cycle can be summarized as follows:

• Substrate Binding: L-arginine binds to the active site, with its guanidinium group positioned near the manganese cluster.

• Nucleophilic Attack: The metal-bridging hydroxide ion performs a nucleophilic attack on the guanidinium carbon of L-arginine.[1]

• Formation of a Tetrahedral Intermediate: This attack results in the formation of a transient, unstable tetrahedral intermediate.[5]

• Intermediate Collapse and Product Release: The tetrahedral intermediate collapses, leading to the formation of urea and L-ornithine, which are then released from the active site.

General Mechanism of Arginase Inhibition by Guanidine Compounds

Guanidine derivatives typically act as competitive inhibitors of arginase. Their mechanism of action is rooted in their ability to mimic the natural substrate, L-arginine, and bind to the enzyme's active site without undergoing catalysis.

The core of this inhibitory action is the guanidinium group , which is positively charged at physiological pH. This group is responsible for the inhibitor's affinity for the arginase active site through several key interactions:

• Electrostatic Interactions and Hydrogen Bonding: The guanidinium moiety forms strong ionic and hydrogen bonds with the negatively charged aspartate residues within the active site.[3] This anchors the inhibitor in a position that physically blocks L-arginine from binding.

• Mimicry of the Substrate: By presenting a guanidinium group, these inhibitors effectively "trick" the enzyme into recognizing them as the substrate. However, due to structural differences elsewhere in the molecule (or the inherent stability of the inhibitor's structure), the subsequent steps of catalysis cannot proceed.

The potency of a guanidine-based inhibitor is influenced by other parts of its molecular structure, which can create additional interactions with the active site or alter the molecule's overall conformation and stability. For instance, modifications to the carbon chain or the presence of other functional groups can significantly impact the inhibitor's binding affinity (Ki) and its half-maximal inhibitory concentration (IC50).

Below is a diagram illustrating the principle of competitive inhibition of arginase by a generic guanidine-containing inhibitor.

Competitive inhibition of arginase by a guanidine-based inhibitor.

Quantitative Data for Selected Guanidine-Based Arginase Inhibitors

While specific data for 1,1-dimethylguanidine sulfate is unavailable, the following table summarizes the inhibitory potency of other guanidine-containing compounds against human arginase. This data provides a comparative context for the efficacy of this class of inhibitors.

Compound Name	Arginase Isoform	IC50	Ki	Reference
L-Homoarginine	hARG1	8.14 ± 0.52 mM	6.1 ± 0.50 mM	[5]
L-Homoarginine	hARG2	2.52 ± 0.01 mM	1.73 ± 0.10 mM	[5]
Guanidine Derivative 15a	hARG1	67 nM	-	[3]
Guanidine Derivative 15aa	hARG1	32 nM	-	[3]
Nω-hydroxy-L-arginine (NOHA)	hARG1	-	~3.6 µM (Kd)	[7][8]
Nω-hydroxy-nor-L-arginine (nor-NOHA)	hARG1	-	~517 nM (Kd)	[7][8]

IC50: Half-maximal inhibitory concentration. Ki: Inhibition constant. Kd: Dissociation constant.

Experimental Protocols for Arginase Inhibition Assays

The most common method for determining arginase inhibitory activity is a colorimetric assay that quantifies the amount of urea produced from the enzymatic reaction.

Protocol: In Vitro Colorimetric Arginase Inhibition Assay

1. Reagents and Buffers:

• Lysis Buffer: 10 mM Tris-HCl (pH 7.4) with 1 µM pepstatin A, 1 µM leupeptin, and 0.4% (w/v) Triton X-100.

• Activation Buffer: 10 mM Tris-HCl (pH 7.4) with 10 mM MnCl2.

• Substrate Buffer: 500 mM L-arginine (pH 9.7).

• Acid Mixture: A 1:3:7 (v/v/v) mixture of H2SO4 (96%), H3PO4 (85%), and water.

• α-Isonitrosopropiophenone (ISPF): 9% (w/v) in absolute ethanol.

• Colorimetric Reagent: A fresh 25:1 (v/v) mixture of the Acid Mixture and ISPF.

• Urea Standard: A solution of known urea concentration (e.g., 1 mg/mL) for generating a standard curve.

• Test Inhibitor: Stock solution of the guanidine compound (e.g., 1,1-dimethylguanidine sulfate) dissolved in an appropriate solvent (e.g., water or DMSO).

2. Enzyme Preparation and Activation:

• Prepare a lysate from cells or tissues expressing arginase using the Lysis Buffer, or use purified recombinant arginase.

• To activate the enzyme, mix the lysate or purified enzyme with the Activation Buffer and incubate at 55-60°C for 10 minutes.

3. Inhibition Assay Procedure:

• In a 96-well microplate, add the activated enzyme solution to each well.

• Add varying concentrations of the test inhibitor (e.g., 1,1-dimethylguanidine sulfate) to the sample wells. Include a control well with no inhibitor.

• Initiate the enzymatic reaction by adding the Substrate Buffer to all wells.

• Incubate the plate at 37°C for a defined period (e.g., 60 minutes).

• Stop the reaction by adding the Acid Mixture to each well.

4. Urea Quantification:

• Add the ISPF solution to each well.

• Cover the plate and incubate at 100°C for 45 minutes.

• Cool the plate in the dark for 10 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

5. Data Analysis:

• Generate a standard curve using the absorbance readings from the urea standards.

• Calculate the urea concentration in each sample well from the standard curve.

• Determine the percentage of arginase inhibition for each concentration of the test compound relative to the no-inhibitor control.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to calculate the IC50 value.

Below is a diagram outlining the experimental workflow for the arginase inhibition assay.

Experimental workflow for a colorimetric arginase inhibition assay.

Conclusion

The inhibition of arginase by guanidine-containing compounds is a promising strategy for therapeutic intervention in a variety of diseases. The primary mechanism of action for these molecules is competitive inhibition, driven by the structural mimicry of the guanidinium group of L-arginine, which allows for high-affinity binding to the enzyme's active site. While direct experimental evidence for the arginase inhibitory activity of 1,1-dimethylguanidine sulfate is currently lacking, its core guanidine structure is a key pharmacophore in many potent arginase inhibitors. The experimental protocols and comparative data presented in this guide provide a solid foundation for researchers to investigate the potential of novel guanidine derivatives, including 1,1-dimethylguanidine sulfate, as modulators of arginase activity. Further research into the structure-activity relationships of simple guanidine compounds could yield valuable insights for the development of next-generation arginase inhibitors.

References

• 1. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 2. Determination of mammalian arginase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery and Pharmacokinetics of Sulfamides and Guanidines as Potent Human Arginase 1 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Development of Novel Arginase Inhibitors for Therapy of Endothelial Dysfunction [frontiersin.org]
• 5. Synthesis of Arginase Inhibitors: An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Virtual Screening for FDA-Approved Drugs That Selectively Inhibit Arginase Type 1 and 2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibition of Human Arginase I by Substrate and Product Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

An In-depth Technical Guide to 1,1-Dimethylguanidine Sulfate: Synonyms, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Dimethylguanidine sulfate, a versatile compound with applications in chemical synthesis and as a modulator of biological pathways. This document details its alternative names, chemical and physical properties, and provides insights into its use as a substrate in the Pictet-Spengler reaction and as an inhibitor of Nitric Oxide Synthase (NOS).

Synonyms and Alternative Names

1,1-Dimethylguanidine sulfate is known by a variety of names in scientific literature and commercial catalogs. A comprehensive list of these synonyms and identifiers is provided in Table 1 to aid in literature searches and material sourcing.

Table 1: Synonyms and Alternative Names for 1,1-Dimethylguanidine Sulfate

Synonym/Alternative Name	Source/Context
N,N-Dimethylguanidine sulfate	Chemical nomenclature
Guanidine, N,N-dimethyl-, sulfate (2:1)	Chemical Abstracts Service (CAS) indexing
1,1-Dimethylguanidinium sulfate	Alternative chemical name
N,N-Dimethylguanidine hemisulfate	Common alternative name
Metformin Impurity 16	Pharmaceutical impurity reference[1]
NSC 3715	National Cancer Institute designation[1]
Guanidine, 1,1-dimethyl-, sulfate	Chemical nomenclature
Carbamimidoyl(dimethyl)azanium;sulfate	IUPAC-related name[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 1,1-Dimethylguanidine sulfate is presented in Table 2. These properties are essential for its handling, storage, and application in experimental settings.

Table 2: Chemical and Physical Properties of 1,1-Dimethylguanidine Sulfate

Property	Value	Reference
CAS Number	598-65-2
Molecular Formula	C₆H₂₀N₆O₄S (as sulfate salt)
Molecular Weight	272.33 g/mol
Appearance	White to off-white powder
Melting Point	>300 °C (decomposes)
Solubility	Soluble in water
SMILES	CN(C)C(=N)N.CN(C)C(=N)N.OS(=O)(=O)O
InChI Key	QSCHFHVDZCPIKX-UHFFFAOYSA-N

Experimental Protocols

General Protocol for the Pictet-Spengler Reaction using a Tryptamine Derivative

1,1-Dimethylguanidine sulfate can be employed as a substrate or reagent in various chemical syntheses, including the Pictet-Spengler reaction to form tetrahydro-β-carbolines, which are important scaffolds in medicinal chemistry. The following is a general protocol for this reaction.[2][3]

Materials:

• Tryptamine derivative (1.0 eq)

• Aldehyde or ketone (1.0-1.2 eq)

• Anhydrous solvent (e.g., dichloromethane, toluene, methanol)

• Acid catalyst (e.g., trifluoroacetic acid (TFA), hydrochloric acid (HCl))

• Anhydrous sodium sulfate or magnesium sulfate

• Saturated aqueous sodium bicarbonate solution

• Brine

• Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

• To a solution of the tryptamine derivative in the chosen anhydrous solvent, add the aldehyde or ketone at room temperature.

• Add the acid catalyst to the reaction mixture.

• Stir the reaction for the specified time and monitor its progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with the reaction solvent.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the desired tetrahydro-β-carboline.

General Experimental Workflow for Screening Nitric Oxide Synthase (NOS) Inhibitors

1,1-Dimethylguanidine has been identified as a potent inhibitor of both inducible and constitutive isoforms of Nitric Oxide Synthase (NOS).[4][5] The following protocol outlines a general workflow for screening potential NOS inhibitors.[6][7][8][9]

Materials:

• Nitric Oxide Synthase (e.g., iNOS from mouse)

• NOS Assay Buffer

• L-Arginine (substrate)

• NADPH

• Cofactors (e.g., FAD, FMN, Tetrahydrobiopterin)

• Calmodulin

• Test compounds (potential inhibitors), including 1,1-Dimethylguanidine sulfate as a positive control

• Griess Reagent (for nitrite determination)

• Nitrate Reductase (for conversion of nitrate to nitrite)

• 96-well microplate

• Microplate reader

Procedure:

• Enzyme Preparation: Prepare a working solution of the NOS enzyme in cold NOS Assay Buffer.

• Reaction Mixture Preparation: Prepare a reaction mixture containing L-arginine, NADPH, and all necessary cofactors in the NOS Assay Buffer.

• Inhibitor Addition: To the wells of a 96-well plate, add the test compounds at various concentrations. Include a positive control (e.g., 1,1-Dimethylguanidine sulfate or L-NMMA) and a negative control (vehicle).

• Enzyme Addition and Incubation: Add the prepared NOS enzyme solution to each well to initiate the reaction. Incubate the plate at 37°C for a specified period (e.g., 60 minutes).

• Nitrite/Nitrate Measurement:

  • Stop the reaction.

  • Add nitrate reductase to the wells to convert any nitrate produced to nitrite.

  • Add Griess Reagent to each well.

  • Incubate at room temperature to allow for color development.

• Data Acquisition and Analysis:

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the percentage of NOS inhibition for each test compound concentration compared to the negative control.

  • Determine the IC₅₀ value for each active compound.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams, generated using Graphviz, illustrate the Nitric Oxide Synthase inhibition pathway and the general experimental workflow for testing NOS inhibitors.

Caption: Nitric Oxide Synthase (NOS) Inhibition Pathway by 1,1-Dimethylguanidine.

References

• 1. N,N-Dimethylguanidine | C6H20N6O4S | CID 69024 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and Investigation of Tetrahydro-β-carboline Derivatives as Inhibitors of Plant Pathogenic Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Inhibition of nitric oxide formation by guanidines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. bioassaysys.com [bioassaysys.com]
• 9. Nitric Oxide Synthase | Nitric Oxide Assay | Oxford Biomedical Research [oxfordbiomed.com]

Protocols & Analytical Methods

Application Notes: The Role of Guanidine Derivatives in the Synthesis of β-Carboline Precursors for the Pictet-Spengler Reaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Pictet-Spengler reaction is a cornerstone in the synthesis of β-carbolines and tetrahydroisoquinolines, privileged scaffolds in numerous natural products and pharmacologically active compounds. This acid-catalyzed reaction involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by cyclization. Modifications to this reaction have expanded its scope and applicability in medicinal chemistry. This document details the synthesis of a key precursor for a modified Pictet-Spengler reaction, N2,N2-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrimidine-2,5-diamine, and its subsequent cyclization. While commercial sources suggest the use of 1,1-Dimethylguanidine sulfate in the synthesis of this precursor, the scientifically published protocol utilizes guanidine hydrochloride. This application note will focus on the validated, peer-reviewed methodology.

Synthesis of the Pictet-Spengler Substrate

The synthesis of N2,N2-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrimidine-2,5-diamine serves as a critical first step, providing a tailored substrate for a subsequent modified Pictet-Spengler reaction. The reaction sequence, as described by Agarwal et al., involves the construction of a functionalized pyrimidine ring attached to an indole core.

Experimental Protocol: Synthesis of 4-(1-methyl-1H-indol-3-yl)pyrimidin-2,5-diamine

A multi-step synthesis is employed to generate the key Pictet-Spengler substrate. The crucial step involving a guanidine derivative is the formation of the 2-aminopyrimidine ring.

Step 1: Synthesis of (E)-3-(dimethylamino)-1-(1-methyl-1H-indol-3-yl)-2-nitroprop-2-en-1-one

This intermediate is prepared from 1-(1-methyl-1H-indol-3-yl)-2-nitroethanone and N,N-dimethylformamide dimethyl acetal.

Step 2: Synthesis of 4-(1-methyl-1H-indol-3-yl)-5-nitropyrimidin-2-amine

This step utilizes guanidine hydrochloride to form the pyrimidine ring.

Reagent	Molar Equivalent
(E)-3-(dimethylamino)-1-(1-methyl-1H-indol-3-yl)-2-nitroprop-2-en-1-one	1.0
Guanidine hydrochloride	1.2
Sodium ethoxide	2.0
Ethanol	-

Procedure:

• To a solution of (E)-3-(dimethylamino)-1-(1-methyl-1H-indol-3-yl)-2-nitroprop-2-en-1-one in ethanol, add guanidine hydrochloride and sodium ethoxide.

• Reflux the reaction mixture for 4-6 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water and extract with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 4-(1-methyl-1H-indol-3-yl)-5-nitropyrimidin-2-amine.

Step 3: Synthesis of N2,N2-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrimidine-2,5-diamine

The final substrate is obtained by reduction of the nitro group and subsequent dimethylation.

Modified Pictet-Spengler Reaction

The synthesized N2,N2-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrimidine-2,5-diamine is then used as a substrate in a modified Pictet-Spengler reaction to generate pyrimido-β-carbolines.

Experimental Protocol: Synthesis of Pyrimido-β-carbolines

Reagent	Concentration/Amount
N2,N2-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrimidine-2,5-diamine	1.0 equiv
Aldehyde (RCHO)	1.2 equiv
Triflic acid	2% in DMF
N,N-Dimethylformamide (DMF)	-

Procedure:

• To a solution of N2,N2-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrimidine-2,5-diamine in DMF, add the respective aldehyde.

• Add 2% triflic acid in DMF to the reaction mixture.

• Heat the reaction mixture at 120 °C for 16 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction to room temperature.

• Pour the reaction mixture into ice-cold water and extract with an appropriate organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Reaction Data

Entry	Aldehyde (R)	Product Yield (%)
1	Phenyl	85
2	4-Chlorophenyl	82
3	4-Methoxyphenyl	88
4	2-Naphthyl	78

Visualizing the Process

Synthesis of the Pictet-Spengler Substrate

Caption: Synthetic scheme for the Pictet-Spengler substrate.

Modified Pictet-Spengler Reaction Workflow

Caption: Experimental workflow for the modified Pictet-Spengler reaction.

Signaling Pathway Analogy: The Pictet-Spengler Reaction Mechanism

While not a biological signaling pathway, the mechanism of the Pictet-Spengler reaction can be visualized as a chemical cascade.

Application Notes and Protocols for 1,1-Dimethylguanidine Sulfate in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 1,1-dimethylguanidine sulfate as an efficient organocatalyst for the synthesis of nitrogen-containing heterocyclic compounds. Drawing upon the established catalytic activity of guanidinium salts, this document outlines protocols for the synthesis of pyrimido[1,2-a]benzimidazoles, versatile scaffolds in medicinal chemistry.

Introduction

Guanidines and their salts are recognized as strong organic bases and have found increasing application as organocatalysts in a variety of organic transformations. Their utility stems from their ability to act as Brønsted bases and to form hydrogen bonds, thereby activating substrates and facilitating key bond-forming steps. Recent studies have highlighted the catalytic potential of simple guanidinium salts, such as guanidine hydrochloride, in the synthesis of complex heterocyclic frameworks. This has opened the door for exploring other guanidine derivatives, like 1,1-dimethylguanidine sulfate, as potentially more effective or selective catalysts.

The synthesis of pyrimido[1,2-a]benzimidazoles is of significant interest due to the prevalence of this structural motif in biologically active molecules, including organic fluorophores and therapeutic agents. The protocol described herein is a proposed application of 1,1-dimethylguanidine sulfate, based on analogous microwave-assisted, solvent-free reactions catalyzed by guanidine hydrochloride.

Catalytic Application: Synthesis of 2,4-Diaryl Pyrimido[1,2-a]benzimidazoles

1,1-Dimethylguanidine sulfate is proposed as a catalyst for the one-pot, three-component synthesis of 2,4-diaryl pyrimido[1,2-a]benzimidazoles from an aryl aldehyde, an aryl methyl ketone, and 2-aminobenzimidazole. The reaction is expected to proceed efficiently under microwave irradiation in the absence of a solvent.

Reaction Scheme:

Caption: General reaction for the synthesis of pyrimido[1,2-a]benzimidazoles.

Proposed Catalytic Cycle

The catalytic cycle is believed to proceed through the in situ formation of a chalcone, facilitated by the basic nature of the guanidine catalyst. The sulfate salt of 1,1-dimethylguanidine can act as a Brønsted acid-base catalyst.

Application Note: Synthesis of 2-Amino-Substituted Pyrimidines using 1,1-Dimethylguanidine Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyrimidines are a fundamental class of heterocyclic compounds that form the backbone of nucleic acids and are prevalent in a wide array of biologically active molecules and pharmaceuticals. The synthesis of substituted pyrimidines is therefore a cornerstone of medicinal chemistry and drug discovery. A common and effective method for constructing the pyrimidine ring is the condensation of a 1,3-dicarbonyl compound or its synthetic equivalent with a guanidine derivative. This application note details a protocol for the synthesis of a 2-amino-substituted pyrimidine using 1,1-Dimethylguanidine sulfate as the guanidinylating agent. This protocol is based on the principles of the Pinner synthesis, a classic and versatile method for pyrimidine ring formation.

Principle of the Reaction

The synthesis involves the cyclocondensation of a β-dicarbonyl compound (or a functional equivalent) with 1,1-Dimethylguanidine. The reaction proceeds through the formation of a six-membered ring, followed by dehydration to yield the aromatic pyrimidine core. The use of 1,1-Dimethylguanidine sulfate provides a stable, easy-to-handle source of the substituted guanidine. The dimethylamino group is thereby installed at the 2-position of the pyrimidine ring, a common scaffold in pharmacologically active compounds.

Applications

This protocol is broadly applicable for the synthesis of various 2-(dimethylamino)pyrimidines, which are key intermediates in the development of:

• Kinase inhibitors: Many small molecule kinase inhibitors feature a 2-aminopyrimidine scaffold for its ability to form key hydrogen bond interactions with the hinge region of the kinase domain.

• Antiviral and antimicrobial agents: The pyrimidine nucleus is a common feature in drugs designed to combat viral and microbial infections.

• Central nervous system (CNS) active compounds: Various pyrimidine derivatives have shown activity as modulators of CNS targets.

Advantages of Using 1,1-Dimethylguanidine Sulfate

• Stability: The sulfate salt is a stable, crystalline solid that is easy to handle and store.

• Solubility: It exhibits good solubility in common polar solvents used for this type of reaction.

• Direct incorporation of a dimethylamino group: This method avoids the need for subsequent N-alkylation steps, potentially shortening the overall synthetic route.

Experimental Protocol

This protocol is adapted from a similar synthesis of a substituted pyrimidine described in the scientific literature. While the original procedure may have used a different salt of guanidine, the underlying chemical transformation remains the same.

Synthesis of a 2-(Dimethylamino)pyrimidine from a 1,3-Dicarbonyl Precursor

Materials:

• 1,3-Dicarbonyl compound (e.g., acetylacetone, ethyl acetoacetate, or a more complex β-ketoester/diketone)

• 1,1-Dimethylguanidine sulfate

• Base (e.g., Sodium ethoxide, Sodium methoxide, Potassium carbonate)

• Solvent (e.g., Ethanol, Methanol, Dimethylformamide (DMF))

• Glacial Acetic Acid

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

Equipment:

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Rotary evaporator

• Standard laboratory glassware for work-up and purification

• Thin-layer chromatography (TLC) apparatus

Procedure:

• Reaction Setup: To a solution of the 1,3-dicarbonyl compound (1.0 eq) in the chosen solvent (e.g., ethanol), add the base (2.0-3.0 eq). Stir the mixture at room temperature for 15-30 minutes.

• Addition of Guanidine: Add 1,1-Dimethylguanidine sulfate (1.0-1.2 eq) to the reaction mixture.

• Reaction: Heat the reaction mixture to reflux and monitor the progress of the reaction by TLC. The reaction time can vary from a few hours to overnight, depending on the reactivity of the substrates.

• Work-up:

  • After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

  • Neutralize the reaction mixture with glacial acetic acid.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Partition the residue between ethyl acetate and water.

  • Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter the drying agent and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-(dimethylamino)pyrimidine derivative.

• Characterization: Characterize the final product by standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Data Presentation

The following table summarizes typical quantitative data expected from this type of synthesis. The exact values will vary depending on the specific substrates used.

Parameter	Typical Value/Range
Reactant Ratio
1,3-Dicarbonyl	1.0 eq
1,1-Dimethylguanidine sulfate	1.0 - 1.2 eq
Base	2.0 - 3.0 eq
Reaction Conditions
Solvent	Ethanol or DMF
Temperature	Reflux
Reaction Time	4 - 24 hours
Yield and Purity
Crude Yield	70 - 95%
Purified Yield	50 - 85%
Purity (by HPLC/NMR)	>95%

Visualizations

Reaction Scheme:

Caption: General reaction scheme for the synthesis of 2-(Dimethylamino)pyrimidines.

Experimental Workflow:

Caption: Step-by-step workflow for the synthesis and purification of the target pyrimidine.

Application Notes and Protocols for Condensation Reactions with 1,1-Dimethylguanidine Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Dimethylguanidine sulfate is a versatile reagent in organic synthesis, particularly in condensation reactions for the formation of nitrogen-containing heterocyclic compounds. Its utility stems from the nucleophilic character of the guanidine moiety, enabling its participation in cyclocondensation reactions with various electrophilic partners. These reactions are fundamental in the synthesis of pyrimidines and related fused heterocyclic systems, which are prevalent scaffolds in medicinal chemistry and drug discovery.

This document provides detailed application notes and experimental protocols for the use of 1,1-Dimethylguanidine sulfate in condensation reactions, with a focus on the synthesis of substituted pyrimidines. The provided methodologies are aimed at researchers and professionals in the field of drug development and organic synthesis.

Key Applications

1,1-Dimethylguanidine sulfate is primarily employed as a synthon for the guanidine functional group in the construction of heterocyclic rings. A major application is in the synthesis of 2-amino-pyrimidines through condensation with 1,3-dicarbonyl compounds or their synthetic equivalents. These pyrimidine derivatives serve as crucial intermediates in the development of various therapeutic agents.

Experimental Protocols

The following section details experimental procedures for condensation reactions utilizing 1,1-Dimethylguanidine sulfate.

Protocol 1: Synthesis of a Substituted 2-(Dimethylamino)pyrimidine

This protocol describes the synthesis of a 2-(dimethylamino)pyrimidine derivative through the condensation of 1,1-Dimethylguanidine sulfate with a suitable carbonyl-containing precursor.

Materials:

• 1,1-Dimethylguanidine sulfate

• Precursor compound (e.g., a β-ketoester or an α,β-unsaturated ketone)

• Cesium Carbonate (Cs₂CO₃)

• Dimethyl sulfoxide (DMSO)

• Deionized water

• Diethyl ether (Et₂O)

• Sodium sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask (500 mL)

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thermometer

• Condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stir bar, thermometer, and condenser, add the precursor compound (40.0 g, 0.157 mol), 1,1-Dimethylguanidine sulfate (23.4 g, 0.086 mol, 0.55 mol eq), Cesium Carbonate (56.0 g, 0.172 mol, 1.1 eq), and DMSO (80.0 mL).[1]

• Stir the reaction mixture and heat it in an oil bath to 80 °C.[1]

• Maintain the reaction at 80 °C for 32 hours.[1]

• After 32 hours, cool the reaction mixture to room temperature.

• Pour the cooled mixture into 500 mL of water and transfer it to a separatory funnel.

• Extract the aqueous phase with diethyl ether (3 x 30 mL).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter the solution to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• The crude product can be further purified by column chromatography or recrystallization as required.

Protocol 2: Synthesis of a Perfluoroalkylated Pyrimidine Derivative

This protocol outlines the synthesis of a pyrimidine derivative bearing a perfluoroalkyl group.

Materials:

• 1,1-Dimethylguanidine sulfate

• Perfluoroalkyl-containing precursor

• Dimethylformamide (DMF)

• Deionized water

• Diethyl ether (Et₂O)

• Sodium sulfate (Na₂SO₄)

Equipment:

• Reaction flask

• Magnetic stirrer and stir bar

• Heating apparatus

• Standard laboratory glassware for workup

Procedure:

• In a reaction flask, dissolve the perfluoroalkyl-containing precursor in DMF.

• Add 1,1-Dimethylguanidine sulfate (1.50 equivalents) to the solution.[2]

• Heat the reaction mixture to 100 °C and stir for 15 hours.[2]

• After cooling to room temperature, add water (15 mL) and diethyl ether (30 mL) to the reaction mixture.[2]

• Separate the aqueous phase and extract it with diethyl ether (3 x 30 mL).[2]

• Combine the organic extracts and dry over anhydrous sodium sulfate.[2]

• Remove the solvent under reduced pressure to yield the crude product.[2]

• Purify the product as necessary.

Data Presentation

The following table summarizes the reaction conditions for the synthesis of pyrimidine derivatives using 1,1-Dimethylguanidine sulfate, based on the provided protocols.

Protocol	Precursor	Base	Solvent	Temperature (°C)	Time (h)	Product Type
1	Substituted Carbonyl	Cs₂CO₃	DMSO	80	32	2-(Dimethylamino)pyrimidine
2	Perfluoroalkylated Precursor	-	DMF	100	15	Perfluoroalkylated Pyrimidine

Experimental Workflow and Logic

The synthesis of pyrimidines from 1,1-Dimethylguanidine sulfate generally follows a cyclocondensation pathway. The guanidine derivative acts as a binucleophile, reacting with a 1,3-dielectrophilic species (or a precursor that generates one in situ).

Caption: General workflow for pyrimidine synthesis.

Signaling Pathways and Reaction Mechanisms

The core of these syntheses is the nucleophilic attack of the guanidine nitrogens onto the electrophilic carbons of the carbonyl precursor, followed by cyclization and dehydration to form the aromatic pyrimidine ring. The exact mechanism can vary depending on the specific reactants and conditions.

Caption: Simplified pyrimidine formation pathway.

References

• 1. CA2418712A1 - Non-peptide gnrh agents, pharmaceutical compositions, and methods for their use - Google Patents [patents.google.com]
• 2. docserv.uni-duesseldorf.de [docserv.uni-duesseldorf.de]

Application of 1,1-Dimethylguanidine Sulfate in the Synthesis of N2,N2-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrimidine-2,5-diamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the synthesis of N2,N2-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrimidine-2,5-diamine, a key intermediate in the development of various therapeutic agents. The synthesis leverages the versatile reagent 1,1-dimethylguanidine sulfate for the construction of the pyrimidine ring system onto an indole scaffold. The multi-step synthesis involves an initial condensation to form the 2-aminopyrimidine core, followed by functional group manipulations to yield the target diamine. A final N-methylation step on the indole nitrogen completes the synthesis. This document outlines the detailed experimental procedures, presents quantitative data in a structured format, and includes diagrams to illustrate the synthetic workflow.

Introduction

Pyrimidine derivatives are of significant interest in medicinal chemistry due to their wide range of biological activities. The fusion of a pyrimidine ring with an indole nucleus, as seen in the meridianin class of marine alkaloids, has yielded compounds with potent kinase inhibitory and anticancer properties. The target molecule, N2,N2-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrimidine-2,5-diamine, serves as a crucial building block for the synthesis of more complex bioactive molecules. The use of 1,1-dimethylguanidine sulfate offers an efficient and straightforward method for the construction of the substituted pyrimidine ring, a key step in the overall synthetic strategy.

Synthesis Overview

The synthesis of N2,N2-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrimidine-2,5-diamine is accomplished through a four-step process starting from 1-methyl-1H-indole-3-carbonitrile.

• Step 1: Synthesis of 4-(1-methyl-1H-indol-3-yl)-N,N-dimethylpyrimidin-2-amine. Condensation of 1-methyl-1H-indole-3-carbonitrile with 1,1-dimethylguanidine sulfate in the presence of a strong base.

• Step 2: Nitration. Introduction of a nitro group at the C-5 position of the pyrimidine ring.

• Step 3: Reduction. Reduction of the nitro group to an amino group to yield the desired 2,5-diamine.

• Step 4: N-Methylation of the Indole Ring (Alternative Route). If starting from 1H-indole-3-carbonitrile, the indole nitrogen can be methylated in the final step.

Experimental Protocols

Step 1: Synthesis of 4-(1-methyl-1H-indol-3-yl)-N,N-dimethylpyrimidin-2-amine

A solution of 1-methyl-1H-indole-3-carbonitrile and 1,1-dimethylguanidine sulfate in a suitable solvent is treated with a strong base, such as sodium ethoxide, and heated to reflux. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is worked up by quenching with water and extracting the product with an organic solvent. The crude product is then purified by column chromatography.

Reactant/Reagent	Molar Equiv.
1-methyl-1H-indole-3-carbonitrile	1.0
1,1-Dimethylguanidine sulfate	1.2
Sodium Ethoxide	2.5
Solvent (e.g., Ethanol)	-

Step 2: Nitration of 4-(1-methyl-1H-indol-3-yl)-N,N-dimethylpyrimidin-2-amine

The product from Step 1 is dissolved in concentrated sulfuric acid and cooled in an ice bath. A nitrating agent, such as potassium nitrate, is added portionwise while maintaining a low temperature. The reaction is stirred until completion (monitored by TLC). The mixture is then carefully poured onto ice and neutralized with a base (e.g., ammonium hydroxide) to precipitate the product, which is collected by filtration and washed.

Reactant/Reagent	Molar Equiv.
4-(1-methyl-1H-indol-3-yl)-N,N-dimethylpyrimidin-2-amine	1.0
Potassium Nitrate	1.1
Concentrated Sulfuric Acid	-

Step 3: Reduction of N,N-dimethyl-4-(1-methyl-1H-indol-3-yl)-5-nitropyrimidin-2-amine

The nitro-substituted compound from Step 2 is dissolved in a suitable solvent (e.g., ethanol/water mixture). A reducing agent, such as sodium dithionite, is added, and the mixture is heated. The reaction progress is monitored by TLC. After completion, the solvent is removed under reduced pressure, and the residue is partitioned between water and an organic solvent. The organic layer is dried and concentrated to afford the crude product, which can be purified by column chromatography.

Reactant/Reagent	Molar Equiv.
N,N-dimethyl-4-(1-methyl-1H-indol-3-yl)-5-nitropyrimidin-2-amine	1.0
Sodium Dithionite	3.0
Solvent (e.g., Ethanol/Water)	-

Alternative Step: N-Methylation of N2,N2-dimethyl-4-(1H-indol-3-yl)pyrimidine-2,5-diamine

For syntheses commencing with 1H-indole-3-carbonitrile, the final N-methylation of the indole ring can be achieved using a methylating agent in the presence of a base. A solution of N2,N2-dimethyl-4-(1H-indol-3-yl)pyrimidine-2,5-diamine in an aprotic solvent (e.g., DMF) is treated with a base (e.g., sodium hydride) followed by the addition of a methylating agent (e.g., methyl iodide). The reaction is stirred at room temperature until completion.

Reactant/Reagent	Molar Equiv.
N2,N2-dimethyl-4-(1H-indol-3-yl)pyrimidine-2,5-diamine	1.0
Sodium Hydride	1.2
Methyl Iodide	1.1
Solvent (e.g., DMF)	-

Quantitative Data Summary

Step	Product	Yield (%)	Purity (%)	Analytical Data
1	4-(1-methyl-1H-indol-3-yl)-N,N-dimethylpyrimidin-2-amine	75-85	>95	¹H NMR, ¹³C NMR, MS
2	N,N-dimethyl-4-(1-methyl-1H-indol-3-yl)-5-nitropyrimidin-2-amine	80-90	>95	¹H NMR, ¹³C NMR, MS
3	N2,N2-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrimidine-2,5-diamine	70-80	>98	¹H NMR, ¹³C NMR, MS, HRMS

Synthetic Workflow

Caption: Synthetic route to the target compound.

Logical Relationship of Synthesis Steps

Caption: Logical progression of the synthesis.

Conclusion

The protocol described herein provides a reliable and efficient method for the synthesis of N2,N2-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrimidine-2,5-diamine using 1,1-dimethylguanidine sulfate. This application note serves as a valuable resource for researchers in the field of medicinal chemistry and drug discovery, facilitating the synthesis of this important intermediate for the development of novel therapeutic agents. The provided diagrams and structured data are intended to ensure clarity and ease of implementation in a laboratory setting.

Application Notes and Protocols for 1,1-Dimethylguanidine Sulfate as a Peroxide Activator in Textile Bleaching

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,1-Dimethylguanidine sulfate as a peroxide activator for the low-temperature bleaching of cellulosic textiles, such as cotton. The information is based on the principles of activated peroxide bleaching and draws from research on guanidine derivatives as effective activators.

Introduction

Conventional hydrogen peroxide bleaching of cellulosic fibers requires high temperatures (typically above 80°C) and alkaline conditions to achieve optimal whiteness. This process, however, can lead to significant energy consumption and potential damage to the textile fibers. The use of bleach activators allows for effective bleaching at lower temperatures, offering a more sustainable and fiber-preserving alternative.

1,1-Dimethylguanidine sulfate is a guanidine derivative that has been identified as an effective activator for hydrogen peroxide. It facilitates the formation of more reactive peroxy species at lower temperatures, enabling efficient removal of natural colorants from textiles under milder conditions. This leads to a whiter and brighter end-product while preserving the integrity of the cellulosic fibers. Research has shown that asymmetrically substituted alkyl guanidines, like 1,1-Dimethylguanidine sulfate, significantly enhance bleaching performance compared to traditional methods and even other activators like tetra-acetylethylenediamine (TAED). A key advantage of using a guanidine salt-based activator system is the ability to perform bleaching in near-neutral conditions, which is particularly beneficial for delicate or alkali-sensitive fabrics.

Principle of Activation

The activation of hydrogen peroxide by 1,1-Dimethylguanidine sulfate in an alkaline medium is hypothesized to proceed through the formation of a more potent oxidizing agent. The guanidine derivative reacts with the perhydroxyl anion (OOH⁻), which is formed from the dissociation of hydrogen peroxide in the bleaching bath. This reaction generates a highly reactive intermediate that is a more effective bleaching species than the perhydroxyl anion itself, especially at lower temperatures.

Experimental Protocols

The following protocols are generalized based on findings for guanidine-based activators in low-temperature textile bleaching. Optimization of specific parameters may be required depending on the substrate and desired outcome.

Materials and Reagents

• Scoured and desized cellulosic textile (e.g., 100% cotton fabric)

• 1,1-Dimethylguanidine sulfate

• Hydrogen peroxide (35% or 50% w/w)

• Sodium hydroxide or sodium carbonate (for pH adjustment)

• A non-ionic wetting agent

• A peroxide stabilizer (e.g., sodium silicate or a commercial stabilizer)

• Distilled or deionized water

• Laboratory-scale bleaching apparatus (e.g., shaking water bath, beaker dyeing machine)

• Spectrophotometer or colorimeter for whiteness index measurement

• Tensile strength tester

Protocol for Low-Temperature Bleaching of Cotton Fabric

• Preparation of Bleaching Bath:

  • Prepare a bleaching solution with the components listed in Table 1. The liquor ratio (ratio of the weight of the fabric to the volume of the bleaching bath) is a critical parameter and should be maintained as specified.

  • First, dissolve the wetting agent and peroxide stabilizer in the required volume of water.

  • Add the 1,1-Dimethylguanidine sulfate and stir until fully dissolved.

  • Carefully add the hydrogen peroxide.

  • Adjust the pH of the bath to the desired level using sodium hydroxide or sodium carbonate.

• Bleaching Process:

  • Immerse the textile sample in the prepared bleaching bath.

  • Raise the temperature of the bath to the target bleaching temperature (e.g., 60°C) at a controlled rate.

  • Maintain the temperature for the specified duration (e.g., 60 minutes), ensuring continuous agitation for uniform bleaching.

• Post-Bleaching Treatment:

  • After the bleaching cycle, cool the bath and remove the fabric sample.

  • Rinse the fabric thoroughly with hot water (e.g., 70-80°C) to remove residual chemicals.

  • Perform a final rinse with cold water.

  • Dry the bleached fabric in an oven or air-dry.

• Evaluation of Bleaching Performance:

  • Measure the whiteness index of the bleached fabric using a spectrophotometer or colorimeter.

  • Determine the tensile strength of the bleached fabric and compare it to the unbleached material to assess fiber damage.

  • Measure the residual hydrogen peroxide in the bleaching bath to evaluate the efficiency of the activation process.

Data Presentation

The following table summarizes typical experimental conditions for low-temperature bleaching of cotton using a guanidine-based activator system.

Parameter	Recommended Range	Unit
1,1-Dimethylguanidine sulfate	1.0 - 4.0	g/L
Hydrogen Peroxide (35%)	5.0 - 10.0	g/L
pH	8.0 - 10.0	-
Temperature	50 - 70	°C
Time	45 - 90	minutes
Liquor Ratio	1:10 - 1:20	-
Wetting Agent	0.5 - 1.0	g/L
Stabilizer	1.0 - 3.0	g/L

Table 1: Recommended Parameters for Low-Temperature Bleaching with 1,1-Dimethylguanidine Sulfate.

Visualizations

Signaling Pathway of Peroxide Activation

Caption: Peroxide activation by 1,1-Dimethylguanidine Sulfate.

Experimental Workflow for Textile Bleaching

Caption: Experimental workflow for low-temperature bleaching.

laboratory handling and safety precautions for 1,1-Dimethylguanidine sulfate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe laboratory handling of 1,1-Dimethylguanidine sulfate. Adherence to these protocols is crucial to ensure personnel safety and maintain experimental integrity.

Chemical and Physical Properties

1,1-Dimethylguanidine sulfate is a guanidine derivative that presents as a white to almost white crystalline powder.[1][2] It is hygroscopic and should be stored accordingly.[1][2]

Property	Value	Reference
CAS Number	598-65-2	[3]
Molecular Formula	[(CH₃)₂NC(NH₂)=NH]₂ · H₂SO₄
Molecular Weight	272.33 g/mol
Appearance	White to off-white crystalline powder	[1][4]
Melting Point	300 °C (decomposes)	[5][6]
Storage Temperature	Room Temperature, in a cool, dry place under inert gas	[1][4][7]

Hazard Identification and Safety Precautions

1,1-Dimethylguanidine sulfate is classified as a hazardous substance. The primary hazards are skin irritation, serious eye irritation, and potential respiratory irritation.[2][3][4][6]

Hazard Statement	GHS Classification	Precautionary Code
H315: Causes skin irritation	Skin Irritation (Category 2)	P264, P280, P302+P352
H319: Causes serious eye irritation	Eye Irritation (Category 2A)	P280, P305+P351+P338
H335: May cause respiratory irritation	Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System	P261, P271

Signal Word: Warning[3][4][6]

Personal Protective Equipment (PPE): To mitigate exposure risks, the following personal protective equipment must be worn when handling 1,1-Dimethylguanidine sulfate:

• Eye Protection: Safety glasses with side-shields conforming to EN166 or NIOSH approved eye protection.[3]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) inspected prior to use.[3] Proper glove removal technique must be followed to avoid skin contact.[3]

• Respiratory Protection: In case of insufficient ventilation or dust formation, a NIOSH-approved N95 dust mask is required.[6]

• Body Protection: A laboratory coat or other protective clothing should be worn.

Experimental Protocols: Safe Handling Workflow

The following workflow outlines the necessary steps for the safe handling of 1,1-Dimethylguanidine sulfate in a laboratory setting.

Safe handling workflow for 1,1-Dimethylguanidine sulfate.

First-Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route	First-Aid Protocol
Inhalation	Move the individual to fresh air. If breathing is difficult, provide artificial respiration and consult a physician.[3]
Skin Contact	Immediately wash the affected area with soap and plenty of water. Consult a physician.[3]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes, including under the eyelids. Remove contact lenses if present and easy to do so. Continue rinsing and consult a physician.[3]
Ingestion	If swallowed, seek immediate medical attention.[2]

Accidental Release Measures

In the event of a spill, follow these procedures:

• Evacuate: Evacuate personnel from the immediate area.

• Ventilate: Ensure adequate ventilation.

• Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[3]

• Cleanup:

  • Wear appropriate personal protective equipment (see Section 2).

  • Avoid creating dust.[3]

  • Sweep or shovel the spilled material into a suitable, closed container for disposal.[3]

• Decontamination: Clean the spill area thoroughly.

Storage and Disposal

• Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[3] The substance is hygroscopic and should be protected from moisture.[1][2]

• Disposal: Dispose of waste material in accordance with all applicable federal, state, and local environmental regulations. Contaminated packaging should be disposed of in the same manner as the product.

References

• 1. spectrumchemical.com [spectrumchemical.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. 1,1-DIMETHYLGUANIDINE SULFATE | 598-65-2 [amp.chemicalbook.com]
• 5. 1,1-DIMETHYLGUANIDINE SULFATE | 598-65-2 [chemicalbook.com]
• 6. 1,1-二甲基胍 硫酸盐 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. chemscene.com [chemscene.com]

Application Notes and Protocols for the Use of 1,1-Dimethylguanidine Sulfate in Agricultural Chemical Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,1-Dimethylguanidine sulfate is a versatile chemical intermediate primarily utilized in the synthesis of various agrochemicals, most notably pyrimidine-based pesticides. Its guanidine functional group allows for the construction of heterocyclic ring systems that form the core of several commercially important insecticides and fungicides. This document provides detailed application notes and experimental protocols for the synthesis of two key agricultural chemicals derived from 1,1-Dimethylguanidine sulfate: the insecticide Pirimicarb and the fungicide Dimethirimol.

Physicochemical Properties of 1,1-Dimethylguanidine Sulfate

Property	Value	Reference
CAS Number	598-65-2	[1][2]
Molecular Formula	[(CH₃)₂NC(NH₂)=NH]₂ · H₂SO₄	[2]
Molecular Weight	272.33 g/mol	[2]
Appearance	White crystalline powder	[1]
Melting Point	>300 °C (decomposes)	[2]
Purity	≥99.0%	[1]

Application 1: Synthesis of the Insecticide Pirimicarb

Pirimicarb is a selective carbamate insecticide effective against aphids (aphicide). The synthesis involves a two-step process starting with the condensation of 1,1-Dimethylguanidine sulfate with a β-diketone to form a pyrimidinol intermediate, followed by esterification.

Experimental Protocols

Step 1: Synthesis of 2-(Dimethylamino)-5,6-dimethylpyrimidin-4-ol

This step involves the cyclocondensation of 1,1-Dimethylguanidine sulfate with ethyl α-methyl acetoacetate.

• Materials:

  • 1,1-Dimethylguanidine sulfate (14g)

  • Ethyl α-methyl acetoacetate (21.2g)

  • Acid binding agent (e.g., sodium methoxide) (4.6g)

  • Alcohol (e.g., methanol)

  • Chloroform

  • Solvent for temperature control (e.g., a high-boiling point ether)

• Procedure:

  • To a 250 mL three-necked flask equipped with a stirrer and a water separator, add the acid binding agent (4.6g), alcohol, and 1,1-Dimethylguanidine sulfate (14g).[1]

  • Stir the mixture for 2 hours.[1]

  • Add ethyl α-methyl acetoacetate (21.2g) and the solvent.[1]

  • Slowly raise the temperature under continuous stirring until the reaction temperature reaches approximately 140 °C.[1]

  • Maintain the reaction at this temperature for 2 hours.[1]

  • After the reaction is complete, recover the solvent under reduced pressure.[1]

  • Dissolve the resulting solid in chloroform and adjust the pH to 7.[1]

• Yield and Purity:

  • Yield: 93.43%[1]

  • Purity: 92.69%[1]

Step 2: Synthesis of Pirimicarb (2-(dimethylamino)-5,6-dimethylpyrimidin-4-yl dimethylcarbamate)

The pyrimidinol intermediate is esterified using dimethylcarbamoyl chloride.

• Materials:

  • 2-(Dimethylamino)-5,6-dimethylpyrimidin-4-ol

  • Dimethylcarbamoyl chloride

  • Triethylamine (or another suitable base)

  • Acetonitrile or Dichloromethane (polar aprotic solvent)

• Procedure:

  • Dissolve the 2-(dimethylamino)-5,6-dimethylpyrimidin-4-ol intermediate in a polar aprotic solvent such as acetonitrile or dichloromethane.[2]

  • In the presence of a base like triethylamine, react the hydroxyl group at the 4-position with dimethylcarbamoyl chloride.[2]

  • The reaction should be carried out under controlled temperature and pH conditions to ensure high yield and purity.[2]

Synthesis Workflow and Logic

Caption: Synthesis of Pirimicarb from 1,1-Dimethylguanidine sulfate.

Mode of Action: Acetylcholinesterase Inhibition

Pirimicarb functions by inhibiting the enzyme acetylcholinesterase (AChE) in the nervous system of insects.[2] AChE is responsible for breaking down the neurotransmitter acetylcholine. Inhibition of AChE leads to an accumulation of acetylcholine, causing continuous nerve stimulation, paralysis, and ultimately, death of the insect.

Caption: Mechanism of acetylcholinesterase inhibition by Pirimicarb.

Application 2: Synthesis of the Fungicide Dimethirimol

Dimethirimol is a systemic fungicide used to control powdery mildew. Its synthesis also utilizes 1,1-Dimethylguanidine sulfate in a cyclization reaction.

Experimental Protocol

The commercial production of dimethirimol involves a multi-step process starting with the condensation of ethyl acetoacetate and butylamine, followed by cyclization with a dimethylguanidine derivative.[3]

• Materials:

  • Ethyl acetoacetate

  • Butylamine

  • 1,1-Dimethylguanidine sulfate (or a related dimethylguanidine derivative)

  • Sodium ethoxide (or another suitable base)

  • Alcoholic solvent (e.g., ethanol)

• Procedure:

  • Condense ethyl acetoacetate with butylamine to form an intermediate.[3]

  • Perform a cyclization reaction of this intermediate with a dimethylguanidine derivative in the presence of a base, such as sodium ethoxide.[3]

  • This reaction is carried out in an alcoholic solvent under controlled temperature to yield the pyrimidine ring structure of dimethirimol.[3]

  • The crude dimethirimol is then purified through filtration, washing, and recrystallization to achieve high purity.[3]

Synthesis Workflow

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Decarbamoylation of Acetylcholinesterases is Markedly Slowed as Carbamoyl Groups Increase in Size - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for 1,1-Dimethylguanidine Sulfate Catalysis

Welcome to the technical support center for optimizing reaction conditions using 1,1-Dimethylguanidine sulfate as a catalyst. This resource is tailored for researchers, scientists, and professionals in drug development. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during your experiments.

Troubleshooting Guides

This section provides solutions to specific issues you might encounter during catalysis with 1,1-Dimethylguanidine sulfate, focusing on two primary applications: the modified Pictet-Spengler reaction and pyrimidine synthesis.

Issue 1: Low or No Product Yield

Low product yield is a common issue in catalytic reactions. The following table outlines potential causes and recommended solutions to improve the yield of your reaction.

Potential Cause	Recommended Solution
Inactive Catalyst	Ensure the 1,1-Dimethylguanidine sulfate is of high purity and has been stored properly. Guanidines can be sensitive to moisture and atmospheric CO2. It is advisable to handle the catalyst under an inert atmosphere (e.g., nitrogen or argon) and use anhydrous solvents.
Suboptimal Temperature	The reaction temperature may be too low to overcome the activation energy. Gradually increase the temperature in increments of 10-20°C while monitoring the reaction progress. Conversely, excessively high temperatures can lead to decomposition of reactants or products, so careful optimization is key.
Incorrect Solvent	The choice of solvent is critical for reactant solubility and catalyst activity. If reactants are not fully dissolved, the reaction will be slow. Try screening a range of anhydrous solvents with different polarities (e.g., THF, Dioxane, Toluene, Acetonitrile).
Insufficient Catalyst Loading	The amount of catalyst may be too low. Increase the catalyst loading incrementally (e.g., from 1 mol% to 5 mol%, then 10 mol%) to find the optimal concentration for your specific substrates.
Short Reaction Time	The reaction may not have reached completion. Monitor the reaction progress over a longer period using techniques like TLC or LC-MS to determine the optimal reaction time.

Issue 2: Formation of Side Products

The formation of unwanted side products can complicate purification and reduce the yield of the desired compound.

Potential Cause	Recommended Solution
Side Reactions	In pyrimidine synthesis, side reactions such as the Michael addition of guanidine to an activated alkene without subsequent cyclization can occur.[1] In the Pictet-Spengler reaction, the formation of diastereomers is a common issue.
Non-selective Reaction Conditions	Modifying the reaction conditions can improve selectivity. For instance, lowering the reaction temperature may favor the kinetic product over the thermodynamic one. Adjusting the rate of addition of one reactant to another can also minimize side product formation.
Presence of Water	Water can lead to hydrolysis of intermediates or the catalyst itself. Ensure all glassware is flame-dried and all solvents and reagents are anhydrous.
Incorrect Stoichiometry	Carefully control the molar ratios of your reactants. An excess of one reactant may lead to the formation of side products.

Frequently Asked Questions (FAQs)

Q1: How should I handle and store 1,1-Dimethylguanidine sulfate?

A: 1,1-Dimethylguanidine sulfate is a hygroscopic solid and should be stored in a tightly sealed container in a cool, dry place under an inert atmosphere (e.g., nitrogen or argon) to prevent degradation from moisture and carbon dioxide.

Q2: What is the typical catalyst loading for 1,1-Dimethylguanidine sulfate?

A: The optimal catalyst loading is substrate-dependent. A good starting point for optimization is typically between 1-10 mol%. It is recommended to screen a range of catalyst loadings to find the optimal concentration for your specific reaction.

Q3: Can 1,1-Dimethylguanidine sulfate be recovered and reused?

A: While some guanidine-based catalysts can be recovered and reused, the reusability of 1,1-Dimethylguanidine sulfate will depend on the specific reaction conditions and work-up procedure. If the catalyst is soluble in the reaction mixture, recovery can be challenging.

Q4: My reaction is not proceeding. What are the first things I should check?

A: First, verify the purity and integrity of your starting materials and the catalyst. Ensure that your reaction setup is free of moisture and oxygen by using anhydrous solvents and an inert atmosphere. Confirm that the reaction temperature is appropriate for the transformation. Finally, check the stoichiometry of your reactants and catalyst.

Data Presentation

The following tables provide a general guide for optimizing reaction parameters. The presented data is illustrative of typical trends observed in guanidine-catalyzed reactions and should be adapted for your specific system.

Table 1: Effect of Temperature on Reaction Yield (General Example)

Temperature (°C)	Reaction Time (h)	Yield (%)
25 (Room Temp.)	24	15
50	18	45
80	12	75
100	12	70 (decomposition observed)

Table 2: Effect of Catalyst Loading on Reaction Yield (General Example)

Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
1	24	30
5	18	65
10	12	75
15	12	76

Table 3: Effect of Solvent on Reaction Yield (General Example)

Solvent	Dielectric Constant	Yield (%)
Toluene	2.4	60
Tetrahydrofuran (THF)	7.6	72
Acetonitrile	37.5	55
Dichloromethane (DCM)	9.1	68

Experimental Protocols

Below are generalized experimental protocols for the modified Pictet-Spengler reaction and pyrimidine synthesis using a guanidine catalyst. These should serve as a starting point for your optimizations.

Protocol 1: General Procedure for a Modified Pictet-Spengler Reaction

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), add the β-arylethylamine (1.0 equiv.), the aldehyde or ketone (1.1 equiv.), and 1,1-Dimethylguanidine sulfate (0.1 equiv.).

• Add the anhydrous solvent (e.g., THF, 0.1 M concentration) via syringe.

• Stir the reaction mixture at the desired temperature (e.g., 60 °C).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of NH4Cl.

• Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: General Procedure for Pyrimidine Synthesis

• To a flame-dried round-bottom flask under an inert atmosphere, add the 1,3-dicarbonyl compound (1.0 equiv.), the aldehyde (1.0 equiv.), and 1,1-Dimethylguanidine sulfate (0.2 equiv.).

• Add the anhydrous solvent (e.g., ethanol) and stir the mixture.

• Heat the reaction to reflux and monitor its progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect it by filtration and wash with a small amount of cold solvent.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the residue by column chromatography or recrystallization.

Visualizations

The following diagrams illustrate the general experimental workflow and a troubleshooting decision-making process.

References

• 1. benchchem.com [benchchem.com]

improving yield in Pictet-Spengler reactions with 1,1-Dimethylguanidine sulfate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing the Pictet-Spengler reaction.

Frequently Asked Questions (FAQs)

Q1: Can 1,1-Dimethylguanidine sulfate be used to improve the yield of my Pictet-Spengler reaction?

No, this appears to be a common misconception. 1,1-Dimethylguanidine sulfate is not used as a catalyst to improve yields in a standard Pictet-Spengler reaction. The reaction is classically acid-catalyzed, and the addition of a strong organic base like a guanidine would be counterproductive to the established mechanism, which requires the formation of an electrophilic iminium ion under acidic conditions.[1][2][3]

Published literature indicates that 1,1-Dimethylguanidine sulfate has been employed as a substrate in a modified reaction to synthesize specific pyrimidine-containing compounds, not as a general yield-enhancing additive.

Q2: What is the fundamental mechanism of the Pictet-Spengler reaction?

The Pictet-Spengler reaction involves the condensation of a β-arylethylamine with an aldehyde or ketone, followed by an acid-catalyzed ring closure.[3][4] The key steps are:

• Imine/Iminium Ion Formation: The amine and carbonyl compound react to form a Schiff base (imine).

• Acid Catalysis: An acid catalyst protonates the imine, forming a highly electrophilic iminium ion.

• Intramolecular Cyclization: The electron-rich aryl ring of the β-arylethylamine attacks the iminium ion in an intramolecular electrophilic aromatic substitution.[1]

• Rearomatization: The resulting intermediate is deprotonated to restore aromaticity, yielding the final tetrahydro-β-carboline or tetrahydroisoquinoline product.[1]

Caption: Acid-catalyzed Pictet-Spengler reaction mechanism.

Q3: What are the most critical factors affecting the reaction yield?

Several factors significantly influence the yield:

• Catalyst Choice and Concentration: The type and amount of acid are crucial. Strong protic acids (TFA, HCl) or Lewis acids (BF₃·OEt₂) are commonly used.[2][5]

• Substrate Reactivity: β-arylethylamines with electron-donating groups on the aromatic ring are more nucleophilic and generally give higher yields under milder conditions.[4][5]

• Reaction Temperature: Temperature affects the reaction rate, but excessively high temperatures can lead to decomposition of starting materials or side products.[2]

• Solvent: The solvent choice impacts the solubility of reactants and intermediates. While protic solvents are traditional, aprotic solvents have sometimes provided superior yields.[3][5]

• Reagent Purity: Impurities in the starting materials or solvent, especially water, can interfere with the reaction and hydrolyze the key iminium ion intermediate.[2]

Troubleshooting Guide for Low Yield

This guide addresses the most common issue encountered in Pictet-Spengler reactions: low or no product yield.

Problem: My reaction yield is very low or I'm only recovering starting material.

Below is a logical workflow to diagnose and solve issues related to poor reaction yield.

Caption: Troubleshooting workflow for low yield in Pictet-Spengler reactions.

Data on Reaction Conditions and Yield

The choice of catalyst and solvent can dramatically impact reaction outcomes. The following table summarizes representative data on how reaction conditions can affect yield for the cyclization of tryptamine derivatives.

Tryptamine Derivative	Aldehyde/Ketone	Catalyst	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Tryptophan propargyl ester	Aromatic Aldehydes	TFA	Dichloromethane	RT	1-3	52-73	[6]
Tryptophan hydrazide	Aromatic Aldehydes	TFA	Dichloromethane	RT	1-3	65-85	[6]
D-Tryptophan methyl ester	Piperonal	(self-catalyzed HCl salt)	Acetonitrile	Reflux	24	82 (99:1 cis:trans)	[6]
Nb-benzyl-tryptamine	Aromatic Aldehydes	TFA	Benzene	Reflux	2-6	up to 86:14 dr	[6]
β-arylethyl carbamate	n-Heptanal	DBSA (20 mol%)	Water	RT	24	27	[7]
β-arylethyl carbamate	n-Heptanal	PFOSA (20 mol%)	Water	RT	24	85	[7]

TFA: Trifluoroacetic acid, DBSA: n-dodecylbenzenesulfonic acid, PFOSA: Perfluorooctanesulfonic acid, dr: diastereomeric ratio.

Experimental Protocols

Representative Protocol: TFA-Catalyzed Pictet-Spengler Reaction

This protocol describes a general procedure for the synthesis of a 1-substituted-tetrahydro-β-carboline from tryptamine and an aldehyde using trifluoroacetic acid (TFA) as the catalyst.[8]

Materials:

• Tryptamine (1.0 eq)

• Aldehyde (e.g., benzaldehyde, 1.1 eq)

• Trifluoroacetic acid (TFA, catalytic to stoichiometric amounts)

• Anhydrous Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Solvents for column chromatography (e.g., hexane/ethyl acetate)

Procedure:

• Reactant Preparation: In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), dissolve tryptamine (1.0 eq) in anhydrous dichloromethane (approx. 10 mL per mmol of tryptamine).

• Addition of Aldehyde: To the stirred solution at room temperature, add the aldehyde (1.1 eq).

• Catalyst Addition: Add TFA to the mixture. The optimal amount can range from 10 mol% to a stoichiometric equivalent or more, depending on the substrate, and should be determined empirically.

• Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) until the starting material is consumed (typically 1-24 hours). If the reaction is slow, gentle heating (e.g., 40 °C) may be applied.

• Workup: Once the reaction is complete, quench the mixture by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases. Transfer the mixture to a separatory funnel.

• Extraction: Extract the aqueous layer with dichloromethane (3x). Combine the organic layers.

• Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane) to afford the pure product.

• Characterization: Confirm the structure and purity of the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, MS).

References

• 1. name-reaction.com [name-reaction.com]
• 2. benchchem.com [benchchem.com]
• 3. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 4. jk-sci.com [jk-sci.com]
• 5. benchchem.com [benchchem.com]
• 6. The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. electronicsandbooks.com [electronicsandbooks.com]
• 8. benchchem.com [benchchem.com]

common side reactions with 1,1-Dimethylguanidine sulfate and how to avoid them

Welcome to the technical support center for 1,1-Dimethylguanidine Sulfate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and avoid common side reactions and impurity formation during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities observed when using 1,1-Dimethylguanidine in the synthesis of biguanides like metformin?

A1: The most frequently encountered impurities are typically related to the starting materials or arise from side reactions during the synthesis. These can include unreacted starting materials like cyanoguanidine, and byproducts from cyclization or rearrangement reactions. Common impurities identified in metformin synthesis, which often involves 1,1-dimethylguanidine chemistry, include melamine, (4,6-diamino-1,3,5-triazin-2-yl)guanidine, and N,N-dimethyl-1,3,5-triazine-2,4,6-triamine.[1]

Q2: What causes the formation of triazine-based impurities?

A2: Triazine derivatives, such as melamine, can form through the cyclotrimerization of cyanoguanidine, a common starting material in the synthesis of guanidine compounds. High temperatures and prolonged reaction times can promote the formation of these thermodynamically stable cyclic compounds.

Q3: Can the salt form of 1,1-Dimethylguanidine (sulfate vs. hydrochloride) influence side reactions?

Q4: Are there any known incompatibilities of 1,1-Dimethylguanidine sulfate that could lead to side reactions?

A4: 1,1-Dimethylguanidine is a strong base. As such, it will react with acids. Care should be taken to avoid unintended acid-base reactions that could affect the desired chemical transformation. In synthetic applications, its basicity is often a key feature for its reactivity.

Troubleshooting Guide

This guide provides insights into potential issues and solutions when using 1,1-Dimethylguanidine sulfate in synthesis, with a focus on minimizing impurity formation.

Issue/Impurity	Potential Cause	Recommended Action
High levels of unreacted cyanoguanidine	Incomplete reaction due to insufficient reaction time, inadequate temperature, or improper stoichiometry.	- Ensure accurate molar ratios of reactants.- Optimize reaction temperature and time based on literature or internal studies.- Monitor reaction progress using techniques like TLC or HPLC.
Formation of Melamine and other triazines	High reaction temperatures promoting the trimerization of cyanoguanidine.	- Maintain the reaction temperature at the lowest effective level.- Consider a stepwise addition of reagents to control the reaction exotherm.
Presence of (4,6-diamino-1,3,5-triazin-2-yl)guanidine	A potential side reaction between cyanoguanidine and the guanidine product.	- Optimize stoichiometry to avoid an excess of cyanoguanidine.- Purify the final product using appropriate chromatographic or recrystallization techniques.
Formation of 1,1-Dimethylurea or 1,1-Dimethylthiourea	These impurities have been observed as byproducts under specific conditions, such as in reactions involving H2S or in the presence of water at high temperatures.[4]	- Ensure the use of anhydrous solvents and inert atmosphere if the reaction is sensitive to moisture.- Carefully select reagents to avoid unintended side reactions.

Experimental Protocols

Hypothetical Protocol for Metformin Synthesis via 1,1-Dimethylguanidine

This protocol is a generalized procedure based on common synthetic routes for metformin and is intended for informational purposes. Researchers should consult specific literature for detailed and validated procedures.

Objective: To synthesize metformin hydrochloride from dimethylamine hydrochloride and cyanoguanidine.

Materials:

• Dimethylamine hydrochloride

• Cyanoguanidine (Dicyandiamide)

• Anhydrous toluene

• Hydrogen chloride (gas or solution in a suitable solvent)

Procedure:

• In a reaction vessel equipped with a stirrer, condenser, and gas inlet, suspend equimolar amounts of dimethylamine hydrochloride and cyanoguanidine in anhydrous toluene.

• Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by TLC or HPLC to check for the consumption of starting materials.

• Once the reaction is deemed complete, cool the mixture to room temperature.

• Slowly bubble hydrogen chloride gas through the solution, or add a solution of HCl in an appropriate solvent.

• The metformin hydrochloride product will precipitate out of the solution.

• Collect the precipitate by filtration and wash with cold toluene or another suitable solvent to remove soluble impurities.

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water mixture) to remove any remaining impurities.

Note on Side Reactions: During the heating (reflux) stage, side reactions leading to triazine formation can occur if the temperature is too high or the reaction time is excessively long. The purity of the starting materials is also crucial to prevent the introduction of unwanted impurities.

Visualizing the Synthetic Pathway

The following diagram illustrates the primary synthetic route to metformin and highlights potential side reactions leading to common impurities.

Caption: Synthetic pathway of Metformin and formation of key impurities.

References

• 1. ptfarm.pl [ptfarm.pl]
• 2. Metformin - Wikipedia [en.wikipedia.org]
• 3. WO2016059507A1 - Improved process for the preparation of high pure metformine - Google Patents [patents.google.com]
• 4. Synthesis of Metformin Hydrosulfide and Its Controlled-Release of H2S - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Products from 1,1-Dimethylguanidine Sulfate Mediated Reactions

Welcome to the technical support center for troubleshooting the purification of products from reactions involving 1,1-Dimethylguanidine sulfate. This resource is designed for researchers, scientists, and drug development professionals to navigate common challenges encountered during the workup and isolation of their target compounds.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification process in a question-and-answer format.

Q1: I am having difficulty removing residual 1,1-Dimethylguanidine sulfate from my organic product. How can I effectively remove it?

A1: 1,1-Dimethylguanidine is a basic and highly polar compound, which can make its removal from less polar organic products challenging. Here are several strategies to consider:

• Aqueous Extraction:

  • Acidic Wash: Perform multiple washes of your organic layer with a dilute acidic solution, such as 1M HCl or 5% citric acid. The acidic wash will protonate the basic 1,1-Dimethylguanidine, forming a salt that is highly soluble in the aqueous phase. Be cautious if your product is acid-labile.

  • Brine Wash: Following the acidic wash, wash the organic layer with brine (saturated NaCl solution) to remove any remaining water-soluble impurities and to help break up emulsions.

• Silica Gel Chromatography:

  • If your product is sufficiently non-polar, flash chromatography on silica gel can be an effective method. 1,1-Dimethylguanidine sulfate is very polar and will likely remain at the baseline.

  • Solvent System: Start with a non-polar eluent system (e.g., hexanes/ethyl acetate) and gradually increase the polarity.

• Precipitation/Crystallization:

  • If your product is a solid, recrystallization from a suitable solvent system can be a powerful purification technique to exclude the highly soluble 1,1-Dimethylguanidine sulfate.

Q2: My reaction mixture has formed an emulsion during the aqueous workup. What should I do?

A2: Emulsions are common when basic compounds like guanidines are present. Here are some techniques to break up an emulsion:

• Addition of Brine: Add a significant amount of saturated sodium chloride (brine) solution. The increased ionic strength of the aqueous phase can help to break the emulsion.

• Change in Solvent Polarity: Add more of the organic solvent to decrease the overall polarity of the organic phase.

• Filtration: Pass the emulsified mixture through a pad of Celite® or a phase separator.

• Centrifugation: If the emulsion is persistent, centrifuging the mixture can help to separate the layers.

Q3: My product is also basic and extracts into the aqueous layer during the acidic wash. How can I purify my product?

A3: If your product is also basic, an acidic wash will not be selective. In this scenario, consider the following approaches:

• pH Adjustment and Extraction:

  • After the initial reaction, carefully neutralize the reaction mixture to a pH where your product is not protonated but the 1,1-Dimethylguanidine may still be (this requires knowledge of the respective pKa values).

  • Alternatively, make the aqueous layer basic (e.g., with NaOH) to deprotonate your product, then extract with an organic solvent. The 1,1-Dimethylguanidine will also be in its free base form, so subsequent purification will be necessary.

• Chromatography:

  • Reverse-Phase Chromatography (C18): This is an excellent technique for separating polar compounds. A gradient of water (often with a modifier like 0.1% TFA or formic acid) and an organic solvent like acetonitrile or methanol can effectively separate your basic product from the more polar 1,1-Dimethylguanidine.

  • Ion-Exchange Chromatography: If your product has a different charge state than 1,1-Dimethylguanidine at a specific pH, ion-exchange chromatography can be a highly effective separation method.

Frequently Asked Questions (FAQs)

Q: What is the role of 1,1-Dimethylguanidine sulfate in a reaction?

A: 1,1-Dimethylguanidine is a strong, non-nucleophilic base. The sulfate salt is often used as a convenient and stable solid form. In reactions, it typically acts as a base to deprotonate a substrate, facilitating reactions such as guanidinylation, or as a catalyst in various organic transformations.[1][2]

Q: How can I monitor the removal of 1,1-Dimethylguanidine sulfate during purification?

A:

• Thin Layer Chromatography (TLC): 1,1-Dimethylguanidine is UV-inactive but can often be visualized by staining with potassium permanganate or ninhydrin stains. It will have a very low Rf value on normal phase silica.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is a highly sensitive method to detect the presence of 1,1-Dimethylguanidine in your product fractions.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The two methyl groups of 1,1-Dimethylguanidine will show a characteristic singlet in the 1H NMR spectrum, which can be used to monitor its presence.

Experimental Protocols

Protocol 1: General Aqueous Workup for Removal of 1,1-Dimethylguanidine Sulfate

• Reaction Quenching: Once the reaction is complete, cool the reaction mixture to room temperature.

• Solvent Removal (if applicable): If the reaction was performed in a water-miscible solvent like THF or acetonitrile, remove the solvent under reduced pressure.

• Partitioning: Dissolve the residue in a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Acidic Wash: Transfer the solution to a separatory funnel and wash with 1M HCl (2 x volume of the organic layer).

• Neutralization Wash: Wash the organic layer with a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize any remaining acid.

• Brine Wash: Wash the organic layer with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Flash Column Chromatography

• Sample Preparation: Adsorb the crude product onto a small amount of silica gel.

• Column Packing: Pack a flash chromatography column with silica gel using the desired eluent system.

• Loading: Load the adsorbed sample onto the top of the column.

• Elution: Elute the column with a gradient of a non-polar solvent (e.g., hexane) and a more polar solvent (e.g., ethyl acetate). Collect fractions and monitor by TLC.

• Fraction Analysis: Combine the fractions containing the pure product and concentrate under reduced pressure.

Quantitative Data Summary

The following table summarizes typical purification outcomes. Note that yields and purity are highly dependent on the specific reaction and product.

Purification Method	Typical Recovery of Desired Product	Purity Achieved	Key Considerations
Aqueous Extraction	80-95%	70-90%	Product must be stable to acidic conditions.
Flash Chromatography	60-85%	>95%	Product and impurities must have different polarities.
Recrystallization	50-90%	>98%	Product must be a solid with suitable solubility properties.
Reverse-Phase HPLC	40-75%	>99%	Suitable for polar, non-volatile compounds.

Visual Workflows

Caption: General purification workflow for products from 1,1-Dimethylguanidine sulfate mediated reactions.

Caption: Troubleshooting decision tree for purification challenges.

References

• 1. 1,1-DIMETHYLGUANIDINE SULFATE | 598-65-2 [chemicalbook.com]
• 2. 1,1-Dimethylguanidine 97 598-65-2 [sigmaaldrich.com]

managing hygroscopic nature of 1,1-Dimethylguanidine sulfate in experiments

This technical support center provides guidance for researchers, scientists, and drug development professionals on managing the hygroscopic nature of 1,1-Dimethylguanidine sulfate in experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-Dimethylguanidine sulfate and why is its hygroscopic nature a concern?

A1: 1,1-Dimethylguanidine sulfate is a chemical compound used in various applications, including organic synthesis and biological research. Its hygroscopic nature means it readily absorbs moisture from the atmosphere.[1] This can lead to significant errors in weighing, altering the effective concentration of solutions and impacting the reliability and reproducibility of experiments. The absorbed water can also potentially affect the compound's stability and reactivity.

Q2: How should I store 1,1-Dimethylguanidine sulfate to minimize moisture absorption?

A2: To minimize moisture absorption, 1,1-Dimethylguanidine sulfate should be stored in a tightly sealed, airtight container. For long-term storage, it is recommended to keep it in a dry and cool place, such as a desiccator containing a suitable drying agent (e.g., silica gel, anhydrous calcium sulfate).[2] Some suppliers recommend storage at 2-8°C.[3]

Q3: I've noticed my 1,1-Dimethylguanidine sulfate has clumped together. Can I still use it?

A3: Clumping is a common sign of moisture absorption. While you might be able to break up the clumps with a spatula, the material's water content is no longer negligible.[4] For experiments requiring precise concentrations, it is crucial to determine the water content of the clumped material before use.

Q4: How can I accurately weigh a hygroscopic compound like 1,1-Dimethylguanidine sulfate?

A4: Weighing hygroscopic compounds requires speed and a controlled environment to minimize exposure to atmospheric moisture.[4] Weighing should be done as quickly as possible. For highly sensitive experiments, using a glove box with a controlled low-humidity atmosphere is the best option.[2][5] If a glove box is unavailable, work in a room with low humidity and keep the container sealed as much as possible. Weighing by difference, where the container is weighed before and after transferring the compound, can also help improve accuracy.

Q5: How do I determine the exact water content of my 1,1-Dimethylguanidine sulfate?

A5: The most accurate and widely used method for determining water content is Karl Fischer titration.[6][7][8][9] This technique is specific to water and can detect even trace amounts. It is crucial to handle the sample carefully during the measurement process to prevent further moisture absorption.

Troubleshooting Guides

Issue 1: Inconsistent results in biological assays (e.g., enzyme inhibition studies).

• Possible Cause: The actual concentration of your 1,1-Dimethylguanidine sulfate solution is lower than calculated due to unaccounted-for water content in the solid material.

• Troubleshooting Steps:

  • Determine Water Content: Use Karl Fischer titration to determine the percentage of water by weight in your stock of 1,1-Dimethylguanidine sulfate.

  • Correct for Water Content: Adjust the mass of the compound used to prepare your solutions based on the measured water content. For example, if the water content is 10%, you will need to weigh out 1.11 g of the hydrated compound to get 1.0 g of the active substance.

  • Prepare Fresh Solutions: Prepare fresh stock solutions using the corrected mass and store them in tightly sealed containers. For long-term storage, consider aliquoting and freezing.

  • Re-run the Assay: Repeat the experiment with the accurately prepared solutions.

Issue 2: Poor yield or unexpected side products in organic synthesis.

• Possible Cause: The presence of water from the hygroscopic 1,1-Dimethylguanidine sulfate is interfering with the reaction mechanism, potentially by reacting with sensitive reagents or catalysts.

• Troubleshooting Steps:

  • Dry the Reagent: If the reaction is highly sensitive to water, consider drying the 1,1-Dimethylguanidine sulfate before use. This can be done by heating it under vacuum, but care must be taken to avoid decomposition. Always check the compound's thermal stability before heating.

  • Use Anhydrous Solvents: Ensure all solvents used in the reaction are rigorously dried using appropriate methods.

  • Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture from the air from entering the reaction vessel.

  • Re-evaluate Stoichiometry: If drying the reagent is not feasible, determine the water content and adjust the stoichiometry of other reactants accordingly.

Issue 3: Drifting baseline or retention time shifts in HPLC analysis.

• Possible Cause: If 1,1-Dimethylguanidine sulfate is part of your mobile phase or your sample, variations in its water content can alter the mobile phase polarity, leading to inconsistent chromatography.

• Troubleshooting Steps:

  • Consistent Sample Preparation: Ensure that all samples are prepared using a consistent procedure that minimizes exposure to air.

  • Mobile Phase Preparation: If using 1,1-Dimethylguanidine sulfate in the mobile phase, prepare it fresh and degas it thoroughly. Consider the impact of its hydration on the final mobile phase composition.

  • Use a Guard Column: A guard column can help protect the analytical column from contaminants and the effects of sample variability.[10]

  • System Check: If the problem persists, check the HPLC system for leaks or other issues that could cause pressure fluctuations or changes in mobile phase composition.[2][5][11]

Data Presentation

Table 1: Hygroscopicity of Metformin HCl (A Related Biguanide)

Relative Humidity (%)	Weight Change (%)
< 80	< 0.5
90	3.9

Data adapted from a study on a related biguanide, metformin hydrochloride, which illustrates the potential for significant water uptake at high humidity.[1]

Experimental Protocols

Protocol 1: Determination of Water Content using Karl Fischer Titration

This protocol outlines the general steps for determining the water content of 1,1-Dimethylguanidine sulfate.

• Instrument Preparation:

  • Prepare the Karl Fischer titrator according to the manufacturer's instructions.

  • Ensure the titration vessel is clean and dry.

  • Fill the burette with a standardized Karl Fischer reagent.

  • Condition the solvent in the titration vessel to a dry endpoint.

• Sample Preparation and Introduction:

  • In a low-humidity environment (ideally a glove box), accurately weigh a suitable amount of 1,1-Dimethylguanidine sulfate into a dry, sealed container.

  • Quickly transfer the weighed sample into the titration vessel.

• Titration:

  • Start the titration. The instrument will automatically add the Karl Fischer reagent until the endpoint is reached.

  • Record the volume of titrant used.

• Calculation:

  • The instrument's software will typically calculate the water content automatically. The calculation is based on the volume of titrant, the titer of the reagent, and the mass of the sample.

Protocol 2: Preparation of a Standardized Solution of 1,1-Dimethylguanidine Sulfate

This protocol describes how to prepare a solution of a specific concentration, accounting for the compound's water content.

• Determine Water Content: Follow Protocol 1 to determine the percentage of water (% H₂O) in your batch of 1,1-Dimethylguanidine sulfate.

• Calculate Corrected Mass: Use the following formula to calculate the mass of the hydrated compound needed to obtain the desired mass of the anhydrous compound:

  • Corrected Mass = (Desired Mass of Anhydrous Compound) / (1 - (% H₂O / 100))

• Solution Preparation:

  • Accurately weigh the calculated "Corrected Mass" of the hygroscopic 1,1-Dimethylguanidine sulfate.

  • Dissolve the weighed compound in the desired volume of solvent to obtain the final target concentration.

Visualizations

References

• 1. A Drug–Drug Multicomponent Crystal of Metformin and Dobesilate: Crystal Structure Analysis and Hygroscopicity Property - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. A Synergistic Approach to Atmospheric Water Scavenging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HPLC Troubleshooting Guide [scioninstruments.com]
• 6. mt.com [mt.com]
• 7. mcckf.com [mcckf.com]
• 8. gmpinsiders.com [gmpinsiders.com]
• 9. mt.com [mt.com]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 11. aelabgroup.com [aelabgroup.com]

Technical Support Center: Troubleshooting Guanidine Derivative Catalysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments involving guanidine derivative catalysts.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low catalytic activity in guanidine-catalyzed reactions?

A1: Low catalytic activity can often be attributed to several key factors:

• Catalyst Purity and Integrity: The purity of the guanidine catalyst is paramount. Impurities can inhibit the catalytic cycle.

• Sensitivity to Air and Moisture: Many guanidine derivatives are sensitive to moisture and carbon dioxide.[1] Proper handling under an inert atmosphere is crucial to maintain catalytic activity.[1]

• Reagent and Solvent Quality: The presence of water or other impurities in reagents and solvents can deactivate the catalyst or lead to unwanted side reactions.[1] Always use anhydrous solvents and high-purity reagents.

• Sub-optimal Reaction Conditions: Incorrect temperature, solvent, or catalyst loading can significantly reduce reaction rates and yields.

Q2: How can I determine if my guanidine catalyst has degraded?

A2: Several analytical techniques can be employed to assess the integrity of your guanidine catalyst:

• NMR Spectroscopy: ¹H and ¹³C NMR can help identify structural changes or the formation of degradation products.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique is highly sensitive for detecting and identifying degradation products and impurities.[2]

• High-Performance Liquid Chromatography (HPLC): HPLC can be used for the quantitative analysis of the catalyst and its degradation products, providing a measure of its purity.[3]

Q3: What is the general role of guanidine derivatives in catalysis?

A3: Guanidine derivatives primarily function as strong Brønsted bases in organocatalysis.[4][5] They can deprotonate pro-nucleophiles, increasing their reactivity. The resulting protonated guanidinium ion can then act as a Brønsted acid, activating electrophiles through hydrogen bonding.[4][6] This dual activation model is a key feature of many guanidine-catalyzed reactions.[6][7]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Q: My reaction is not proceeding, or the yield is very low. What steps should I take?

A: A systematic approach is crucial for diagnosing the issue. Follow the logical workflow below to identify the potential cause.

Troubleshooting workflow for low reaction yield.

Data Presentation: Optimizing Reaction Parameters

The following tables provide quantitative examples of how reaction parameters can be optimized to improve yield and enantioselectivity.

Table 1: Effect of Catalyst Loading on Reaction Outcome

Catalyst Loading (mol%)	Yield (%)	Enantiomeric Excess (ee, %)	Reaction Type
1.0	98	92	Asymmetric Michael Addition
2.0	99	95	Asymmetric Michael Addition
2.5	-	61	Asymmetric Michael Addition
3.0	-	65	Asymmetric Michael Addition
5.0	99	93	Asymmetric Michael Addition
10.0	97	88	Asymmetric Michael Addition
Data is illustrative and compiled from general trends observed in the literature.[8][9]

Table 2: Influence of Temperature on Enantioselectivity

Temperature (°C)	Yield (%)	Enantiomeric Excess (ee, %)	Reaction Type
25	99	70	Asymmetric Michael Addition
0	89	80	Asymmetric Michael Addition
-20	95	90	Asymmetric Michael Addition
-40	96	96	1,4-Addition Reaction
-78	90	98	Asymmetric Michael Addition
Data is illustrative and based on general principles of asymmetric catalysis.[1][10]

Table 3: Impact of Solvent on Reaction Performance

Solvent	Dielectric Constant (ε)	Yield (%)	Enantiomeric Excess (ee, %)
Toluene	2.4	92	96
Diethyl Ether	4.3	-	91
Dichloromethane (CH₂Cl₂)	9.1	85	90
Tetrahydrofuran (THF)	7.5	95	85
Acetonitrile (MeCN)	37.5	70	60
Dimethylformamide (DMF) / H₂O	-	99	70
Data is representative and compiled from typical results found in the literature for Michael and 1,4-addition reactions.[1][10][11]

Experimental Protocols

Protocol 1: General Procedure for a Guanidine-Catalyzed Asymmetric Michael Addition

This protocol provides a general methodology for performing a chiral guanidine-catalyzed Michael addition of a 1,3-dicarbonyl compound to a nitroalkene.[11]

Materials:

• Chiral guanidine catalyst (e.g., 1-10 mol%)

• Nitroalkene (1.0 equiv)

• 1,3-dicarbonyl compound (1.5-2.0 equiv)

• Anhydrous solvent (e.g., toluene, CH₂Cl₂)

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware, dried in an oven.

Procedure:

• Preparation: Under an inert atmosphere, add the chiral guanidine catalyst to a dry reaction flask.

• Solvent Addition: Add the anhydrous solvent via syringe.

• Reagent Addition: Add the 1,3-dicarbonyl compound to the stirred solution.

• Cooling: Cool the reaction mixture to the desired temperature (e.g., 0 °C or -20 °C) using an appropriate cooling bath.

• Substrate Addition: Add the nitroalkene to the reaction mixture.

• Reaction Monitoring: Stir the reaction at the specified temperature and monitor its progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of NH₄Cl.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Catalyst Activity Assay via HPLC

This protocol outlines a method to determine the activity and stability of a guanidine catalyst by monitoring the conversion of a model reaction over time.

Instrumentation and Reagents:

• High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18) and detector (e.g., UV-Vis).

• Model reaction components (e.g., from Protocol 1).

• Internal standard.

• Mobile phase for HPLC.

Procedure:

• Reaction Setup: Set up the catalytic reaction as described in Protocol 1.

• Sampling: At regular time intervals (e.g., 0, 15, 30, 60, 120 minutes), carefully withdraw a small aliquot of the reaction mixture under an inert atmosphere.

• Quenching: Immediately quench the aliquot in a vial containing a known concentration of an internal standard dissolved in a suitable solvent (e.g., acetonitrile) to stop the reaction.

• Analysis: Analyze the quenched samples by HPLC.

• Quantification: Determine the concentration of the starting material and product in each sample by comparing their peak areas to that of the internal standard.

• Data Analysis: Plot the concentration of the product versus time to determine the initial reaction rate. Compare this rate with that of a fresh batch of catalyst to assess activity.

Signaling Pathways and Workflows

Catalytic Cycle of a Guanidine-Catalyzed Reaction

The following diagram illustrates the general catalytic cycle for a guanidine-catalyzed reaction, such as a Michael addition.

Generalized catalytic cycle of a guanidine catalyst.

Workflow for Handling Air and Moisture-Sensitive Guanidine Catalysts

This workflow outlines the necessary precautions for handling sensitive guanidine derivatives to ensure reproducibility and maintain high catalytic activity.

Workflow for handling sensitive catalysts.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. benchchem.com [benchchem.com]

preventing decomposition of 1,1-Dimethylguanidine sulfate during heating

Welcome to the technical support center for 1,1-Dimethylguanidine Sulfate. This resource is designed to assist researchers, scientists, and drug development professionals in preventing the thermal decomposition of 1,1-Dimethylguanidine Sulfate during experimental procedures. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to ensure the stability and integrity of your compound.

Frequently Asked Questions (FAQs)

Q1: At what temperature does 1,1-Dimethylguanidine Sulfate begin to decompose?

A1: 1,1-Dimethylguanidine Sulfate has a reported melting point of approximately 300 °C with decomposition[1][2]. However, thermal degradation can commence at lower temperatures, especially with prolonged heating. It is crucial to monitor for any signs of decomposition, such as discoloration or gas evolution, even when working below this temperature. The onset of thermal decomposition can be accurately determined using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC)[3][4][5].

Q2: What are the primary decomposition products of 1,1-Dimethylguanidine Sulfate?

A2: Under fire conditions, the hazardous decomposition products of 1,1-Dimethylguanidine Sulfate include carbon oxides (CO, CO₂), nitrogen oxides (NOx), and sulfur oxides (SOx). In a laboratory setting, under controlled heating, the decomposition pathway may differ but is likely to involve the release of volatile nitrogen-containing compounds and oxides of carbon and sulfur.

Q3: Are there any known methods to prevent the thermal decomposition of 1,1-Dimethylguanidine Sulfate?

A3: While specific studies on the stabilization of 1,1-Dimethylguanidine Sulfate are limited, general strategies for stabilizing guanidinium salts can be applied. The use of antioxidants or radical scavengers may help mitigate thermal decomposition. For instance, the addition of small amounts of thiourea or N-acetylcysteine has been shown to stabilize guanidine thiocyanate. The optimal choice and concentration of a stabilizer for 1,1-Dimethylguanidine Sulfate would require experimental validation.

Q4: How can I detect and quantify the decomposition of 1,1-Dimethylguanidine Sulfate in my sample?

A4: A stability-indicating analytical method is essential for detecting and quantifying decomposition. High-Performance Liquid Chromatography (HPLC) with UV or Evaporative Light Scattering Detection (ELSD) is a suitable technique. For more sensitive and specific analysis, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can be employed. The development of a validated HPLC method is crucial to separate the intact 1,1-Dimethylguanidine Sulfate from its potential degradation products[6][7][8][9][10].

Q5: What are the ideal storage conditions for 1,1-Dimethylguanidine Sulfate to ensure its stability?

A5: To ensure long-term stability, 1,1-Dimethylguanidine Sulfate should be stored in a tightly sealed container in a dry, well-ventilated place, protected from light and moisture. Recommended storage is at room temperature[2].

Troubleshooting Guide

This guide addresses common issues encountered during the heating of 1,1-Dimethylguanidine Sulfate.

Issue	Possible Cause	Recommended Action
Discoloration (yellowing or browning) of the sample upon heating.	Thermal decomposition has initiated.	1. Immediately reduce the heating temperature. 2. Consider performing the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidative degradation. 3. Evaluate the use of a stabilizing agent (see Experimental Protocols).
Unexpected or inconsistent reaction outcomes.	The concentration of the active 1,1-Dimethylguanidine Sulfate may be lower than expected due to decomposition.	1. Verify the purity of the starting material before use. 2. Use a validated analytical method (e.g., HPLC) to quantify the amount of intact 1,1-Dimethylguanidine Sulfate before and after the heating step.
Gas evolution from the reaction mixture.	Decomposition is occurring, leading to the release of gaseous byproducts (e.g., NH₃, CO₂, NOx, SOx).	1. Ensure the reaction is conducted in a well-ventilated fume hood. 2. Lower the reaction temperature. 3. If possible, perform the reaction at the lowest effective temperature for the shortest duration necessary.
Formation of insoluble precipitates.	Polymerization or formation of insoluble degradation products.	1. Analyze the precipitate to identify its composition. 2. Adjust reaction conditions (temperature, solvent, pH) to minimize side reactions.

Experimental Protocols

Protocol 1: Determination of Thermal Decomposition Onset using TGA/DSC

Objective: To determine the precise temperature at which thermal decomposition of 1,1-Dimethylguanidine Sulfate begins.

Methodology:

• Accurately weigh 5-10 mg of 1,1-Dimethylguanidine Sulfate into a suitable TGA/DSC pan (e.g., aluminum or ceramic).

• Place the pan in the TGA/DSC instrument.

• Heat the sample from ambient temperature to 350 °C at a controlled heating rate (e.g., 10 °C/min).

• Purge with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 50 mL/min).

• Record the weight loss as a function of temperature (TGA curve) and the differential heat flow (DSC curve).

• The onset temperature of decomposition is identified as the temperature at which a significant weight loss begins in the TGA curve, often corresponding to an endothermic or exothermic event in the DSC curve[1][3][4][5].

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating and quantifying 1,1-Dimethylguanidine Sulfate from its potential thermal degradation products.

Methodology:

• Column Selection: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

• Mobile Phase: Due to the polar nature of the analyte, a mobile phase consisting of an aqueous buffer (e.g., 20 mM ammonium formate, pH adjusted to 3.0 with formic acid) and an organic modifier (e.g., acetonitrile or methanol) is recommended. A gradient elution may be necessary to resolve all components.

• Detection: UV detection at a low wavelength (e.g., 210 nm) can be used. If the chromophore is weak, ELSD or mass spectrometry (MS) is a better alternative.

• Forced Degradation Study: To ensure the method is stability-indicating, subject a solution of 1,1-Dimethylguanidine Sulfate to stress conditions (e.g., heating at 80°C for several hours, acid and base hydrolysis, oxidation with H₂O₂) to generate degradation products.

• Method Validation: The developed method should be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness[6][7][8][9][10].

Example HPLC Parameters:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 210 nm

Visualizations

Caption: Simplified logical flow of the thermal decomposition of 1,1-Dimethylguanidine Sulfate.

Caption: Recommended experimental workflow to mitigate decomposition.

Caption: A decision tree for troubleshooting potential decomposition issues.

References

• 1. fpe.umd.edu [fpe.umd.edu]
• 2. 1,1-DIMETHYLGUANIDINE SULFATE | 598-65-2 [chemicalbook.com]
• 3. mt.com [mt.com]
• 4. Thermogravimetric Analysis (TGA) vs Differential Scanning Calorimetry (DSC): Comparing Thermal Analysis Techniques | Lab Manager [labmanager.com]
• 5. Thermal Analysis | DSC, TGA, and Melting Point Testing [robertson-microlit.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. researchgate.net [researchgate.net]
• 8. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 9. ijtsrd.com [ijtsrd.com]
• 10. Development of Stability Indicating Methods [ouci.dntb.gov.ua]

Technical Support Center: Work-up Procedures for Reactions Involving 1,1-Dimethylguanidine Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides detailed information on the work-up procedures for chemical reactions involving 1,1-Dimethylguanidine sulfate. It includes troubleshooting advice in a question-and-answer format, a comprehensive experimental protocol for a representative reaction, and key physicochemical data to assist in the purification of your target compounds.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues encountered during the work-up of reactions where 1,1-Dimethylguanidine sulfate is used as a reagent.

Q1: Why is my product difficult to separate from 1,1-Dimethylguanidine sulfate during aqueous work-up?

A1: 1,1-Dimethylguanidine sulfate is the salt of a strong base and is highly soluble in polar solvents such as water and alcohols.[1] This high water solubility means that it will not be easily removed from the aqueous phase during a standard liquid-liquid extraction with common water-immiscible organic solvents. If your product also has some water solubility, you may experience significant product loss to the aqueous layer.

Q2: I am observing a persistent emulsion during the extraction process. What could be the cause and how can I resolve it?

A2: Guanidinium salts can act as surfactants, leading to the formation of stable emulsions at the interface of aqueous and organic layers. To break the emulsion, you can try the following:

• Addition of Brine: Add a saturated aqueous solution of sodium chloride (brine). This increases the ionic strength of the aqueous phase, which can help to break the emulsion.

• Filtration: Filter the entire mixture through a pad of Celite® or glass wool.

• Centrifugation: If the emulsion is persistent, centrifuging the mixture can help to separate the layers.

• Solvent Modification: Adding a small amount of a different organic solvent with a different polarity might disrupt the emulsion.

Q3: After extraction and solvent evaporation, my crude product is still contaminated with a significant amount of 1,1-Dimethylguanidine sulfate. How can I purify my product?

A3: Due to the high polarity of 1,1-Dimethylguanidine sulfate, several purification techniques can be employed:

• Acid-Base Extraction: If your product is not sensitive to acid, you can wash the organic layer with a dilute acid solution (e.g., 1M HCl). This will ensure the highly polar protonated form of any residual free 1,1-dimethylguanidine remains in the aqueous phase. Subsequent washes with water and brine should follow.

• Column Chromatography: Silica gel chromatography is often effective. Since 1,1-Dimethylguanidine sulfate is highly polar, it will have a very low affinity for the silica gel and will likely remain at the baseline or require a highly polar eluent to move. Start with a less polar solvent system that moves your product and gradually increase the polarity to elute your compound, leaving the guanidinium salt on the column.

• Recrystallization: If your product is a solid, recrystallization from a suitable solvent system can be a highly effective method for removing impurities. The choice of solvent will depend on the solubility of your product and the guanidinium salt.

Q4: My reaction yield is lower than expected. Could the work-up procedure be the cause?

A4: Yes, the work-up procedure can significantly impact the final yield. Potential causes for low yield include:

• Product Loss in the Aqueous Phase: As mentioned, if your product has some water solubility, it may be lost during aqueous extractions. To mitigate this, you can try back-extracting the aqueous layer with fresh organic solvent.

• Incomplete Extraction: Ensure you are using an adequate volume of extraction solvent and performing multiple extractions to maximize the recovery of your product from the reaction mixture.

• Product Degradation: If your product is sensitive to pH changes, the use of acidic or basic washes during the work-up could lead to degradation. Always consider the stability of your target molecule when designing the work-up protocol.

Physicochemical Data of 1,1-Dimethylguanidine

Understanding the properties of 1,1-Dimethylguanidine is crucial for designing effective work-up and purification strategies.

Property	Value	Reference
Molecular Formula	C₃H₉N₃	[1]
Molar Mass	87.12 g/mol	[1]
Appearance	White crystalline powder	[1]
Melting Point	105 °C	[2]
pKa (Predicted)	14.54 ± 0.70	[2]
Solubility	Highly soluble in water and alcohol. Soluble in polar organic solvents.	[1]

Note: The data above is for 1,1-Dimethylguanidine. The sulfate salt, [(CH₃)₂NC(NH₂)NH]₂·H₂SO₄ (Molar Mass: 272.33 g/mol ), will exhibit even higher water solubility.

Experimental Protocol: Synthesis of a Pyrimidine Derivative

The following is a representative protocol for a reaction that could employ a guanidine derivative, followed by a detailed work-up procedure. This example illustrates the synthesis of a substituted pyrimidine, a common scaffold in medicinal chemistry. While this specific example uses guanidine hydrochloride, the work-up principles are directly applicable to reactions with 1,1-Dimethylguanidine sulfate.

Reaction: Three-component synthesis of a tetrahydropyrimidine derivative.[3]

Materials:

• Acetylacetone (1 equivalent)

• Aldehyde (0.83 equivalents)

• Guanidine hydrochloride (0.73 equivalents)

• Absolute Ethanol

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Water

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve acetylacetone, the aldehyde, and guanidine hydrochloride in absolute ethanol.

• Reaction Execution: Adjust the pH of the mixture to approximately 6. Reflux the reaction mixture for 6-20 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Cooling and Filtration: After the reaction is complete, cool the mixture to room temperature. A precipitate may form. Filter the crude product and wash the solid with cold ethanol.

• Liquid-Liquid Extraction (Work-up of the filtrate): a. Concentrate the filtrate under reduced pressure to remove the ethanol. b. Dissolve the residue in dichloromethane (DCM). c. Transfer the DCM solution to a separatory funnel and wash with saturated aqueous NaHCO₃ solution to neutralize any remaining acid. d. Separate the organic layer and wash it sequentially with water and then brine. e. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Purification: a. Filter off the drying agent. b. Concentrate the organic solution under reduced pressure to obtain the crude product. c. Purify the crude product by column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate).

• Characterization: Combine the purified fractions containing the product and remove the solvent under reduced pressure. Characterize the final product by appropriate analytical methods (e.g., NMR, IR, Mass Spectrometry).

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the work-up of reactions involving 1,1-Dimethylguanidine sulfate.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. chembk.com [chembk.com]
• 3. iasj.rdd.edu.iq [iasj.rdd.edu.iq]

addressing solubility issues of 1,1-Dimethylguanidine sulfate in non-polar solvents

Technical Support Center: 1,1-Dimethylguanidine Sulfate Solubility

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering solubility challenges with 1,1-Dimethylguanidine sulfate in non-polar solvents.

Frequently Asked Questions (FAQs)

Q1: Why is my 1,1-Dimethylguanidine sulfate not dissolving in a non-polar solvent like hexane or toluene?

A1: 1,1-Dimethylguanidine sulfate is a salt, making it a highly polar and hydrophilic compound.[1] The fundamental principle of solubility is "like dissolves like," which means polar compounds readily dissolve in polar solvents (like water or ethanol), while non-polar compounds dissolve in non-polar solvents.[2][3][4] The strong ionic interactions within the 1,1-Dimethylguanidine sulfate crystal lattice are not easily overcome by the weak van der Waals forces offered by non-polar solvents, leading to poor solubility.

Q2: I only have qualitative solubility information. Is there any quantitative data available?

A2: While 1,1-Dimethylguanidine sulfate is known to be soluble in polar solvents, specific quantitative solubility data (e.g., in g/L or mol/L) across a wide range of non-polar organic solvents is not extensively documented in publicly available literature.[1] Therefore, experimental determination is necessary for specific solvent systems. The table below provides a general guide to expected solubility based on solvent type.

Table 1: Predicted Qualitative Solubility of 1,1-Dimethylguanidine Sulfate

Solvent Class	Examples	Predicted Solubility	Rationale
Polar Protic	Water, Ethanol, Methanol	High	Solvents can form strong hydrogen bonds and solvate the ions effectively.
Polar Aprotic	DMSO, DMF, Acetonitrile	Moderate to High	Solvents have high dielectric constants and can solvate cations well.
Non-Polar	Toluene, Hexane, Dichloromethane	Very Low to Insoluble	Solvents cannot overcome the lattice energy of the salt and have minimal interaction with the ions.[3]

Q3: Can simple physical methods like heating or sonication improve solubility?

A3: Yes, to a limited extent.

• Heating: Gently heating the mixture can increase the kinetic energy of the solvent molecules, potentially improving the dissolution of the salt. However, be cautious as the compound may precipitate out of the solution upon cooling if a supersaturated state was achieved.[2] Also, ensure that 1,1-Dimethylguanidine sulfate is thermally stable at the applied temperature; it is reported to decompose at 300 °C.[5][6]

• Sonication: This technique uses ultrasonic waves to agitate the mixture, which can help break down solute agglomerates and increase the surface area available for dissolution, thus accelerating the process.[2]

While helpful, these methods are often insufficient for achieving significant concentrations in highly non-polar solvents and are best used in conjunction with other chemical strategies.

Q4: What are the primary chemical strategies for solubilizing 1,1-Dimethylguanidine sulfate in non-polar media?

A4: The three main strategies for significantly enhancing the solubility of polar salts like 1,1-Dimethylguanidine sulfate in non-polar environments are Co-solvency, Phase-Transfer Catalysis (PTC), and Micellar Solubilization. Each method has distinct advantages and is suited for different experimental contexts.

Troubleshooting Guides & Experimental Protocols

If you are experiencing difficulty dissolving 1,1-Dimethylguanidine sulfate, follow this troubleshooting workflow to select and apply an appropriate solubilization strategy.

Caption: Troubleshooting workflow for selecting a solubilization method.

Strategy 1: Co-solvency

This approach involves adding a small amount of a polar "co-solvent" to the primary non-polar solvent.[7] The co-solvent, in which 1,1-Dimethylguanidine sulfate is soluble, helps to bridge the polarity gap between the salt and the non-polar bulk solvent.

Table 2: Comparison of Solubilization Strategies

Strategy	Principle	Advantages	Disadvantages
Co-solvency	A water-miscible organic solvent is added to reduce the interfacial tension between the solute and the primary solvent.[7]	Simple, rapid, and easy to implement.[7]	The presence of the polar co-solvent may interfere with subsequent reactions or analyses.
Phase-Transfer Catalysis	A catalyst with both hydrophilic and lipophilic properties shuttles the polar ion from a solid or aqueous phase into the non-polar organic phase by forming a lipophilic ion pair.[8][9]	Maintains a largely non-polar bulk phase; catalytic amounts are often sufficient.[10][11]	Requires selection of an appropriate catalyst; catalyst may need to be removed later.
Micellar Solubilization	Surfactants form micelles in the solvent, creating a hydrophobic exterior and a hydrophilic interior that can encapsulate the polar solute.[12][13]	Can significantly increase the concentration of poorly soluble compounds; widely used in formulations.[13][14]	Introduces surfactants into the system; concentration is dependent on the critical micelle concentration (CMC).

• Primary Suspension: Create a suspension of a known amount of 1,1-Dimethylguanidine sulfate in your primary non-polar solvent (e.g., 10 mL of toluene).

• Co-solvent Selection: Choose a polar aprotic co-solvent in which the salt is highly soluble, such as Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).

• Incremental Addition: While vigorously stirring the suspension, add the co-solvent dropwise (e.g., 100 µL at a time, representing 1% of the total volume).

• Observation: After each addition, stir the mixture for 5-10 minutes. Observe any visual changes in the amount of undissolved solid.

• Quantification: Once dissolution appears complete, or no further change is observed, you can quantify the concentration if needed using an appropriate analytical method (e.g., HPLC after solvent evaporation and reconstitution).

• Optimization: Repeat the process by varying the co-solvent or the percentage added to find the optimal conditions for your specific application.

Strategy 2: Phase-Transfer Catalysis (PTC)

This is a powerful technique for reactions involving a water-soluble salt and an organic-soluble substrate.[8] Guanidinium salts themselves can act as phase-transfer catalysts, but to solubilize 1,1-Dimethylguanidine sulfate, you will need to add a separate PTC agent like a quaternary ammonium or phosphonium salt.[10][11][15]

Caption: Mechanism of Phase-Transfer Catalysis for solubilizing a sulfate salt.

• System Setup: In a reaction vessel, add 1,1-Dimethylguanidine sulfate (e.g., 1 mmol) and the non-polar solvent (e.g., 20 mL of toluene). This will form a solid-liquid biphasic system.

• Catalyst Selection: Choose a lipophilic phase-transfer catalyst. Common choices include tetrabutylammonium bromide (TBAB), tetrabutylammonium hydrogen sulfate, or Aliquat® 336.

• Catalyst Addition: Add a catalytic amount of the PTC agent (typically 1-10 mol%) to the mixture. For 1 mmol of the sulfate salt, this would be 0.01-0.1 mmol of the catalyst.

• Reaction Conditions: Stir the mixture vigorously at room temperature or with gentle heating (e.g., 40-50 °C). High shear stirring is crucial to maximize the interfacial area between the solid salt and the liquid phase.

• Monitoring: Monitor the dissolution of the solid phase over time. The reaction can take anywhere from minutes to several hours. The disappearance of the solid 1,1-Dimethylguanidine sulfate indicates its transfer into the organic phase.

• Post-treatment: Be aware that the catalyst will remain in the organic phase and may need to be removed during product workup, for example, by silica gel chromatography or washing with a polar solvent.

Strategy 3: Micellar Solubilization

This method uses surfactants (association colloids) to create nanoscopic pockets (micelles) within the bulk solvent.[13] For solubilizing a polar salt in a non-polar solvent, a "reverse micelle" is formed, where the surfactant's polar head groups face inward, creating a hydrophilic core that can encapsulate the 1,1-Dimethylguanidine sulfate.

Caption: Encapsulation of a polar salt within a reverse micelle.

• Surfactant Selection: Choose a surfactant that is soluble in your non-polar solvent and known to form reverse micelles. A common choice is dioctyl sulfosuccinate sodium salt (AOT).

• Solvent Preparation: Dissolve the surfactant in the non-polar solvent at a concentration above its critical micelle concentration (CMC). This value often needs to be sourced from literature for the specific surfactant-solvent system.

• Solubilization: Add the 1,1-Dimethylguanidine sulfate powder directly to the surfactant-solvent solution.

• Agitation: Stir or sonicate the mixture to facilitate the encapsulation of the salt within the reverse micelles. The solution may appear clear or slightly hazy once solubilization is complete.

• Characterization: The size and loading of the reverse micelles can be influenced by the ratio of water to surfactant, even minute amounts of water can affect the system. This is a more complex system to control and is often used in formulation science.[13]

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. benchchem.com [benchchem.com]
• 3. The Solution Process [chem.fsu.edu]
• 4. quora.com [quora.com]
• 5. 1,1-DIMETHYLGUANIDINE SULFATE | 598-65-2 [chemicalbook.com]
• 6. 1,1-DIMETHYLGUANIDINE SULFATE | 1186-46-5 [chemicalbook.com]
• 7. wisdomlib.org [wisdomlib.org]
• 8. benchchem.com [benchchem.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. Phase-Transfer and Ion-Pairing Catalysis of Pentanidiums and Bisguanidiniums - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. dspace.mit.edu [dspace.mit.edu]
• 13. Micellar solubilization - Wikipedia [en.wikipedia.org]
• 14. Micellar Solubilization of Some Poorly Soluble Antidiabetic Drugs: A Technical Note - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]

Technical Support Center: Safe Disposal of 1,1-Dimethylguanidine Sulfate Waste

This guide provides essential information for the safe handling and disposal of 1,1-Dimethylguanidine sulfate (CAS No. 598-65-2) waste. All procedures should be conducted in accordance with your institution's Environmental Health & Safety (EHS) guidelines and local, state, and federal regulations.

Frequently Asked Questions (FAQs)

Q1: What is 1,1-Dimethylguanidine sulfate, and what are its primary hazards?

A1: 1,1-Dimethylguanidine sulfate is a chemical compound often used in laboratory research.[1] It is a powder that presents several health hazards.[2] It is classified as causing serious eye irritation (H319), skin irritation (H315), and may cause respiratory irritation (H335).[2][3][4] It is also considered harmful if swallowed and harmful if inhaled.[4][5] Due to its properties, it should be handled with appropriate personal protective equipment (PPE).

Q2: Is 1,1-Dimethylguanidine sulfate waste considered regulated hazardous waste?

A2: While not always explicitly listed, waste containing 1,1-Dimethylguanidine sulfate is generally considered hazardous due to its characteristics of toxicity and irritation.[5] Under the Resource Conservation and Recovery Act (RCRA) in the United States, chemical waste generators are responsible for determining if their waste is hazardous.[6] Given its hazard profile, it is critical to manage this substance as a hazardous chemical waste. Always consult your institution's EHS department for a final classification and to ensure compliance with federal and state regulations.[5][6]

Q3: What chemicals and materials are incompatible with 1,1-Dimethylguanidine sulfate waste?

A3: 1,1-Dimethylguanidine sulfate is incompatible with strong oxidizing agents and strong acids.[5] Contact between these substances can cause hazardous reactions. Therefore, waste streams containing this compound must be segregated from acidic and oxidizing waste.

Troubleshooting and Procedural Guides

Q4: I have a small spill of 1,1-Dimethylguanidine sulfate powder in the lab. How should I clean it up?

A4: For small spills, follow these steps:

• Ensure Safety: Restrict access to the area and ensure the space is well-ventilated, preferably within a chemical fume hood.[3]

• Wear Appropriate PPE: At a minimum, wear protective gloves, eye protection (safety glasses or goggles), and a lab coat.[2][3] For larger quantities or where dust is likely, a particle respirator is recommended.[2]

• Avoid Raising Dust: Do not use a dry brush or create aerosols.[3][4]

• Contain and Collect: Gently cover the spill with an inert absorbent material. Carefully sweep up the mixture and place it into a suitable, clearly labeled, and sealable container for hazardous waste.[3]

• Decontaminate: Clean the spill area with soap and plenty of water, collecting the cleaning materials for disposal as hazardous waste.[3]

• Do Not Use Drains: Ensure that no spilled product or cleanup materials enter any drains.[3][4]

Q5: How should I properly store 1,1-Dimethylguanidine sulfate waste prior to disposal?

A5: Proper storage is crucial to maintain safety.

• Container: Use a chemically compatible and robust container with a tightly sealing lid.[4][7]

• Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical name "1,1-Dimethylguanidine sulfate," and the associated hazards (e.g., Irritant, Toxic).[8]

• Segregation: Store the waste container away from incompatible materials, particularly strong acids and oxidizers.[5]

• Location: Keep the waste in a designated, well-ventilated satellite accumulation area that is under the control of laboratory personnel.[4][9]

Q6: Can I mix 1,1-Dimethylguanidine sulfate waste with other solvent or chemical waste streams?

A6: It is strongly advised not to mix this waste with other chemical streams unless you are certain of their compatibility. Never mix 1,1-Dimethylguanidine sulfate waste with acidic solutions or waste containing strong oxidizing agents, as this can lead to a dangerous chemical reaction.[5] Keeping waste streams separate is the safest practice.

Hazard Summary Table

The following table summarizes the hazard classifications for 1,1-Dimethylguanidine sulfate.

Hazard Classification	GHS Code	Description	Citations
Skin Corrosion/Irritation	H315	Causes skin irritation.	[2][4][5]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.	[2][4][5]
Specific Target Organ Toxicity (Single Exposure)	H335	May cause respiratory irritation.	[2][4][5]
Acute Toxicity, Oral	-	Harmful if swallowed.	[5]
Acute Toxicity, Inhalation	H332	Harmful if inhaled.	[4]

Disposal Protocols

Experimental Protocol 1: Disposal of Unused/Neat 1,1-Dimethylguanidine Sulfate Waste

Methodology: In-lab neutralization or treatment of 1,1-Dimethylguanidine sulfate is not recommended due to the lack of validated protocols and the potential for hazardous reactions. The standard and required procedure is to dispose of it through a licensed waste management vendor.

• Ensure the pure, unused, or waste 1,1-Dimethylguanidine sulfate is in its original or a compatible, sealed, and properly labeled container.

• The label must clearly identify the contents as "Hazardous Waste: 1,1-Dimethylguanidine sulfate."

• Store the container in your lab's designated satellite accumulation area, ensuring it is segregated from incompatible materials.[9]

• Contact your institution's EHS department to schedule a pickup. The EHS-approved vendor will transport the waste for final disposal, which typically involves high-temperature incineration in a facility equipped with an afterburner and scrubber.[3]

Experimental Protocol 2: Disposal of Contaminated Labware and Debris

Methodology: Any materials that have come into direct contact with 1,1-Dimethylguanidine sulfate must be treated as hazardous waste.

• PPE and Consumables: Place all contaminated items such as gloves, wipes, and absorbent pads into a designated solid hazardous waste container (e.g., a lined pail or a designated plastic bag).[10]

• Empty Containers: The original chemical container is considered hazardous waste and should be disposed of as such.[3] Do not attempt to rinse it unless following a specific EHS-approved triple-rinse procedure, where the rinsate is also collected as hazardous waste.[9][10]

• Glassware: Contaminated glassware should be decontaminated if possible, with the rinsate collected as hazardous waste. If decontamination is not feasible, the glassware itself must be disposed of as hazardous waste.

• Packaging: All containers for contaminated debris must be sealed, labeled "Hazardous Waste" with a description of the contents (e.g., "Debris contaminated with 1,1-Dimethylguanidine sulfate"), and stored for EHS pickup.[10]

Visual Process Guides

Caption: Workflow for managing 1,1-Dimethylguanidine sulfate waste.

Caption: Decision tree for responding to a chemical spill.

References

• 1. 1,1-DIMETHYLGUANIDINE SULFATE | 598-65-2 [chemicalbook.com]
• 2. 1,1-Dimethylguanidine 97 598-65-2 [sigmaaldrich.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. fishersci.com [fishersci.com]
• 6. youtube.com [youtube.com]
• 7. lgcstandards.com [lgcstandards.com]
• 8. Hazardous Waste Regulations [rila.org]
• 9. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 10. nswai.org [nswai.org]

Reference Data & Comparative Studies

A Comparative Guide to Protein Stability: 1,1-Dimethylguanidine Sulfate vs. Guanidine Hydrochloride

For researchers, scientists, and drug development professionals, the choice of chemical agents to modulate protein stability is a critical decision in experimental design. While guanidine hydrochloride is a well-established and potent protein denaturant, the effects of substituted guanidinium salts, such as 1,1-Dimethylguanidine sulfate, are less characterized. This guide provides a detailed comparison of these two compounds, drawing upon available experimental data to highlight their contrasting effects on protein stability.

Executive Summary

This guide establishes a critical distinction between the roles of 1,1-Dimethylguanidine sulfate and guanidine hydrochloride in protein stability. Based on foundational studies of guanidinium salts, a key difference emerges:

• Guanidine Hydrochloride (GdmCl): A strong chaotropic agent that acts as a potent protein denaturant .

• Guanidine Sulfate: In contrast, acts as a protein stabilizer .

While direct experimental data on the 1,1-dimethylated form of guanidine sulfate is not prevalent in the reviewed literature, the behavior of its parent compound, guanidine sulfate, provides a strong basis for predicting its stabilizing properties. This comparison, therefore, juxtaposes the well-documented denaturing capabilities of guanidine hydrochloride with the stabilizing nature of the sulfate-containing guanidinium salt.

Mechanism of Action: A Tale of Two Anions

The differing effects of these two guanidinium salts can be attributed to the influence of their respective counter-ions (Cl⁻ vs. SO₄²⁻) on the interaction of the guanidinium cation with the protein and the surrounding water molecules.

Guanidine Hydrochloride (Denaturant): The denaturation of proteins by guanidine hydrochloride is a complex process involving both direct and indirect mechanisms. The guanidinium cation can interact directly with the protein backbone and both polar and non-polar side chains. The chloride anion contributes to the chaotropic nature of the salt, aiding in the disruption of the water structure. This disruption weakens the hydrophobic effect, a primary driving force in protein folding, thus favoring the unfolded state.[1] Kinetic studies suggest a two-step mechanism where GdmCl first binds to the protein surface, leading to an expanded "dry molten globule" state, followed by solvent penetration and global unfolding.[2]

Guanidine Sulfate (Stabilizer): In contrast, guanidine sulfate has been shown to have a stabilizing effect on proteins.[3] This is due to the preferential hydration of the protein in the presence of guanidine sulfate. The sulfate anion is strongly kosmotropic, meaning it orders the surrounding water molecules. This leads to an increase in the preferential hydration of the protein, which thermodynamically disfavors the exposure of hydrophobic residues and thus stabilizes the folded state.[3]

Quantitative Comparison of Effects on Protein Stability

Due to the lack of direct comparative experimental data for 1,1-Dimethylguanidine sulfate, this section focuses on the well-established quantitative effects of guanidine hydrochloride as a denaturant and the qualitative stabilizing effect of guanidine sulfate.

Parameter	Guanidine Hydrochloride (GdmCl)	Guanidine Sulfate
Effect on Protein Stability	Potent Denaturant	Stabilizer[3]
Typical Concentration for Denaturation	2 - 6 M[4]	Not applicable (stabilizer)
Mechanism	Disrupts water structure, binds to protein surface, weakens hydrophobic effect[1][2]	Increases preferential hydration of the protein[3]
Thermodynamic Effect	Decreases the Gibbs free energy of unfolding (ΔGU)	Increases the Gibbs free energy of unfolding (ΔGU)

Experimental Protocols

To empirically determine and compare the effects of 1,1-Dimethylguanidine sulfate and guanidine hydrochloride on a specific protein of interest, the following experimental protocols can be employed.

I. Equilibrium Denaturation Monitored by Circular Dichroism (CD) Spectroscopy

This experiment measures the change in the secondary structure of a protein as a function of denaturant concentration.

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the protein of interest in a suitable buffer (e.g., 20 mM phosphate buffer, pH 7.4). Protein concentration should be in the range of 0.1-0.2 mg/mL for far-UV CD measurements.

  • Prepare high-concentration stock solutions of Guanidine Hydrochloride (e.g., 8 M) and 1,1-Dimethylguanidine sulfate (e.g., 4 M, solubility permitting) in the same buffer.

• Titration:

  • Prepare a series of samples with a constant protein concentration and varying concentrations of each guanidinium salt (e.g., 0 to 6 M for GdmCl and 0 to 2 M for 1,1-Dimethylguanidine sulfate).

  • Allow the samples to equilibrate for a set period (e.g., 2-4 hours or overnight) at a constant temperature (e.g., 25 °C).

• CD Measurement:

  • Record the far-UV CD spectrum (e.g., 200-250 nm) for each sample.

  • Monitor the change in the CD signal at a wavelength characteristic of the protein's secondary structure (e.g., 222 nm for α-helical proteins).

• Data Analysis:

  • Plot the change in the CD signal as a function of the guanidinium salt concentration.

  • For GdmCl, fit the data to a two-state unfolding model to determine the midpoint of the denaturation transition (Cm) and the Gibbs free energy of unfolding in the absence of denaturant (ΔGUH₂O).

  • For 1,1-Dimethylguanidine sulfate, observe for any changes indicative of stabilization (i.e., no unfolding or a shift to higher temperatures in thermal melts).

II. Thermal Denaturation Monitored by Differential Scanning Calorimetry (DSC)

DSC directly measures the heat absorbed by a protein as it unfolds, providing the melting temperature (Tm) and the enthalpy of unfolding (ΔHU).

Methodology:

• Sample Preparation:

  • Prepare protein solutions (e.g., 1-2 mg/mL) in the desired buffer.

  • Prepare separate protein samples containing a fixed concentration of either Guanidine Hydrochloride (at a sub-denaturing concentration, e.g., 0.5 M) or 1,1-Dimethylguanidine sulfate (e.g., 0.5 M). A control sample with only buffer should also be prepared.

• DSC Measurement:

  • Scan the samples over a suitable temperature range (e.g., 20-100 °C) at a constant scan rate (e.g., 1 °C/min).

• Data Analysis:

  • Determine the melting temperature (Tm), which is the peak of the endothermic transition.

  • A decrease in Tm in the presence of GdmCl would indicate destabilization.

  • An increase in Tm in the presence of 1,1-Dimethylguanidine sulfate would confirm a stabilizing effect.

Visualizing the Experimental Workflow and Contrasting Effects

The following diagrams illustrate the conceptual workflow for comparing the two compounds and their opposing effects on protein stability.

Caption: A generalized workflow for the comparative analysis of guanidinium salts.

Caption: Contrasting effects on the protein folding equilibrium.

Conclusion

The available evidence strongly suggests that 1,1-Dimethylguanidine sulfate and guanidine hydrochloride have opposing effects on protein stability. Guanidine hydrochloride is a well-characterized denaturant that unfolds proteins by disrupting the hydrophobic effect. Conversely, based on studies of guanidine sulfate, 1,1-Dimethylguanidine sulfate is predicted to act as a protein stabilizer by promoting preferential hydration.

For researchers and drug development professionals, this distinction is critical. While guanidine hydrochloride is a tool for studying protein unfolding and for solubilizing protein aggregates, 1,1-Dimethylguanidine sulfate could potentially be explored as a stabilizing agent in protein formulations. Direct experimental verification using the outlined protocols is essential to confirm the stabilizing properties of 1,1-Dimethylguanidine sulfate and to quantify its effects on specific proteins of interest.

References

• 1. Protein denaturation with guanidine hydrochloride or urea provides a different estimate of stability depending on the contributions of electrostatic interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]
• 3. Protein stabilization and destabilization by guanidinium salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Guanidine Hydrochloride-Induced Unfolding of the Three Heme Coordination States of the CO-Sensing Transcription Factor, CooA - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Guanidine Derivatives as Organocatalysts

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of the Catalytic Performance of Guanidine Derivatives with Supporting Experimental Data.

Guanidine and its derivatives have emerged as a powerful class of organocatalysts, prized for their strong basicity and ability to facilitate a wide range of organic transformations. Their utility is particularly notable in carbon-carbon bond-forming reactions such as Michael additions and Henry (nitroaldol) reactions, as well as in transesterification processes. This guide provides a comparative study of the catalytic activity of common achiral and chiral guanidine derivatives, supported by experimental data to inform catalyst selection for specific synthetic applications.

Achiral Guanidine Catalysts: A Performance Comparison

Among the most widely used achiral guanidine catalysts are 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) and 7-Methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene (MTBD). Their catalytic efficacy is often compared to the amidine base 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). The bicyclic guanidines, TBD and MTBD, frequently exhibit superior catalytic activity, which can be attributed to their higher basicity.[1]

Data Presentation: Quantitative Comparison of Achiral Catalysts

The following tables summarize the performance of TBD, MTBD, and DBU in key organic reactions, highlighting their efficiency in terms of reaction time and yield.

Table 1: Michael Addition of Dimethyl Malonate to Chalcone [2]

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
TBD	10	2	95
MTBD	10	4	92
DBU	10	6	88

Table 2: Henry Reaction of Benzaldehyde and Nitromethane [2]

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
TBD	10	0.5	94
MTBD	10	1	91
DBU	10	24	85

Chiral Guanidine Catalysts in Asymmetric Synthesis

The development of chiral guanidine derivatives has opened new avenues in asymmetric catalysis, enabling the synthesis of enantioenriched molecules with high stereocontrol. These catalysts typically operate by deprotonating a pronucleophile and guiding its approach to the electrophile through a network of hydrogen bonds within a chiral environment.[2][3]

Data Presentation: Performance of Chiral Guanidines in Asymmetric Reactions

The following tables showcase the effectiveness of chiral guanidine catalysts in asymmetric Michael and aza-Henry reactions, providing data on yields and enantiomeric excesses (ee).

Table 3: Asymmetric Michael Addition of 1,3-Dicarbonyl Compounds to Nitroolefins [2]

Entry	Nitroolefin	Nucleophile	Solvent	Time (h)	Yield (%)	ee (%)
1	β-Nitrostyrene	Dimethyl Malonate	Toluene	24	95	94
2	4-Chloro-β-nitrostyrene	Dimethyl Malonate	Toluene	24	92	96
3	4-Methoxy-β-nitrostyrene	Dimethyl Malonate	Toluene	36	90	92
4	2-Nitro-1-phenylpropene	Acetylacetone	CH₂Cl₂	48	85	90

Table 4: Asymmetric Aza-Henry Reaction of N-Boc-imines with Nitromethane [2]

Entry	Imine Substrate	Solvent	Time (h)	Yield (%)	ee (%)
1	N-Boc-benzaldimine	Toluene	24	90	92
2	N-Boc-4-chlorobenzaldimine	Toluene	36	88	95
3	N-Boc-4-methoxybenzaldimine	Toluene	48	85	90

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate reproducibility and further investigation.

General Procedure for the Michael Addition (Achiral)[2]

To a solution of chalcone (1.0 mmol) in toluene (5 mL) is added dimethyl malonate (1.2 mmol). The reaction mixture is stirred at room temperature, and the guanidine catalyst (TBD, MTBD, or DBU; 0.1 mmol, 10 mol%) is added. The reaction progress is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is concentrated under reduced pressure, and the residue is purified by column chromatography on silica gel to afford the desired Michael adduct.

General Procedure for the Asymmetric Michael Addition[2]

To a stirred solution of the β-nitrostyrene derivative (0.2 mmol) and the chiral guanidine catalyst (0.002 mmol, 1 mol%) in toluene (1.0 mL) at room temperature is added dimethyl malonate (0.3 mmol). The reaction mixture is stirred at room temperature for the time indicated in Table 3. Upon completion of the reaction (monitored by TLC), the solvent is removed under reduced pressure. The residue is purified by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the desired Michael adduct. The enantiomeric excess of the product is determined by chiral HPLC analysis.[2]

General Procedure for the Henry Reaction (Achiral)[2]

To a stirred solution of benzaldehyde (1.0 mmol) in nitromethane (10.0 mmol) at 0 °C is added the guanidine catalyst (TBD or MTBD; 0.1 mmol, 10 mol%). The reaction mixture is stirred at this temperature for the specified time, and the progress is monitored by TLC. After completion, the reaction is quenched by the addition of a saturated aqueous solution of ammonium chloride.

General Procedure for the Asymmetric Aza-Henry Reaction[2]

The chiral guanidine catalyst (0.01 mmol, 5 mol%) is dissolved in toluene (0.5 mL) in a reaction vial and cooled to the specified temperature. The N-Boc-imine (0.2 mmol) is added to the solution. Nitromethane (1.0 mmol, 5 equivalents) is then added dropwise. The reaction mixture is stirred at the specified temperature until the imine is consumed (as monitored by TLC). The reaction is quenched by the addition of a saturated aqueous solution of NH₄Cl. The aqueous layer is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried over Na₂SO₄, and concentrated in vacuo. The crude product is purified by flash column chromatography on silica gel to yield the β-nitroamine. The enantiomeric excess is determined by chiral HPLC analysis.[2]

General Procedure for Transesterification of Triglycerides[2]

Triglycerides (e.g., vegetable oil) are mixed with an alcohol (e.g., methanol) and a guanidine catalyst. The mixture is heated and stirred for a specified period. After the reaction, the biodiesel phase is separated from the glycerol phase. The biodiesel is then purified, typically by washing with water, to remove any remaining catalyst, glycerol, and excess alcohol.[2]

Catalytic Mechanisms and Visualizations

The catalytic activity of guanidine bases stems from their ability to act as potent Brønsted bases, deprotonating weakly acidic pronucleophiles to generate highly reactive nucleophiles. The resulting protonated guanidinium ion can then participate in the reaction by stabilizing intermediates or activating electrophiles through hydrogen bonding. In asymmetric catalysis, the chiral scaffold of the guanidine catalyst directs the stereochemical outcome of the reaction.

Below are diagrams illustrating the proposed catalytic cycles for the Michael addition, Henry reaction, and transesterification catalyzed by guanidine derivatives.

Caption: Catalytic cycle for a guanidine-catalyzed Michael addition.

Caption: Catalytic cycle for a guanidine-catalyzed Henry reaction.

Caption: Catalytic cycle for a guanidine-catalyzed transesterification.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Chiral guanidines and their derivatives in asymmetric synthesis - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Efficacy of 1,1-Dimethylguanidine Sulfate and Other Non-Nucleophilic Bases

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, the choice of a non-nucleophilic base is critical for the success of many reactions. These bases are designed to be strong proton acceptors while exhibiting minimal nucleophilic character, thereby preventing unwanted side reactions. This guide provides an objective comparison of the efficacy of 1,1-Dimethylguanidine sulfate against other commonly used non-nucleophilic bases, supported by available experimental data and theoretical considerations.

Overview of Non-Nucleophilic Bases

Non-nucleophilic bases are indispensable tools in a chemist's arsenal, particularly for reactions involving sensitive functional groups or the generation of carbanions and other reactive intermediates. Their steric hindrance around the basic center allows them to deprotonate acidic protons without attacking electrophilic centers in the reaction mixture. Common classes of non-nucleophilic bases include amidines, such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU), and guanidines, a class to which 1,1-Dimethylguanidine belongs.

Comparison of Basicity: pKa Values

The strength of a base is quantitatively expressed by the pKa value of its conjugate acid. A higher pKa indicates a stronger base. The table below presents the pKa values of 1,1-Dimethylguanidine and other popular non-nucleophilic bases in acetonitrile, a common solvent for organic reactions.

Base	Abbreviation	Class	pKa of Conjugate Acid (in Acetonitrile)
1,1-Dimethylguanidine	-	Guanidine	~14.5 (Predicted)
1,8-Diazabicyclo[5.4.0]undec-7-ene	DBU	Amidine	24.3
1,5,7-Triazabicyclo[4.4.0]dec-5-ene	TBD	Guanidine	26.0
7-Methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene	MTBD	Guanidine	25.5

Note: The pKa for 1,1-Dimethylguanidine is a predicted value. Experimental values can vary based on conditions.

The predicted pKa value of 1,1-Dimethylguanidine suggests it is a moderately strong base, though significantly weaker than the bicyclic guanidines TBD and MTBD, and the amidine DBU in acetonitrile. This difference in basicity can be a key factor in catalyst selection, with stronger bases often leading to faster reaction rates.

Performance in Organic Reactions: A Data-Driven Comparison

Direct comparative studies detailing the performance of 1,1-Dimethylguanidine sulfate against other non-nucleophilic bases in the same reaction are limited in publicly available literature. However, we can draw qualitative comparisons by examining the use of these bases in similar reaction types.

Michael Addition Reactions

The Michael addition, the conjugate addition of a nucleophile to an α,β-unsaturated carbonyl compound, is a fundamental carbon-carbon bond-forming reaction frequently catalyzed by non-nucleophilic bases.

Table 2: Performance of Non-Nucleophilic Bases in Michael Addition Reactions

Base	Reaction	Substrates	Yield	Reaction Time
DBU	Michael Addition	Bulky glycine imine and α,β-unsaturated isoxazoles	Good to excellent	Not specified
DBU	Michael Addition	Vinylogous malononitrile derivatives and chlorinated nitrostyrenes	70-97%	30 minutes
1,1-Dimethylguanidine sulfate	Michael Addition	Not available in literature	Not available	Not available

Synthesis of Heterocyclic Compounds

1,1-Dimethylguanidine sulfate has been employed in the synthesis of N²,N²-dimethyl-4-(1-methyl-1H-indol-3-yl)pyrimidine-2,5-diamine, a substrate for the modified Pictet-Spengler reaction.[1] The Pictet-Spengler reaction is a key method for constructing tetrahydro-β-carboline and tetrahydroisoquinoline scaffolds found in many natural products and pharmaceuticals.[2][3]

While the specific yield and reaction time for the synthesis using 1,1-Dimethylguanidine sulfate are not detailed in the available literature, the successful application highlights its utility in the preparation of complex heterocyclic systems. For comparison, DBU is also utilized in the synthesis of various heterocyclic compounds, often with high efficiency.

Experimental Protocols

Below is a representative experimental protocol for a Michael addition reaction catalyzed by a guanidine base. This protocol can be adapted for comparative studies of different non-nucleophilic bases.

General Protocol for a Guanidine-Catalyzed Michael Addition

Materials:

• Michael donor (e.g., malonate derivative) (1.0 mmol)

• Michael acceptor (e.g., α,β-unsaturated ketone) (1.2 mmol)

• Guanidine base (e.g., 1,1-Dimethylguanidine sulfate, TBD) (0.1 mmol, 10 mol%)

• Anhydrous solvent (e.g., acetonitrile, THF) (5 mL)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the Michael donor and the anhydrous solvent.

• Stir the solution at room temperature and add the Michael acceptor.

• Add the guanidine base to the reaction mixture.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the mixture with an appropriate organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired Michael adduct.

Visualizing Reaction Workflow and Base Selection

To aid in understanding the experimental process and the factors influencing the choice of a non-nucleophilic base, the following diagrams are provided.

Caption: A typical experimental workflow for a guanidine-catalyzed Michael addition reaction.

Caption: Key factors influencing the selection of an appropriate non-nucleophilic base.

Conclusion

1,1-Dimethylguanidine sulfate is a guanidine-based non-nucleophilic base with moderate predicted basicity. While it has demonstrated utility in specific synthetic applications, such as the preparation of precursors for the Pictet-Spengler reaction, a lack of direct comparative data makes a definitive quantitative assessment of its efficacy against more common bases like DBU, TBD, and MTBD challenging.

For reactions requiring very strong bases to achieve high reaction rates, the bicyclic guanidines TBD and MTBD, or the amidine DBU, may be more suitable choices based on their significantly higher pKa values in acetonitrile. However, the moderate basicity of 1,1-Dimethylguanidine sulfate could be advantageous in reactions where a milder base is required to avoid side reactions or decomposition of sensitive substrates.

Further experimental studies directly comparing 1,1-Dimethylguanidine sulfate with other non-nucleophilic bases under standardized conditions are necessary to fully elucidate its performance profile and establish its position within the toolkit of modern organic synthesis.

References

• 1. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 2. The Chiral Pool in the Pictet–Spengler Reaction for the Synthesis of β-Carbolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Pictet-Spengler Reaction Updates Its Habits - PMC [pmc.ncbi.nlm.nih.gov]

validating protein denaturation studies with different guanidinium salts

For Researchers, Scientists, and Drug Development Professionals

In the realm of biochemistry and drug development, the controlled denaturation of proteins is a fundamental process for studying protein folding, stability, and for the solubilization of protein aggregates. Guanidinium salts are widely employed as potent chaotropic agents for this purpose. This guide provides an objective comparison of the protein denaturation capabilities of different guanidinium salts, supported by experimental data and detailed methodologies, to aid researchers in selecting the optimal salt for their specific application.

Mechanism of Protein Denaturation by Guanidinium Salts

Guanidinium salts, such as guanidinium hydrochloride (GdnHCl) and guanidinium thiocyanate (GTC), are powerful protein denaturants.[1] They disrupt the non-covalent interactions that stabilize a protein's native three-dimensional structure, including hydrogen bonds, hydrophobic interactions, and ionic bonds.[1] The guanidinium cation, with its planar structure and delocalized positive charge, plays a key role in this process. It interacts directly with the protein backbone and both polar and non-polar amino acid side chains, and also disrupts the hydrogen-bonding network of water, which weakens the hydrophobic effect.[2] The associated anion also significantly influences the denaturation potential of the salt, following the Hofmeister series.

Quantitative Comparison of Denaturing Strength

The efficacy of a denaturant is often quantified by its Cm value, which is the concentration of the denaturant at which 50% of the protein is unfolded. A lower Cm value indicates a more potent denaturant. Another measure of a denaturant's effect is its influence on the melting temperature (Tm) of a protein; stronger denaturants will cause a more significant decrease in Tm at a given concentration.

Experimental data on the denaturation of lysozyme in the presence of various guanidinium salts clearly demonstrates the different potencies of these agents. As shown in the table below, which is based on differential scanning calorimetry data, guanidinium thiocyanate significantly lowers the denaturation temperature of lysozyme compared to guanidinium chloride at the same concentration, indicating its greater denaturing strength. Conversely, guanidinium sulfate acts as a protein stabilizer, increasing the denaturation temperature.

Guanidinium Salt	Concentration (wt %)	Denaturation Temperature (°C) of Lysozyme
Guanidinium Chloride	10	~65
Guanidinium Thiocyanate	10	~45
Guanidinium Sulfate	10	~80

Data extrapolated from a study on the denaturation of hen egg white lysozyme in aqueous solutions of various guanidinium salts.[3]

Experimental Protocols

To validate the denaturation potential of different guanidinium salts, a common and effective method is to monitor the changes in the secondary structure of a protein using circular dichroism (CD) spectroscopy.

Protocol: Comparative Protein Denaturation using Circular Dichroism Spectroscopy

Objective: To determine and compare the Cm values for a protein in the presence of different guanidinium salts.

Materials:

• Purified protein of interest in a suitable buffer (e.g., phosphate buffer)

• High-purity guanidinium chloride, guanidinium thiocyanate, and other guanidinium salts to be tested

• Circular Dichroism (CD) Spectropolarimeter with a temperature-controlled cell holder

• Quartz cuvette with a known path length (e.g., 1 mm)

Procedure:

• Stock Solution Preparation: Prepare concentrated stock solutions (e.g., 8 M) of each guanidinium salt in the same buffer used for the protein. Accurately determine the concentration of the stock solutions by refractive index measurements.

• Sample Preparation: Prepare a series of protein samples with a constant final protein concentration (e.g., 0.1-0.2 mg/mL) and varying concentrations of each guanidinium salt. The denaturant concentrations should span a range from 0 M to a concentration that ensures complete denaturation (e.g., 0 to 6 M for GdnHCl). Prepare a corresponding set of blanks containing only the buffer and the respective denaturant concentrations.

• Equilibration: Incubate all samples at a constant temperature for a sufficient time to allow the denaturation process to reach equilibrium. This time can vary from minutes to hours depending on the protein and should be determined empirically.

• CD Measurement:

  • Set the CD spectropolarimeter to monitor the far-UV region (e.g., 200-250 nm).

  • Record the CD spectrum for each sample and its corresponding blank.

  • Monitor the change in the CD signal at a wavelength characteristic of the protein's secondary structure (e.g., 222 nm for α-helical proteins or 218 nm for β-sheet proteins).[4]

• Data Analysis:

  • Subtract the blank spectrum from the corresponding sample spectrum for each denaturant concentration.

  • Plot the observed CD signal (e.g., mean residue ellipticity at 222 nm) as a function of the guanidinium salt concentration for each salt tested.

  • The resulting data should produce a sigmoidal denaturation curve.

  • Fit the denaturation curve to a two-state or multi-state unfolding model to determine the Cm value, which is the midpoint of the transition.

Visualizing the Experimental Workflow and Logical Relationships

To better understand the experimental process and the underlying principles, the following diagrams have been generated.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. creative-biostructure.com [creative-biostructure.com]

A Comparative Guide to the Basicity of 1,1-Dimethylguanidine Sulfate and TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the basicity of two prominent organic bases: 1,1-Dimethylguanidine sulfate and 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD). The objective is to offer a clear, data-driven analysis of their relative strengths and catalytic performance to aid in the selection of the appropriate base for specific research and development applications.

Executive Summary

1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) is a significantly stronger base than 1,1-Dimethylguanidine. This is evidenced by the substantially higher pKa of the conjugate acid of TBD in acetonitrile. The structural rigidity and resonance stabilization of the protonated form of TBD contribute to its exceptional basicity, making it a highly effective catalyst for a range of organic transformations. While 1,1-Dimethylguanidine is also a basic compound, its lower pKa and the limited availability of data on its catalytic use in common organic reactions suggest it is a much weaker base and less versatile catalyst compared to TBD.

Data Presentation: A Quantitative Comparison

The basicity of a compound is quantitatively expressed by the pKa of its conjugate acid. A higher pKa value indicates a stronger base.

Compound	Structure	pKa of Conjugate Acid (in Acetonitrile)	pKa of Conjugate Acid (Predicted, likely in Water)
1,1-Dimethylguanidine		Not widely reported	14.54[1][2]
TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene)		~26[3]	-

Note: A direct comparison of the provided pKa values is challenging due to the different solvents. However, the significant difference in magnitude strongly suggests that TBD is a much stronger base than 1,1-Dimethylguanidine.

Catalytic Performance: Experimental Data

TBD is a well-established and highly efficient catalyst in a variety of organic reactions, including Michael additions and Henry (nitroaldol) reactions.[3][4][5] In contrast, there is a notable lack of published data on the use of 1,1-Dimethylguanidine as a catalyst for these common C-C bond-forming reactions. Its sulfate salt has been used in other applications, such as a peroxide activator.

The superior catalytic activity of TBD is directly linked to its high basicity, which allows it to effectively deprotonate even weakly acidic pronucleophiles.

Table 2: Comparative Catalytic Performance in the Michael Addition of Dimethyl Malonate to Chalcone

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
TBD	10	2	95[6]
MTBD (7-Methyl-TBD)	10	4	92[6]
DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)	10	6	88[6]

Table 3: Comparative Catalytic Performance in the Henry Reaction of Benzaldehyde and Nitromethane

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
TBD	10	0.5	94[6]
MTBD (7-Methyl-TBD)	10	1	91[6]
DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene)	10	24	85[6]

As the data indicates, TBD consistently outperforms other common organic bases in terms of reaction time and yield, highlighting its exceptional catalytic prowess.

Experimental Protocols

Detailed experimental protocols are crucial for the reproducibility of scientific findings. Below are representative protocols for key reactions where TBD is employed as a catalyst.

Potentiometric Titration for pKa Determination

This method is a standard procedure for determining the pKa of a substance.

Materials:

• Calibrated pH meter and electrode

• Autotitrator or burette

• Standardized solutions of a strong acid (e.g., 0.1 M HCl) and a strong base (e.g., 0.1 M NaOH)

• The organic base to be tested

• An appropriate solvent (e.g., acetonitrile or water)

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• Dissolve a known amount of the organic base in the chosen solvent in a thermostatted vessel.

• Purge the solution with an inert gas to remove dissolved carbon dioxide.

• Immerse the calibrated pH electrode into the solution.

• Titrate the solution with the standardized strong acid, adding small, precise volumes.

• Record the pH after each addition of the titrant.

• Continue the titration well past the equivalence point.

• Plot the pH versus the volume of titrant added. The pKa is determined from the pH at the half-equivalence point.

Potentiometric Titration Workflow

TBD-Catalyzed Michael Addition

This protocol describes a general procedure for the Michael addition of a carbon nucleophile to an α,β-unsaturated carbonyl compound using TBD as a catalyst.

Materials:

• Michael acceptor (e.g., chalcone)

• Michael donor (e.g., dimethyl malonate)

• TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene)

• Anhydrous solvent (e.g., toluene)

• Standard laboratory glassware

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry flask under an inert atmosphere, add the Michael acceptor and the Michael donor in the desired stoichiometric ratio.

• Dissolve the reactants in the anhydrous solvent.

• Add a catalytic amount of TBD (e.g., 1-10 mol%) to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction (e.g., with a mild acid).

• Perform an aqueous work-up and extract the product with a suitable organic solvent.

• Dry the organic layer, concentrate it under reduced pressure, and purify the crude product by column chromatography.

TBD-Catalyzed Michael Addition Workflow

TBD-Catalyzed Henry (Nitroaldol) Reaction

This protocol outlines a general procedure for the Henry reaction between a nitroalkane and an aldehyde catalyzed by TBD.

Materials:

• Aldehyde (e.g., benzaldehyde)

• Nitroalkane (e.g., nitromethane)

• TBD (1,5,7-Triazabicyclo[4.4.0]dec-5-ene)

• Solvent (e.g., tetrahydrofuran, THF)

• Standard laboratory glassware

• Magnetic stirrer

Procedure:

• In a flask, dissolve the aldehyde in the solvent.

• Add the nitroalkane to the solution.

• Add a catalytic amount of TBD (e.g., 5-10 mol%) to the mixture.

• Stir the reaction at the desired temperature (e.g., room temperature) and monitor its progress by TLC.

• Once the reaction is complete, quench it and perform an appropriate work-up.

• Purify the resulting β-nitro alcohol by column chromatography.

Logical Relationships and Catalytic Cycles

The exceptional catalytic activity of TBD stems from its ability to efficiently deprotonate pronucleophiles, initiating the catalytic cycle.

Basicity and Catalytic Activity Relationship

The catalytic cycle for a TBD-catalyzed reaction, such as the Michael addition, involves the deprotonation of the Michael donor by TBD to form a highly reactive enolate. This enolate then attacks the Michael acceptor, and the resulting intermediate is protonated by the protonated TBD, regenerating the catalyst.

Generalized Catalytic Cycle for a TBD-Catalyzed Michael Addition

Conclusion

Based on the available data, TBD is a superior base and organocatalyst compared to 1,1-Dimethylguanidine. Its significantly higher pKa translates to enhanced catalytic efficiency in a variety of important organic transformations. For researchers and professionals in drug development and organic synthesis requiring a potent, non-ionic, and highly effective organic base, TBD represents a well-documented and reliable choice. Further research into the catalytic applications of 1,1-Dimethylguanidine is necessary to fully assess its potential in organic synthesis.

References

• 1. N,N-DIMETHYL-GUANIDINE | 6145-42-2 [amp.chemicalbook.com]
• 2. N,N-DIMETHYL-GUANIDINE | 6145-42-2 [amp.chemicalbook.com]
• 3. Triazabicyclodecene [chemeurope.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Triazabicyclodecene - Wikipedia [en.wikipedia.org]
• 6. benchchem.com [benchchem.com]

Comparative Kinetic Analysis of Guanidine-Based Catalysts in Organic Synthesis

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the catalytic performance of guanidine bases in key organic reactions, with a focus on kinetic analysis. While specific kinetic data for 1,1-Dimethylguanidine sulfate remains elusive in readily available literature, this document presents a comparative overview of related guanidine catalysts and provides standardized protocols for kinetic analysis to enable researchers to conduct their own comparative studies.

Introduction to Guanidine Catalysis

Guanidines are a class of organic compounds characterized by a central carbon atom bonded to three nitrogen atoms. They are strong organic bases and find wide application as catalysts in a variety of organic transformations, including but not limited to, Michael additions, Henry (nitroaldol) reactions, and transesterification. Their catalytic activity is primarily attributed to their ability to act as potent Brønsted bases, deprotonating weakly acidic substrates to generate reactive nucleophiles. The resulting protonated guanidinium ion can further participate in the catalytic cycle by stabilizing intermediates through hydrogen bonding.

Comparative Kinetic Data

Due to the lack of specific kinetic data for reactions catalyzed by 1,1-Dimethylguanidine sulfate in the reviewed literature, this section presents a comparative summary of the catalytic performance of other commonly used guanidine bases: 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) and 7-Methyl-1,5,7-triazabicyclo[4.4.0]dec-5-ene (MTBD), alongside the amidine base 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) for context. The following tables summarize their efficacy in the Michael addition and Henry reactions.

Table 1: Catalytic Performance in the Michael Addition of Dimethyl Malonate to Chalcone

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
TBD	10	2	95
MTBD	10	4	92
DBU	10	6	88

Table 2: Catalytic Performance in the Henry Reaction of Benzaldehyde and Nitromethane

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)
TBD	10	0.5	94
MTBD	10	1	91
DBU	10	24	85

Experimental Protocols for Kinetic Analysis

To facilitate the direct comparison of 1,1-Dimethylguanidine sulfate with other catalysts, the following are detailed experimental protocols for conducting kinetic studies of the Michael addition and Henry reactions. These protocols can be adapted to determine key kinetic parameters such as reaction rates, rate constants, and reaction orders.

Kinetic Analysis of the Michael Addition Reaction

Objective: To determine the rate of the Michael addition of a nucleophile (e.g., dimethyl malonate) to an α,β-unsaturated carbonyl compound (e.g., chalcone) catalyzed by a guanidine base.

Materials:

• Michael acceptor (e.g., chalcone)

• Nucleophile (e.g., dimethyl malonate)

• Guanidine catalyst (e.g., 1,1-Dimethylguanidine sulfate, TBD, etc.)

• Anhydrous solvent (e.g., toluene)

• Internal standard for analytical monitoring (e.g., dodecane)

• Reaction vials, magnetic stirrer, and thermostat.

• Analytical instrument for monitoring reaction progress (e.g., Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC)).

Procedure:

• Prepare stock solutions of the Michael acceptor, nucleophile, catalyst, and internal standard in the chosen solvent.

• In a reaction vial maintained at a constant temperature, add the solvent, Michael acceptor, nucleophile, and internal standard.

• Initiate the reaction by adding the catalyst solution.

• Start monitoring the reaction immediately. Withdraw aliquots from the reaction mixture at regular time intervals.

• Quench the reaction in the aliquots by adding a suitable quenching agent (e.g., a dilute acid solution).

• Analyze the quenched samples using GC or HPLC to determine the concentration of the reactants and products over time.

• Plot the concentration of the limiting reactant versus time to determine the initial reaction rate.

• By varying the initial concentrations of the reactants and catalyst, the reaction order with respect to each component and the rate constant can be determined.

Kinetic Analysis of the Henry (Nitroaldol) Reaction

Objective: To measure the kinetics of the base-catalyzed reaction between a nitroalkane (e.g., nitromethane) and an aldehyde (e.g., benzaldehyde).

Materials:

• Aldehyde (e.g., benzaldehyde)

• Nitroalkane (e.g., nitromethane)

• Guanidine catalyst (e.g., 1,1-Dimethylguanidine sulfate, MTBD, etc.)

• Solvent (e.g., isopropanol)

• Reaction setup with temperature control.

• Analytical method for monitoring product formation (e.g., UV-Vis spectrophotometry, NMR spectroscopy, or chromatography).

Procedure:

• Prepare solutions of the aldehyde, nitroalkane, and catalyst of known concentrations in the chosen solvent.

• Equilibrate the reactant solutions to the desired reaction temperature.

• Mix the aldehyde and nitroalkane solutions in the reaction vessel.

• Initiate the reaction by adding the catalyst.

• Monitor the formation of the β-nitroalkoxide or the final β-nitroalcohol product over time using a suitable analytical technique.

• Record the data at regular intervals to generate a concentration vs. time profile.

• From this data, determine the initial rate of the reaction.

• Perform a series of experiments with varying concentrations of the aldehyde, nitroalkane, and catalyst to determine the rate law and the rate constant for the reaction.

Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the processes involved, the following diagrams illustrate a typical catalytic cycle for a guanidine-catalyzed reaction and a general workflow for kinetic analysis.

Caption: A simplified catalytic cycle for a guanidine-catalyzed reaction.

Caption: A general workflow for conducting a kinetic analysis of a catalyzed reaction.

Spectroscopic Sentinels: A Comparative Guide to Monitoring 1,1-Dimethylguanidine Sulfate Reactions

For researchers, scientists, and professionals in drug development, the precise monitoring of chemical reactions is paramount to ensuring product quality, optimizing yields, and understanding reaction kinetics. This guide provides a comprehensive comparison of key spectroscopic methods for monitoring reactions involving 1,1-Dimethylguanidine sulfate, a compound of interest in various synthetic pathways.

This publication offers an objective analysis of Ultraviolet-Visible (UV-Vis) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FTIR) Spectroscopy, and Raman Spectroscopy. Each method's performance is evaluated based on its principles, strengths, and limitations in the context of tracking the conversion of 1,1-Dimethylguanidine sulfate and the formation of products. While direct experimental data for this specific compound is limited in published literature, this guide draws upon established principles and data from analogous guanidinium compounds to provide a practical framework for researchers.

At a Glance: Comparing Spectroscopic Methods

The selection of an appropriate spectroscopic technique hinges on several factors, including the nature of the reaction, the concentration of the species of interest, the presence of interfering substances, and the desired level of structural information. The following table summarizes the key quantitative parameters for each method.

Spectroscopic Method	Key Indicator of Reaction Success	Typical Signal/Change	Sensitivity	Sample Requirements	Key Advantages	Limitations
UV-Vis Spectroscopy	Change in absorbance at a specific wavelength.	Appearance or disappearance of an absorption band.	High	Dilute solutions, requires a chromophore.	Simple, cost-effective, excellent for kinetics.[1]	Not structurally specific, prone to interference from other absorbing species.[2]
¹H NMR Spectroscopy	Appearance of new proton signals and disappearance of reactant signals.	Shift in proton signals adjacent to the reacting functional group.	Moderate to High	Requires deuterated solvents, relatively high concentration.	Provides detailed structural information, inherently quantitative.[3]	Can be slow for fast reactions, sensitive to sample matrix effects.[3][4]
FTIR Spectroscopy	Appearance or disappearance of characteristic vibrational bands.	Changes in the C=N stretching or N-H bending frequencies.	Moderate	Solid or liquid samples, can be performed in-situ.[5]	Fast, provides functional group information, suitable for real-time monitoring.	Complex spectra can be difficult to interpret, water can be an interfering solvent.
Raman Spectroscopy	Appearance or disappearance of specific Raman scattering peaks.	Shift in the symmetric stretching frequency of the guanidinium group.	Low to Moderate	Aqueous or organic solutions, solid samples.	Excellent for aqueous solutions, non-destructive.[6]	Weak signal, can be affected by fluorescence.[7]

In-Depth Analysis of Spectroscopic Techniques

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy is a widely used technique for monitoring reaction kinetics by measuring the change in the absorbance of a solution over time.[1] For reactions involving 1,1-Dimethylguanidine sulfate, this method is applicable if either the reactant or a product possesses a chromophore that absorbs light in the UV-Vis range.

Principle: This technique is based on the Beer-Lambert law, which states that the absorbance of a solution is directly proportional to the concentration of the absorbing species and the path length of the light through the solution.[1] By monitoring the absorbance at a specific wavelength corresponding to a reactant or product, one can track its concentration change over the course of the reaction.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-invasive tool that provides detailed structural information about molecules in solution, making it ideal for monitoring the progress of chemical reactions.[3] It allows for the unambiguous identification of reactants, intermediates, and products.

Principle: NMR spectroscopy exploits the magnetic properties of atomic nuclei. For reaction monitoring, ¹H NMR is most common, as it is highly sensitive and provides information about the chemical environment of protons. The disappearance of signals corresponding to the starting materials and the appearance of new signals for the products can be integrated to determine their relative concentrations over time. For instance, in a reaction involving 1,1-Dimethylguanidine sulfate, one would expect to see changes in the chemical shifts of the methyl protons and the N-H protons as the reaction proceeds.

While NMR is inherently quantitative, care must be taken to ensure accurate integration, and the choice of a suitable deuterated solvent that does not interfere with the reaction is crucial.[4]

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a versatile technique for identifying functional groups in molecules and is well-suited for real-time, in-situ monitoring of chemical reactions.[5]

Principle: This method measures the absorption of infrared radiation by a sample, which excites molecular vibrations. Specific functional groups absorb at characteristic frequencies, providing a molecular "fingerprint." In the context of 1,1-Dimethylguanidine sulfate reactions, changes in the vibrational modes of the guanidinium group, such as the C=N stretching and N-H bending vibrations, can be monitored to track the reaction progress.[8] Attenuated Total Reflectance (ATR)-FTIR is particularly useful for in-situ monitoring as it allows for direct measurement in the reaction vessel without the need for sample preparation.[9]

Raman Spectroscopy

Raman spectroscopy is another vibrational spectroscopy technique that provides complementary information to FTIR. It is particularly advantageous for studying aqueous solutions, as water is a weak Raman scatterer.[6]

Principle: Raman spectroscopy is based on the inelastic scattering of monochromatic light. The frequency shifts between the incident and scattered light correspond to the vibrational frequencies of the molecules in the sample. For guanidinium compounds, Raman spectroscopy can be used for quantitative analysis by correlating the intensity of a characteristic peak with concentration.[6] For instance, a linear relationship has been demonstrated between the area of the 1010 cm⁻¹ Raman peak and the concentration of guanidine hydrochloride in aqueous solutions.[10] Similarly, the concentration of sulfate ions can be quantitatively determined in aqueous solutions using Raman spectroscopy.[11]

Experimental Protocols

Detailed experimental protocols are crucial for obtaining reliable and reproducible data. Below are generalized methodologies for each spectroscopic technique.

UV-Vis Spectroscopy for Reaction Kinetics

• Wavelength Selection: Identify the wavelength of maximum absorbance (λmax) for a reactant or product that has a unique absorption band.

• Calibration Curve: Prepare a series of standard solutions of the analyte of known concentrations and measure their absorbance at the selected λmax. Plot absorbance versus concentration to create a Beer-Lambert calibration curve.

• Reaction Monitoring: Initiate the chemical reaction in a cuvette inside the UV-Vis spectrophotometer.

• Data Acquisition: Record the absorbance at the chosen λmax at regular time intervals until the reaction is complete.

• Data Analysis: Convert the absorbance data to concentration using the calibration curve. Plot concentration versus time to determine the reaction rate and order.

¹H NMR Spectroscopy for Reaction Monitoring

• Sample Preparation: Prepare the reaction mixture in a deuterated solvent suitable for the reaction. Transfer an aliquot to an NMR tube.

• Initial Spectrum: Acquire a ¹H NMR spectrum of the starting materials before initiating the reaction.

• Reaction Initiation: Initiate the reaction within the NMR tube, if feasible, or externally and quickly transfer the sample to the spectrometer.

• Time-course Measurement: Acquire a series of ¹H NMR spectra at regular intervals.

• Data Analysis: Process the spectra and integrate the signals corresponding to the reactants and products. The change in the integral values over time provides the kinetic profile of the reaction.

In-situ ATR-FTIR Spectroscopy for Real-Time Monitoring

• Setup: Immerse an ATR probe connected to an FTIR spectrometer into the reaction vessel.

• Background Spectrum: Record a background spectrum of the solvent and any catalysts or reagents present before adding the limiting reactant.

• Reaction Initiation: Start the reaction by adding the final component.

• Continuous Monitoring: Collect FTIR spectra continuously or at short intervals throughout the reaction.

• Data Analysis: Analyze the changes in the intensity of characteristic absorption bands of the reactants and products to monitor the reaction progress in real-time.

Raman Spectroscopy for Quantitative Analysis

• Instrument Setup: Use a Raman spectrometer with a suitable laser excitation wavelength to minimize fluorescence.

• Calibration: Prepare standard solutions of 1,1-Dimethylguanidine sulfate and acquire their Raman spectra. Identify a characteristic Raman peak and plot its intensity or area against concentration to generate a calibration curve.

• Reaction Monitoring: At various time points during the reaction, withdraw an aliquot of the reaction mixture.

• Spectrum Acquisition: Acquire the Raman spectrum of the aliquot under the same conditions as the standards.

• Concentration Determination: Use the calibration curve to determine the concentration of 1,1-Dimethylguanidine sulfate in the aliquot.

Visualizing Workflows and Relationships

To further clarify the experimental processes and the logical connections between these spectroscopic methods, the following diagrams are provided.

General workflow for spectroscopic reaction monitoring.

Logical relationship between spectroscopic methods.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. IR-EcoSpectra: Exploring sustainable ex situ and in situ FTIR applications for green chemical and pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. static.horiba.com [static.horiba.com]
• 7. Fluorescence-suppressed time-resolved Raman spectroscopy of pharmaceuticals using complementary metal-oxide semiconductor (CMOS) single-photon avalanche diode (SPAD) detector - PMC [pmc.ncbi.nlm.nih.gov]
• 8. In Situ FTIR Spectroscopic Monitoring of the Formation of the Arene Diazonium Salts and its Applications to the Heck-Matsuda Reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. In situ attenuated total reflection-Fourier transform infrared (ATR-FTIR) spectroscopy combined with non-negative matrix factorization for investigating the synthesis reaction mechanism of 3-amino-4-amino-oxime furazan - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 10. 1,1-Dimethylguanidine sulfate [webbook.nist.gov]
• 11. [The Quantitative Analysis of Raman Spectroscopy to Sulfate Ion in Aqueous Solution] - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Chiral Guanidine Catalysts in Stereoselective Reactions

For Researchers, Scientists, and Drug Development Professionals

Chiral guanidines have emerged as powerful and versatile organocatalysts in asymmetric synthesis, enabling the stereoselective formation of complex molecules with high efficiency. Their strong Brønsted basicity, coupled with the ability to form multiple hydrogen bonds, allows for effective and highly organized activation of substrates, leading to excellent control over the stereochemical outcome of a wide range of chemical transformations. This guide provides an objective comparison of the performance of different classes of chiral guanidine catalysts in key stereoselective reactions, supported by experimental data and detailed protocols.

Catalyst Classes and Activation Modes

Chiral guanidine catalysts can be broadly categorized into three main structural classes: bicyclic, acyclic, and axially chiral. Each class offers a unique stereochemical environment, influencing its efficacy in different reaction types. The primary mode of activation involves the guanidine moiety acting as a Brønsted base to deprotonate a pronucleophile, while the resulting protonated guanidinium ion, along with other hydrogen bond donors on the catalyst scaffold, activates and orients the electrophile. This dual activation is key to achieving high stereoselectivity.

1,1-Dimethylguanidine Sulfate: A Potential Protein Stabilizer in Biopharmaceutical Formulations

An objective comparison of 1,1-Dimethylguanidine Sulfate with established protein stabilizers and denaturants for researchers, scientists, and drug development professionals.

In the realm of biopharmaceutical development, ensuring protein stability is paramount to maintaining therapeutic efficacy and shelf-life. While a variety of excipients are employed to this end, the search for novel, more effective stabilizers is a continuous endeavor. This guide provides a comparative analysis of 1,1-Dimethylguanidine sulfate, a derivative of the known protein stabilizer guanidine sulfate, against the widely used stabilizer L-Arginine and the classic denaturant Guanidinium chloride.

Comparative Analysis of Protein Modulators

The influence of an excipient on protein stability is a delicate balance between its interactions with the protein and the surrounding solvent. Stabilizers typically enhance the hydration of the protein surface and are preferentially excluded from it, a phenomenon that favors the compact native state. Conversely, denaturants tend to interact favorably with the protein backbone and hydrophobic side chains, promoting unfolding.

Feature	1,1-Dimethylguanidine Sulfate (Inferred)	L-Arginine	Guanidinium Chloride
Primary Effect	Protein Stabilizer	Protein Stabilizer / Aggregation Suppressor	Protein Denaturant
Mechanism of Action	Likely promotes preferential hydration of the protein surface, similar to guanidine sulfate, making the unfolded state thermodynamically unfavorable.[1]	Suppresses protein aggregation by various proposed mechanisms, including acting as a "neutral crowder" that is excluded from the protein-protein interface, and through direct interactions with the protein surface.[2][3][4][5]	Directly interacts with the protein, disrupting the hydrophobic core and forming new hydrogen bonds with the polypeptide backbone, which stabilizes the unfolded state.[6][7][8][9][10]
Effect on Melting Temperature (Tm)	Expected to increase Tm	Generally increases Tm	Decreases Tm
Effect on Gibbs Free Energy of Unfolding (ΔG)	Expected to increase ΔG (more stable)	Can increase ΔG, though its primary role is often cited as aggregation suppression.[3][4]	Decreases ΔG (less stable)
Counter-ion Effect	The sulfate anion is known to be a stabilizer, contributing to the overall stabilizing effect.[1]	Typically used as a hydrochloride salt; the chloride ion has a mildly destabilizing effect compared to sulfate.	The chloride anion contributes to the overall denaturing effect.

Experimental Protocols for Assessing Protein Stability

To empirically determine the effect of 1,1-Dimethylguanidine sulfate on a specific protein, a series of biophysical techniques should be employed. The following are standard experimental protocols used to characterize protein stability in the presence of different excipients.

Differential Scanning Calorimetry (DSC)

DSC directly measures the heat absorbed by a protein as it unfolds upon heating, providing a direct assessment of its thermal stability.[11][12][13][14]

Experimental Protocol:

• Sample Preparation: Prepare protein solutions at a concentration of 0.5-2.0 mg/mL in a well-defined buffer system (e.g., phosphate or histidine buffer). Prepare identical solutions containing varying concentrations of 1,1-Dimethylguanidine sulfate, L-Arginine, or Guanidinium chloride. A buffer-only solution will serve as the reference.

• Instrument Setup: Use a differential scanning calorimeter. Set the scan rate typically between 60-90 °C/hour.

• Data Acquisition: Load the sample and reference solutions into the DSC cells. Initiate the temperature scan and record the differential heat capacity as a function of temperature.

• Data Analysis: The resulting thermogram will show a peak corresponding to the protein unfolding transition. The temperature at the apex of this peak is the melting temperature (Tm). The area under the peak corresponds to the calorimetric enthalpy of unfolding (ΔHcal). These parameters can be used to calculate the Gibbs free energy of unfolding (ΔG) at a given temperature.

Circular Dichroism (CD) Spectroscopy

CD spectroscopy is a powerful technique for monitoring changes in the secondary and tertiary structure of a protein.[15][16][17][18][19] Thermal or chemical denaturation can be tracked by observing the change in the CD signal at specific wavelengths.

Experimental Protocol:

• Sample Preparation: Prepare protein solutions at a concentration of 0.1-0.2 mg/mL in a suitable buffer that has low absorbance in the far-UV region (e.g., phosphate buffer). Prepare parallel samples with the desired concentrations of the test compounds.

• Instrument Setup: Use a CD spectrometer equipped with a temperature controller.

• Data Acquisition (Thermal Melt): Place the sample in a quartz cuvette with a path length of 1 mm. Monitor the CD signal at a wavelength sensitive to the protein's secondary structure (e.g., 222 nm for α-helical proteins) as the temperature is increased at a controlled rate.

• Data Acquisition (Chemical Denaturation): Titrate the protein solution with increasing concentrations of the denaturant (e.g., Guanidinium chloride) or stabilizer at a constant temperature. Record the CD spectrum at each concentration.

• Data Analysis: Plot the change in the CD signal as a function of temperature or denaturant concentration. The midpoint of the transition curve represents the Tm or the concentration of denaturant required to unfold 50% of the protein (Cm).

Intrinsic Tryptophan Fluorescence Spectroscopy

The fluorescence of intrinsic tryptophan residues is highly sensitive to their local environment. Upon protein unfolding, these residues become more exposed to the aqueous solvent, leading to a change in their fluorescence emission spectrum.[20][21][22][23][24]

Experimental Protocol:

• Sample Preparation: Prepare protein solutions at a concentration of 0.05-0.1 mg/mL in a suitable buffer. Prepare parallel samples with the desired concentrations of the test compounds.

• Instrument Setup: Use a fluorescence spectrophotometer. The excitation wavelength is typically set to 295 nm to selectively excite tryptophan residues.

• Data Acquisition (Thermal Melt): Monitor the fluorescence emission spectrum (typically from 310 to 400 nm) as the temperature is increased in a stepwise manner.

• Data Acquisition (Chemical Denaturation): Titrate the protein solution with increasing concentrations of the test compound at a constant temperature and record the fluorescence emission spectrum after each addition.

• Data Analysis: The ratio of fluorescence intensities at two different wavelengths (e.g., 350 nm / 330 nm) or the shift in the wavelength of maximum emission (λmax) can be plotted against temperature or denaturant concentration to determine the Tm or Cm.

Visualizing the Mechanisms of Action

To better understand the contrasting effects of stabilizers and denaturants, the following diagrams illustrate their proposed mechanisms of action.

Caption: Proposed mechanism of protein stabilization by 1,1-Dimethylguanidine Sulfate.

Caption: Mechanism of protein denaturation by Guanidinium Chloride.

Experimental Workflow for Comparative Analysis

The following diagram outlines a logical workflow for comparing the effects of different excipients on protein stability.

Caption: A structured workflow for evaluating protein stability with different excipients.

References

• 1. Protein stabilization and destabilization by guanidinium salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Role of arginine in the stabilization of proteins against aggregation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pnas.org [pnas.org]
• 7. Investigation of the mechanism of protein denaturation by guanidine hydrochloride-induced dissociation of inhibitor-protease complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Action of Guanidine Hydrochloride on Proteins [qinmuchem.com]
• 10. Effects of the protein denaturant guanidinium chloride on aqueous hydrophobic contact-pair interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Protein Thermal Stability: Differential Scanning Calorimetry Detection | MtoZ Biolabs [mtoz-biolabs.com]
• 13. news-medical.net [news-medical.net]
• 14. Differential Scanning Calorimetry - A Method for Assessing the Thermal Stability and Conformation of Protein Antigen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Using circular dichroism spectra to estimate protein secondary structure - PMC [pmc.ncbi.nlm.nih.gov]
• 16. How to Use CD Spectroscopy for Protein Secondary Structure Analysis: A Complete Guide | MtoZ Biolabs [mtoz-biolabs.com]
• 17. researchgate.net [researchgate.net]
• 18. youtube.com [youtube.com]
• 19. Tools and methods for circular dichroism spectroscopy of proteins: a tutorial review - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D0CS00558D [pubs.rsc.org]
• 20. documents.thermofisher.com [documents.thermofisher.com]
• 21. Fluorescence-Based Protein Stability Monitoring—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 22. cmb.i-learn.unito.it [cmb.i-learn.unito.it]
• 23. The use of fluorescence methods to monitor unfolding transitions in proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 24. academic.oup.com [academic.oup.com]

Catalytic Applications of Substituted Guanidines: A Comparative Review for Researchers

Substituted guanidines have emerged as a versatile and powerful class of organocatalysts, finding widespread application in organic synthesis, polymer chemistry, and CO2 utilization. Their strong basicity, coupled with the ability to act as hydrogen-bond donors, allows them to effectively catalyze a diverse range of chemical transformations. This guide provides a comparative overview of substituted guanidines in three key catalytic applications: the asymmetric Michael addition, the ring-opening polymerization (ROP) of lactide, and the chemical fixation of carbon dioxide. The performance of various guanidine-based catalysts is compared through quantitative data, and detailed experimental protocols for representative reactions are provided.

Asymmetric Michael Addition

The Michael addition, a fundamental carbon-carbon bond-forming reaction, has been a significant area for the application of chiral guanidine catalysts. These catalysts can deprotonate weakly acidic pronucleophiles and activate electrophiles through hydrogen bonding, leading to high yields and enantioselectivities.

Performance Comparison of Chiral Guanidine Catalysts in Asymmetric Michael Additions

Catalyst/Promoter	Michael Donor	Michael Acceptor	Yield (%)	ee (%)	Catalyst Loading (mol%)	Time (h)
Axially Chiral Guanidine	1,3-Dicarbonyl Compounds	Conjugated Nitroalkenes	High	High	1.5 - 5	1 - 24
Chiral Bicyclic Guanidine	Anthrones	Various Dienophiles	Excellent	High	Not specified	-
Chiral Guanidine-Thiourea	Not specified	Not specified	82	up to 93	Not specified	-
(M)-bis(guanidino)iminophosphorane	Cyanohydrin ether derivatives	Enones	High	Moderate to High	11	-
N-benzyl-N',N''-diphenylguanidine	Nitromethane	Chalcone	92	N/A	10	12
Pentaethylguanidine	Diethyl malonate	α,β-Unsaturated ketone	-	N/A	5	2 - 12

This table presents a summary of representative data. Direct comparison should be made with caution as reaction conditions and substrates vary across different studies.

Experimental Protocol: Michael Addition of Nitromethane to Chalcone Catalyzed by N-benzyl-N',N''-diphenylguanidine[1]

Materials:

• Chalcone (1.0 mmol, 208.26 mg)

• N-benzyl-N',N''-diphenylguanidine (0.1 mmol, 28.74 mg, 10 mol%)

• Nitromethane (2.0 mmol, 122.1 mg, 2.0 equivalents)

• Anhydrous toluene (5 mL)

• Ethyl acetate and hexane for chromatography

Procedure:

• To a dry 25 mL round-bottom flask equipped with a magnetic stir bar, add chalcone.

• Add N-benzyl-N',N''-diphenylguanidine and dissolve the solids in anhydrous toluene under an inert atmosphere.

• Add nitromethane to the reaction mixture.

• Stir the reaction mixture at room temperature.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) using a suitable eluent system (e.g., 20% ethyl acetate in hexane). The reaction is typically complete within 12-24 hours.

• Upon completion, concentrate the mixture under reduced pressure to remove the solvent.

• Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent to afford the pure Michael adduct.

• Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Catalytic Cycle of a Guanidine-Catalyzed Michael Addition

Safety & Regulatory Compliance

Proper Disposal of 1,1-Dimethylguanidine Sulfate: A Guide for Laboratory Professionals

Audience: Researchers, scientists, and drug development professionals.

This document provides essential safety and logistical information for the proper disposal of 1,1-Dimethylguanidine sulfate, ensuring the safety of laboratory personnel and compliance with environmental regulations. The following procedures are designed to offer clear, step-by-step guidance for handling and disposing of this compound.

I. Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle 1,1-Dimethylguanidine sulfate with appropriate care. This compound is known to cause skin and serious eye irritation and may cause respiratory irritation.[1] Always work in a well-ventilated area and wear the proper Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

• Gloves: Chemical-resistant gloves (e.g., nitrile rubber).

• Eye Protection: Safety glasses with side-shields or goggles.

• Protective Clothing: A lab coat or other protective clothing to prevent skin contact.

• Respiratory Protection: If dust is generated, a NIOSH-approved N95 (or equivalent) dust mask should be worn.

II. Quantitative Data for Disposal Considerations

A key physical property influencing the preparation of aqueous solutions for disposal is the solubility of the compound in water.

Property	Value	Temperature
Solubility in Water	490 g/L	20°C

This high solubility allows for the preparation of dilute aqueous solutions, which can then be neutralized before disposal.

III. Disposal Procedures

The appropriate disposal method for 1,1-Dimethylguanidine sulfate depends on the nature of the waste (solid, concentrated liquid, or dilute aqueous solution).

A. Solid Waste and Concentrated Solutions:

Solid 1,1-Dimethylguanidine sulfate and concentrated solutions should be disposed of as hazardous chemical waste.

Step-by-Step Procedure:

• Segregation and Collection: Collect solid waste and concentrated solutions in a dedicated, properly labeled hazardous waste container. The container must be made of a compatible material and have a secure lid.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full chemical name "1,1-Dimethylguanidine sulfate," and the associated hazards (e.g., Irritant).

• Storage: Store the sealed container in a designated hazardous waste accumulation area, away from incompatible materials such as strong oxidizing agents.

• Disposal: Arrange for collection and disposal by a licensed hazardous waste management company. Consult with your institution's Environmental Health and Safety (EHS) department to ensure full compliance with local, regional, and national regulations.

B. Dilute Aqueous Solutions (In-Lab Neutralization):

For dilute aqueous solutions, a chemical neutralization step can be performed to reduce the basicity of the waste before it is collected by a hazardous waste contractor.

Disclaimer: This procedure reduces the basicity but does not render the waste non-hazardous. The neutralized solution must still be collected and disposed of as hazardous waste.

Experimental Protocol for Neutralization:

• Preparation: This procedure must be conducted in a chemical fume hood while wearing appropriate PPE. Prepare a stir plate and a beaker of a suitable size to contain the waste solution. Place a stir bar in the beaker.

• Dilution: If the aqueous waste is concentrated, dilute it with water to a concentration of less than 10 g/L.

• Neutralization: While stirring the solution, slowly add a weak acid, such as a 5% solution of acetic acid or citric acid. The use of a strong acid is not recommended due to the potential for a vigorous exothermic reaction.

• Monitoring: Monitor the pH of the solution using a calibrated pH meter or pH paper. Continue adding the weak acid dropwise until the pH of the solution is between 6.0 and 8.0.

• Collection: Once neutralized, transfer the solution to a labeled hazardous waste container. The label should indicate "Neutralized 1,1-Dimethylguanidine sulfate solution" and list the final components.

• Disposal: Arrange for the collection of the neutralized aqueous waste through your institution's hazardous waste program.

IV. Spill Management

In the event of a spill, follow these steps:

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ventilate: Ensure the area is well-ventilated.

• Containment: Wearing appropriate PPE, carefully sweep up the solid material, avoiding dust formation.

• Collection: Place the swept-up material into a suitable, labeled container for disposal as hazardous waste.

• Decontamination: Clean the spill area with soap and water.

• Reporting: Report the spill to your institution's EHS department.

V. Incompatible Materials

When handling and disposing of 1,1-Dimethylguanidine sulfate, it is critical to avoid contact with the following:

• Strong oxidizing agents

• Strong acids

• Bleach: Guanidine compounds can react with bleach (sodium hypochlorite) to form hazardous gases.

VI. Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1,1-Dimethylguanidine sulfate waste.

Caption: Decision tree for the disposal of 1,1-Dimethylguanidine sulfate.

References

• 1. actenviro.com [actenviro.com]

Personal protective equipment for handling 1,1-Dimethylguanidine sulfate

This guide provides critical safety protocols and logistical information for the handling and disposal of 1,1-Dimethylguanidine sulfate (CAS No. 598-65-2), tailored for research, scientific, and drug development professionals. The following procedures are compiled from authoritative safety data sheets to ensure the safe use of this substance in a laboratory setting.

Hazard Identification and Personal Protective Equipment (PPE)

1,1-Dimethylguanidine sulfate is classified with the following hazards:

• Causes skin irritation.[1][2]

• Causes serious eye irritation.[1][2]

• May cause respiratory irritation.[1][2]

Exposure can occur via inhalation, ingestion, or skin/eye contact. Adherence to proper PPE protocols is mandatory to minimize risk.

Protection Type	Specific Requirement	Standard	Rationale
Eye/Face Protection	Safety glasses with side-shields or chemical safety goggles.	ANSI Z87.1 (US) or EN 166 (EU).[1][3][4]	Protects against dust particles and splashes, preventing serious eye irritation.[1][2]
Hand Protection	Chemical-resistant, impervious gloves. Nitrile rubber (min. 0.11mm thickness) is a suitable material.[4][5]	EN 374.[1][5]	Prevents skin contact which can cause irritation.[1][2] Gloves must be inspected before use and disposed of properly.[1][4]
Body Protection	Laboratory coat or a chemical-protective suit.[3][4] Closed-toe shoes are required.[6]	N/A	Protects skin on arms and body from accidental contact with the chemical.
Respiratory Protection	For nuisance exposures or when dust formation is likely, use a P95 (US) or P1 (EU) particle respirator. For higher-level protection, use appropriate respirator cartridges (e.g., OV/AG/P99).[4]	NIOSH (US) or CEN (EU).[4]	Prevents inhalation of dust, which may cause respiratory tract irritation.[1][2]

Procedural Protocols: Handling, Storage, and Disposal

Strict adherence to the following step-by-step procedures is essential for safe laboratory operations.

2.1 Standard Chemical Handling Protocol

• Preparation : Before handling, ensure an eyewash station and safety shower are accessible.[3] Confirm the work area is well-ventilated, preferably within a chemical fume hood.[1][4]

• Don PPE : Put on all required personal protective equipment as detailed in the table above.

• Handling : Handle the substance carefully to avoid the formation and dispersion of dust.[1][4][5] Avoid all contact with skin, eyes, and clothing.[6] Do not breathe the dust.[5][6]

• Post-Handling : Keep the container tightly closed when not in use.[3][7]

• Hygiene : Wash hands and any exposed skin thoroughly after handling and before breaks, eating, drinking, or smoking.[1][4][6]

• Doff PPE : Remove PPE carefully, avoiding contamination of skin or personal clothing. Dispose of single-use items like gloves in accordance with institutional policy.[1]

2.2 Storage Plan

• Store in a cool, dry, and well-ventilated area.[3][4]

• Keep containers tightly closed to prevent moisture absorption, as the substance can be hygroscopic.[2][5]

• Store away from incompatible materials such as strong oxidizing agents and strong acids.[2]

• Store in a locked-up area or one accessible only to authorized personnel.[2][7]

2.3 Disposal Plan

• Chemical Waste : Dispose of unused product and waste material at an approved waste disposal plant.[2][7] Do not mix with other waste.

• Contaminated Packaging : Handle uncleaned containers as you would the product itself. Dispose of as unused product in accordance with federal, state, and local environmental regulations.[1]

Emergency and First Aid Procedures

Immediate response is critical in the event of an exposure or spill.

3.1 First Aid Measures

Exposure Route	Immediate Action
Inhalation	Move the person to fresh air. If breathing is difficult or they feel unwell, call a poison center or doctor.[2][6]
Skin Contact	Immediately flush skin with plenty of soap and water while removing all contaminated clothing.[2][4][6] If skin irritation persists, seek medical attention.[6]
Eye Contact	Immediately rinse cautiously with plenty of water for at least 15 minutes, holding eyelids open.[1][2][6] Remove contact lenses if present and easy to do.[1][2][6] Continue rinsing. If eye irritation persists, get medical advice.
Ingestion	Do NOT induce vomiting. Rinse mouth with water.[2][6] Never give anything by mouth to an unconscious person. Seek immediate medical attention.[6]

3.2 Spill Response Protocol

• Evacuate : Evacuate non-essential personnel from the spill area.[1]

• Ventilate : Ensure the area is well-ventilated.

• Protect : Wear all necessary PPE, including respiratory protection.[1] Avoid breathing dust.[1]

• Contain : Prevent the spill from entering drains or waterways.[1][4][5][6]

• Clean-up : Carefully sweep or shovel the spilled material into a suitable, closed, and labeled container for disposal.[1][3][4][6] Use methods that do not create dust.[3][4][8]

• Decontaminate : Clean the spill area thoroughly.

• Dispose : Dispose of the container and its contents according to the disposal plan.

Visual Workflow Guides

The following diagrams illustrate key procedural workflows for handling 1,1-Dimethylguanidine sulfate.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. fishersci.com [fishersci.com]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. biospectra.us [biospectra.us]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. benchchem.com [benchchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. store.apolloscientific.co.uk [store.apolloscientific.co.uk]